2,3,4-tri-O-methyl-d-glucose

• CAS: 4060-09-7

Core Science & Biosynthesis

An In-depth Technical Guide to 2,3,4-tri-O-methyl-D-glucose

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of 2,3,4-tri-O-methyl-D-glucose, focusing on its physicochemical properties, synthesis, and principal application in the structural elucidation of complex carbohydrates. Detailed experimental protocols for its generation and analysis within the context of polysaccharide chemistry are provided.

Core Concepts and Properties

2,3,4-tri-O-methyl-D-glucose is a partially methylated derivative of D-glucose. It is not typically valued for direct biological or signaling activity. Instead, its significance lies in its role as a chemical derivative produced during the structural analysis of polysaccharides. When a polysaccharide is subjected to exhaustive methylation followed by acid hydrolysis, the resulting partially methylated monosaccharides reveal the positions of the original glycosidic linkages. The identification of 2,3,4-tri-O-methyl-D-glucose specifically points to the former presence of a (1→6)-linked D-glucose residue within the polymer's backbone or at a branch point.

Physicochemical Data

The fundamental properties of 2,3,4-tri-O-methyl-D-glucose are summarized below.[1][2]

Property	Value	Source
IUPAC Name	(2R,3S,4R,5R)-5,6-dihydroxy-2,3,4-trimethoxyhexanal	PubChem[1]
CAS Number	4060-09-7	PubChem[1]
Molecular Formula	C₉H₁₈O₆	PubChem[1]
Molecular Weight	222.24 g/mol	PubChem[1]
Exact Mass	222.11033829 Da	PubChem[1]
SMILES	CO--INVALID-LINK----INVALID-LINK--O)OC">C@HOC	ChemSrc[2]
InChIKey	LOODZAPIPITKBN-BZNPZCIMSA-N	PubChem[1]

Synthesis Strategy

The direct, selective methylation of D-glucose to yield only the 2,3,4-tri-O-methyl derivative is not feasible in a single step due to the similar reactivity of the secondary hydroxyl groups at positions C2, C3, and C4, and the higher reactivity of the primary hydroxyl at C6. Therefore, its synthesis requires a multi-step strategy involving protective groups.[3][4]

A common theoretical pathway involves:

• Selective Protection of C6: The primary hydroxyl group at C6 is the most sterically accessible and can be selectively protected using a bulky reagent like triphenylmethyl chloride (TrCl) or a silyl (B83357) ether such as tert-butyldiphenylsilyl chloride (TBDPSCl).[3]

• Exhaustive Methylation: The remaining free hydroxyl groups at C2, C3, and C4 are then methylated. A standard methylation procedure, such as the Haworth method (dimethyl sulfate (B86663) and sodium hydroxide) or the more efficient Ciucanu and Kerek method (iodomethane and a strong base like NaOH or NaH in DMSO), is used.[5][6][7]

• Deprotection of C6: The protecting group at C6 is selectively removed under conditions that do not affect the newly formed methyl ethers. For example, a trityl group is readily removed by mild acid treatment.

This strategic use of protection and deprotection allows for the isolation of the desired 2,3,4-tri-O-methyl-D-glucose isomer for use as an analytical standard.[4][8][9]

Application in Polysaccharide Linkage Analysis

The primary utility of 2,3,4-tri-O-methyl-D-glucose is as a product of methylation analysis, a powerful technique to determine the glycosidic linkage patterns in polysaccharides.[10] The entire workflow converts a complex polymer into a mixture of partially methylated alditol acetates (PMAAs), which are volatile derivatives suitable for analysis by gas chromatography-mass spectrometry (GC-MS).[11][12]

The logical workflow is depicted below.

Workflow for Polysaccharide Methylation Analysis.

Experimental Protocols

The following sections detail the sequential steps for converting a polysaccharide into its constituent PMAAs for GC-MS analysis.

Protocol 1: Permethylation of the Polysaccharide

This protocol is based on the efficient Ciucanu and Kerek method.[6] All operations should be performed in a fume hood using anhydrous reagents and glassware.

• Sample Preparation: Place 0.1-1.0 mg of the dried polysaccharide sample into a 1 mL conical reaction vial containing a small magnetic stir bar.

• Solubilization: Add 200-300 µL of anhydrous dimethyl sulfoxide (B87167) (DMSO). Seal the vial and sonicate for 30 minutes, followed by stirring at room temperature until the sample is fully dissolved (this may take several hours).[5][11]

• Basification: Add a slurry of finely powdered sodium hydroxide (B78521) (NaOH) in DMSO to the sample vial and stir the mixture for 20-30 minutes.[5] Alternatively, for smaller samples, add 300 µL of a prepared anhydrous NaOH suspension in DMSO and vortex for 5 minutes.[13]

• Methylation: Cool the vial in a water bath. Add 100 µL of iodomethane (B122720) (CH₃I) dropwise while stirring.[13] Allow the reaction to proceed for 1 hour at room temperature.

• Quenching: Quench the reaction by carefully adding 1-2 mL of water.[13]

• Extraction: Partition the permethylated product by adding 1 mL of chloroform (B151607) (or dichloromethane) and vortexing. Centrifuge to separate the layers. Transfer the lower organic layer to a clean tube. Repeat the extraction of the aqueous layer two more times.

• Washing: Combine the organic extracts and wash them twice with 1 mL of water to remove residual DMSO and salts.

• Drying: Evaporate the organic solvent to dryness under a stream of nitrogen.

Protocol 2: Hydrolysis, Reduction, and Acetylation

This three-step process converts the permethylated polymer into volatile PMAA derivatives.

• Hydrolysis: To the dried permethylated sample, add 0.5 mL of 2 M trifluoroacetic acid (TFA).[7] Seal the vial and heat at 120°C for 2 hours. After cooling, remove the acid by evaporation under a stream of nitrogen, co-evaporating with methanol (B129727) (3 x 0.5 mL) to ensure complete removal.

• Reduction: Dissolve the resulting partially methylated monosaccharides in 200 µL of a 5 mg/mL solution of sodium borohydride (B1222165) (NaBH₄) in 1 M aqueous ammonia.[11][14] Incubate at 37°C for 4 hours. This step reduces the open-chain aldehydes and ketones to alditols, preventing the formation of multiple anomeric peaks in the chromatogram.

• Acetylation: Neutralize the excess NaBH₄ by the dropwise addition of glacial acetic acid until effervescence ceases. Evaporate the sample to dryness. Add 0.5 mL of 10% acetic acid in methanol and evaporate again; repeat this step twice to remove borates. Finally, add 100 µL of acetic anhydride (B1165640) and 100 µL of pyridine.[5] Seal the vial and heat at 100°C for 20 minutes.

• Work-up: Evaporate the acetylation reagents to dryness, co-evaporating with toluene (B28343) (2 x 0.5 mL). Dissolve the final PMAA residue in a suitable solvent like dichloromethane (B109758) or ethyl acetate (B1210297) for GC-MS analysis.[5]

Protocol 3: GC-MS Analysis of PMAAs

The PMAA mixture is analyzed on a GC-MS system, typically equipped with a capillary column suitable for separating polar analytes.

• GC Column: A common choice is a medium-polarity column, such as a DB-225 or similar phase (e.g., 50% cyanopropylphenyl-dimethylpolysiloxane).[15]

• Carrier Gas: Helium at a constant flow rate of approximately 1 mL/min.[12]

• Injector: Set to 250°C.

• Oven Program: A typical temperature program starts at 50-80°C, holds for 1-2 minutes, then ramps at 30-40°C/min to 150°C, followed by a slower ramp of 2-5°C/min to 220-240°C, with a final hold.[12][15]

• MS Detector: Operated in Electron Impact (EI) mode at 70 eV. The mass range is typically scanned from m/z 40 to 450.[11][12]

Data Presentation and Interpretation

The identification of 2,3,4-tri-O-methyl-D-glucose is achieved by analyzing its PMAA derivative, 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol . Identification is confirmed by its characteristic retention time on the GC column and its unique mass spectrum.

The EI mass spectrum is generated by the fragmentation of the alditol backbone. Cleavage occurs preferentially between carbon atoms, and the resulting primary fragment ions are diagnostic of the original methylation pattern.

Expected Mass Fragments for the PMAA of 2,3,4-tri-O-methyl-D-glucose

The table below lists the major primary fragment ions expected from the EI-MS of 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol. The fragmentation pattern allows for unambiguous identification.

m/z	Fragment Ion Structure	Interpretation
43	[CH₃CO]⁺	Acetyl group fragment, common to all PMAAs.
45	[CH(OCH₃)]⁺	C1 fragment.
101	[CH(OAc)CH(OCH₃)]⁺	C1-C2 fragment.
117	[CH₂(OAc)]⁺	C6 fragment.
129	[CH(OCH₃)CH(OCH₃)]⁺	C3-C4 or C4-C5 fragment.
161	[CH(OAc)CH(OCH₃)CH(OCH₃)]⁺	C1-C3 fragment.
205	[CH(OCH₃)CH(OCH₃)CH(OAc)CH₂(OAc)]⁺	C3-C6 fragment.

Note: The presence of a strong m/z 117 fragment indicates an unsubstituted C6 position in the original methylated sugar, while fragments like m/z 101, 129, and 161 confirm the methylation pattern on the rest of the chain.

References

• 1. 2,3,4-Tri-O-methyl-D-glucose | C9H18O6 | CID 14104334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-O,3-O,4-O-Trimethyl-D-glucose | CAS#:4060-09-7 | Chemsrc [chemsrc.com]
• 3. d-nb.info [d-nb.info]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Sop:sop5 [Göran Widmalm Group] [organ.su.se]
• 6. scielo.br [scielo.br]
• 7. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 8. Synthesis of protected glucose derivatives from levoglucosan by development of common carbohydrate protecting group reactions under continuous flow conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. daneshyari.com [daneshyari.com]
• 11. Preparation of the Partially Methylated Alditol Acetates Derived from CS Tetrasaccharides Containing Galactose for the Gas Chromatography/Mass Spectrometry Analysis [bio-protocol.org]
• 12. digitalshowcase.lynchburg.edu [digitalshowcase.lynchburg.edu]
• 13. Sodium hydroxide permethylation of heparin disaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Methylation analysis including carboxyl reduction of the methylated polysaccharide [stenutz.eu]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Chemical Properties of 2,3,4-tri-O-methyl-d-glucose

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 2,3,4-tri-O-methyl-d-glucose, a partially methylated monosaccharide of significant interest in carbohydrate chemistry and glycobiology. This document details its structural characteristics, physicochemical properties, and relevant experimental protocols. Furthermore, it outlines its role as an important standard in the structural elucidation of complex carbohydrates.

Core Chemical and Physical Properties

2,3,4-tri-O-methyl-d-glucose is a derivative of d-glucose (B1605176) in which the hydroxyl groups at positions 2, 3, and 4 are replaced by methoxy (B1213986) groups. This modification significantly alters its chemical behavior compared to the parent glucose molecule, particularly its solubility and reactivity.

Structural and Physicochemical Data

A summary of the key quantitative data for 2,3,4-tri-O-methyl-d-glucose is presented in Table 1. These properties are crucial for its application in experimental settings, influencing factors such as solvent selection, reaction conditions, and analytical method development.

Property	Value	Source
Molecular Formula	C₉H₁₈O₆	PubChem[1]
Molecular Weight	222.24 g/mol	PubChem[1]
CAS Number	4060-09-7	PubChem[1]
IUPAC Name	(2R,3S,4R,5R)-5,6-dihydroxy-2,3,4-trimethoxyhexanal	PubChem[1]
Canonical SMILES	CO--INVALID-LINK--O)OC)OC">C@@HCO	PubChem[1]
InChI Key	LOODZAPIPITKBN-BZNPZCIMSA-N	PubChem[1]
Melting Point	Data not available
Boiling Point	Data not available
Specific Optical Rotation	Data not available
Solubility	Soluble in water and polar organic solvents	General knowledge

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 2,3,4-tri-O-methyl-d-glucose are essential for its use in research. The following sections provide generalized yet detailed protocols based on established methods for the methylation of carbohydrates.

Synthesis of Methylated Glucopyranosides

The synthesis of partially methylated glucose derivatives often starts from a protected form of glucose, such as methyl α-d-glucopyranoside, to prevent unwanted side reactions at the anomeric center. The Haworth methylation is a classic method that can be adapted for this purpose.

Objective: To synthesize 2,3,4-tri-O-methyl-d-glucose by selective methylation of a suitable d-glucose precursor.

Materials:

• d-Glucose

• Anhydrous Methanol (B129727)

• Dry Hydrogen Chloride

• Dimethyl Sulfate (B86663)

• Sodium Hydroxide

• Chloroform

• 2 N Hydrochloric Acid

• Sodium Sulfate

• Activated Charcoal (Norite)

• Petroleum Ether

Procedure:

• Preparation of Methyl α-d-glucopyranoside: Anhydrous d-glucose is reacted with anhydrous methanol containing a catalytic amount of dry hydrogen chloride. The mixture is refluxed for several hours. Upon cooling, methyl α-d-glucopyranoside crystallizes and can be isolated by filtration.[2]

• Methylation: The prepared methyl α-d-glucopyranoside is dissolved in water. A solution of dimethyl sulfate and a strong base, such as sodium hydroxide, are added portion-wise with vigorous stirring. The reaction is exothermic and the temperature should be controlled.[3] This step introduces methyl groups to the hydroxyl positions. To achieve tri-methylation, the reaction conditions, such as stoichiometry of the methylating agent and reaction time, must be carefully controlled.

• Hydrolysis of the Glycoside: The resulting methylated methyl glucoside is hydrolyzed to remove the methyl group at the anomeric position (C1). This is typically achieved by heating the compound with dilute acid, such as 2 N hydrochloric acid.[3]

• Purification: The product is extracted from the aqueous solution using an organic solvent like chloroform. The organic extracts are combined, dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude product can be further purified by column chromatography on silica (B1680970) gel.[4]

Analytical Characterization

The structure and purity of the synthesized 2,3,4-tri-O-methyl-d-glucose are confirmed using various analytical techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Provides information on the proton environment in the molecule. The chemical shifts and coupling constants of the protons on the glucose ring and the methyl groups confirm the positions of methylation.

• ¹³C NMR: Shows the chemical shifts of the carbon atoms, which are also indicative of the methylation pattern.

A general protocol for NMR analysis involves dissolving the sample in a suitable deuterated solvent (e.g., D₂O or CDCl₃) and acquiring the spectra on a high-field NMR spectrometer.[5][6]

2. Mass Spectrometry (MS):

• Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule, further confirming its identity. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) of the derivatized (e.g., as alditol acetates) compound are commonly employed.[7][8]

Role in the Structural Analysis of Polysaccharides

A primary application of 2,3,4-tri-O-methyl-d-glucose is as a reference standard in the methylation analysis of complex carbohydrates like polysaccharides. This analytical technique is a cornerstone for determining the glycosidic linkages in these biomolecules.

Methylation Analysis Workflow

The overall workflow for methylation analysis involves several key steps, where partially methylated monosaccharides serve as critical standards for the identification of the polysaccharide's structural features.

Caption: Workflow for the methylation analysis of polysaccharides.

In this process, all free hydroxyl groups of a polysaccharide are methylated. The methylated polysaccharide is then hydrolyzed into its constituent monosaccharides, which will have methyl groups at the positions that were not involved in glycosidic linkages or ring formation. These partially methylated monosaccharides are then reduced and acetylated to form partially methylated alditol acetates (PMAAs). The resulting PMAAs are volatile and can be identified by GC-MS. By comparing the retention times and mass spectra of the PMAAs from the sample with those of authentic standards, such as 2,3,4-tri-O-methyl-d-glucose (which would correspond to a non-reducing terminal glucose unit linked through its C1 and C5 positions), the original positions of the glycosidic bonds in the polysaccharide can be determined.

Biological Significance and Applications in Drug Development

While 3-O-methyl-d-glucose is well-known as a non-metabolizable analog used to study glucose transport, the specific biological roles of 2,3,4-tri-O-methyl-d-glucose are less well-defined.[9] However, the methylation of sugars is a known modification in various organisms, including bacteria, fungi, and plants, where it can play a role in molecular recognition and interaction.[10] The study of such methylated sugars is crucial for understanding host-pathogen interactions and could inform the development of new therapeutic agents.

In the context of drug development, understanding the structure of complex carbohydrates on cell surfaces or on pathogens is critical. As 2,3,4-tri-O-methyl-d-glucose is a key standard in the structural elucidation of these glycans, it indirectly plays a vital role in the discovery and design of drugs that target carbohydrate-mediated biological processes.

The logical relationship for the application of this compound in a research context is outlined below.

Caption: Logical flow of the application of 2,3,4-tri-O-methyl-d-glucose in research.

References

• 1. Purification of Methylglucose Lipopolysaccharides (MGLP) [protocols.io]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Streamlined access to carbohydrate building blocks: methyl 2,4,6-tri-O-benzyl-α-D-glucopyranoside - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of DNMT1 methyltransferase activity via glucose-regulated O-GlcNAcylation alters the epigenome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Understanding the fragmentation of glucose in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. daneshyari.com [daneshyari.com]
• 10. Methylation – an uncommon modification of glycans - PMC [pmc.ncbi.nlm.nih.gov]

physical properties of 2,3,4-tri-O-methyl-d-glucose

An In-depth Technical Guide to the Physical and Chemical Properties of 2,3,4-tri-O-methyl-d-glucose

This technical guide provides a comprehensive overview of the physical, chemical, and biological properties of 2,3,4-tri-O-methyl-d-glucose. The information is intended for researchers, scientists, and professionals in the field of drug development and carbohydrate chemistry. This document summarizes key quantitative data, details relevant experimental protocols, and provides visualizations for experimental workflows.

Chemical and Physical Properties

2,3,4-tri-O-methyl-d-glucose is a partially methylated derivative of D-glucose (B1605176). Its chemical identity and physical properties are summarized below.

Table 1: Physicochemical Properties of 2,3,4-tri-O-methyl-d-glucose

Property	Value	Source(s)
IUPAC Name	(2R,3S,4R,5R)-5,6-dihydroxy-2,3,4-trimethoxyhexanal	[1]
CAS Number	4060-09-7	[1][2]
Molecular Formula	C₉H₁₈O₆	[1][2][3]
Molecular Weight	222.24 g/mol	[1][3]
Exact Mass	222.11033829 Da	[1]
Appearance	Data not available
Melting Point	Data not available	[2]
Boiling Point	Data not available	[2]
Optical Rotation	Unspecified	[3]
Topological Polar Surface Area	85.2 Ų	[1]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of 2,3,4-tri-O-methyl-d-glucose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Infrared (IR) Spectroscopy

The IR spectrum of a methylated glucose derivative would be expected to show characteristic absorption bands. Key expected vibrations include:

• O-H stretching: A broad band around 3500-3200 cm⁻¹ from the remaining hydroxyl groups.

• C-H stretching: Absorptions in the 3000-2800 cm⁻¹ region.

• C-O stretching: Multiple strong bands in the 1150-1000 cm⁻¹ region, corresponding to the ether (C-O-C) and alcohol (C-O) linkages.[6]

Experimental Protocols

Detailed experimental procedures are essential for the synthesis and analysis of methylated carbohydrates. While a specific, detailed protocol for the synthesis of 2,3,4-tri-O-methyl-d-glucose was not found, a general approach can be inferred from protocols for related methylated glucose derivatives.

General Workflow for Synthesis and Purification

The synthesis of a partially methylated glucose derivative typically involves a multi-step process including protection of specific hydroxyl groups, methylation of the unprotected groups, and subsequent deprotection. Purification is a critical step to isolate the desired isomer.

Caption: General workflow for the synthesis of partially methylated glucose derivatives.

Example Methylation Protocol (Adapted from a related compound)

The following protocol is adapted from the synthesis of 2,3,4,6-tetramethyl-d-glucose (B1584719) and illustrates the general principles of methylation.[7] Caution: Methyl sulfate (B86663) is highly toxic and should be handled with extreme care in a well-ventilated fume hood.

• Preparation: Anhydrous glucose (or a suitably protected precursor) is dissolved in water or an appropriate solvent in a reaction flask equipped with a mechanical stirrer.

• Methylation: A mixture of dimethyl sulfate and an inert solvent (e.g., carbon tetrachloride) is added to the glucose solution. A strong base, such as 40% sodium hydroxide, is then added dropwise while maintaining the reaction temperature (e.g., 50-75°C). The base deprotonates the hydroxyl groups, which then react with the dimethyl sulfate.

• Workup: After the reaction is complete, the mixture is cooled and diluted with water. The product is extracted into an organic solvent like chloroform (B151607).

• Hydrolysis (if starting from a glycoside): The chloroform extract is treated with acid (e.g., 2 N HCl) and heated to hydrolyze the glycosidic bond and remove any acid-labile protecting groups.

• Purification: The crude product is purified. This often involves neutralization, extraction, and crystallization or column chromatography to isolate the final product.

Biological Activity and Significance

While specific signaling pathways involving 2,3,4-tri-O-methyl-d-glucose are not well-documented, its close analog, 3-O-methyl-d-glucose, is widely used in biological research.

• Glucose Transport Studies: 3-O-methyl-d-glucose is a non-metabolizable analog of glucose.[8] It is transported into cells by the same glucose transporters but is not phosphorylated by hexokinase, meaning it is not further metabolized.[8][9] This property makes it an excellent tool for studying glucose transport across cell membranes, including the blood-brain barrier.[9]

• Potential Biological Effects: Various methylated glucose derivatives have been isolated from natural sources and are associated with a range of biological activities, including antioxidant, antibacterial, and antifungal properties.[10] For instance, halogenated derivatives of 2-deoxy-d-glucose (B1664073) are being investigated for their potential as anticancer agents due to their ability to inhibit glycolysis.[11]

The biological role of 2,3,4-tri-O-methyl-d-glucose itself is an area that warrants further investigation, potentially as a modulator of glucose transport or other metabolic processes.

Caption: Logic diagram comparing the cellular fate of D-glucose and 3-O-methyl-D-glucose.

References

• 1. 2,3,4-Tri-O-methyl-D-glucose | C9H18O6 | CID 14104334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-O,3-O,4-O-Trimethyl-D-glucose | CAS#:4060-09-7 | Chemsrc [chemsrc.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. spectrabase.com [spectrabase.com]
• 5. researchgate.net [researchgate.net]
• 6. infrared spectrum of d-glucose C6H12O6 prominent wavenumbers cm-1 detecting ether sec. alcohol prim. alcohol functional groups present finger print for identification of d-glucose image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. 3-O-methyl-D-glucose (CHEBI:73918) [ebi.ac.uk]
• 9. Metabolic stability of 3-O-methyl-D-glucose in brain and other tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

An In-depth Technical Guide to 2,3,4-tri-O-methyl-d-glucose (CAS: 4060-09-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,4-tri-O-methyl-d-glucose (CAS number 4060-09-7), a partially methylated monosaccharide of significant interest in carbohydrate chemistry and biomedical research. This document details its physicochemical properties, outlines key experimental protocols for its synthesis and application, and explores its relevance in the structural elucidation of complex carbohydrates and as a building block in the development of targeted therapeutics. Particular emphasis is placed on its role in the methylation analysis of polysaccharides and its potential in the design of glycoconjugates for drug delivery.

Core Properties and Specifications

2,3,4-tri-O-methyl-d-glucose is a derivative of D-glucose in which the hydroxyl groups at positions 2, 3, and 4 are replaced by methoxy (B1213986) groups. This specific methylation pattern makes it a valuable standard and intermediate in various chemical and biochemical applications.

Physicochemical Data

The fundamental properties of 2,3,4-tri-O-methyl-d-glucose are summarized in the table below. This data is essential for its handling, characterization, and use in experimental settings.

Property	Value	Source
CAS Number	4060-09-7	[1][2][3]
Molecular Formula	C₉H₁₈O₆	[1][2][4]
Molecular Weight	222.24 g/mol	[1][2][4]
IUPAC Name	(2R,3S,4R,5R)-5,6-dihydroxy-2,3,4-trimethoxyhexanal	[1]
Synonyms	D-Glucose, 2,3,4-tri-O-methyl-; 2-O,3-O,4-O-Trimethyl-D-glucose	[1][2][5]
Appearance	Not specified, likely a solid	[3]
Exact Mass	222.11033829 Da	[1][2]

Spectroscopic and Analytical Data

Synthesis and Preparation

The synthesis of partially methylated glucose derivatives can be achieved through controlled methylation reactions of glucose or its protected forms. The Haworth methylation method, using dimethyl sulfate (B86663) and sodium hydroxide (B78521), is a classical approach that can be adapted to yield a mixture of methylated products.[6] Subsequent separation and purification, often by chromatographic techniques like HPLC, are necessary to isolate the desired 2,3,4-tri-O-methyl-d-glucose isomer.[6]

A general synthetic strategy involves the protection of specific hydroxyl groups, followed by methylation of the unprotected positions, and subsequent deprotection. For instance, the synthesis of various tri-O-methyl-D-glucose isomers has been reported, demonstrating the chemical strategies required to achieve specific methylation patterns.[7][8]

Applications in Research and Development

The unique structure of 2,3,4-tri-O-methyl-d-glucose underpins its utility in two major areas: the structural analysis of complex carbohydrates and as a synthetic precursor in drug development.

Glycosidic Linkage Analysis of Polysaccharides

A primary application of 2,3,4-tri-O-methyl-d-glucose is as a reference standard in the methylation analysis of polysaccharides. This powerful technique is used to determine the positions of glycosidic linkages between monosaccharide units in a complex carbohydrate. The general workflow involves permethylation of the polysaccharide, hydrolysis to its constituent partially methylated monosaccharides, reduction to alditols, and subsequent acetylation to form partially methylated alditol acetates (PMAAs). These volatile derivatives are then analyzed by GC-MS. By comparing the fragmentation patterns and retention times of the PMAAs from the sample to those of known standards, including derivatives of 2,3,4-tri-O-methyl-d-glucose, the original linkages in the polysaccharide can be elucidated.

Role in Drug Development

Partially methylated glucose derivatives are valuable precursors in the synthesis of glycoconjugates for targeted drug delivery. Cancer cells often overexpress glucose transporters (GLUTs) to meet their high energy demands. This metabolic feature can be exploited by attaching cytotoxic drugs to glucose analogues. The resulting glycoconjugates can be selectively taken up by cancer cells via GLUTs, thereby increasing the drug's efficacy and reducing systemic toxicity. The specific methylation pattern can influence the affinity for different GLUT isoforms and the overall pharmacokinetic properties of the conjugate. While direct applications of 2,3,4-tri-O-methyl-d-glucose in approved drugs are not documented, its use as a building block in the design of such targeted therapies is an active area of research.

Experimental Protocols

General Protocol for Methylation Analysis of a Polysaccharide

This protocol is a generalized procedure and may require optimization for specific polysaccharides.

1. Methylation:

• Dissolve 3-5 mg of the dried polysaccharide sample in 0.5 mL of dimethyl sulfoxide (B87167) (DMSO).

• Add approximately 20 mg of freshly ground sodium hydroxide powder and 0.1 mL of methyl iodide.

• Sonicate the mixture for 30 minutes at room temperature.

• Quench the reaction by adding water.

• Extract the methylated polysaccharide with dichloromethane.

• Wash the organic phase with water, then dry and evaporate the solvent.

2. Hydrolysis:

• To the dried methylated sample, add 2 mL of 2 M trifluoroacetic acid (TFA).

• Heat the sample at 121°C for 2 hours to hydrolyze the glycosidic bonds.

• Remove the TFA by evaporation under a stream of nitrogen.

3. Reduction:

• Dissolve the hydrolyzed sample in 1 mL of 1 M ammonium (B1175870) hydroxide containing 10 mg/mL sodium borohydride (B1222165) (NaBH₄).

• Incubate for 1 hour at room temperature to reduce the monosaccharides to their corresponding alditols.

• Decompose excess NaBH₄ by adding a few drops of glacial acetic acid.

4. Acetylation:

• Evaporate the sample to dryness.

• Add 0.2 mL of 1-methylimidazole (B24206) and 2.0 mL of acetic anhydride.

• After 10 minutes at room temperature, add 5.0 mL of deionized water to decompose the excess acetic anhydride.

• When cool, extract the partially methylated alditol acetates (PMAAs) with dichloromethane.

5. GC-MS Analysis:

• Analyze the extracted PMAAs using a gas chromatograph coupled to a mass spectrometer.

• Identify the PMAAs by comparing their retention times and mass spectra with those of known standards, including the PMAA derivative of 2,3,4-tri-O-methyl-d-glucose.

Safety and Handling

Detailed safety information is not widely published for 2,3,4-tri-O-methyl-d-glucose itself. However, as with any chemical reagent, it should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.[2] Avoid contact with skin and eyes and prevent the formation of dust.[2] For detailed handling and disposal information, consult the material safety data sheet (MSDS) provided by the supplier.

Conclusion

2,3,4-tri-O-methyl-d-glucose is a specialized carbohydrate derivative with significant utility in both basic and applied research. Its primary role as a standard in the powerful technique of polysaccharide methylation analysis is crucial for the structural biology of complex carbohydrates. Furthermore, its potential as a modifiable scaffold for the development of targeted therapeutics highlights its importance for medicinal chemists and drug development professionals. This guide provides the foundational technical information required to effectively utilize this compound in a research setting.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. aaltodoc.aalto.fi [aaltodoc.aalto.fi]
• 3. An improved procedure for the methylation analysis of oligosaccharides and polysaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. digitalshowcase.lynchburg.edu [digitalshowcase.lynchburg.edu]
• 5. daneshyari.com [daneshyari.com]
• 6. [Preparation of partially methylated glucose] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. US6933382B2 - Process for the synthesis of 2-deoxy-D-glucose - Google Patents [patents.google.com]
• 8. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Biological Roles and Implications of Glucose Methylation

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The term "partially methylated glucose" does not refer to a single, endogenous signaling molecule within mammalian biology. Instead, its relevance to researchers stems from two distinct areas. First, chemically synthesized methylated glucose derivatives serve as essential tools for structural biology and for studying specific biological systems, such as the regulation of fatty acid synthesis in Mycobacteria. Second, and of broader significance in drug development, is the profound role of glucose concentration as a critical regulator of cellular methylation processes. Elevated glucose levels directly impact the epigenome by altering DNA, histone, and RNA methylation patterns, thereby influencing gene expression and contributing to the pathophysiology of diseases like diabetes and cancer. This guide provides a comprehensive overview of both facets, presenting quantitative data, detailed experimental protocols, and visual pathways to elucidate the core biological and therapeutic implications.

Part I: Synthetic and Naturally Occurring Methylated Glucose Derivatives

Methylated forms of glucose are not typically found in mammals but are present in some bacteria, fungi, and plants, where they are implicated in processes like molecular recognition.[1] Synthetic derivatives, particularly polysaccharides containing methylated glucose units, have been developed as research tools to probe enzymatic pathways.

Focus: 6-O-Methyl-D-glucose Polysaccharides (MGP) in Mycobacterium

Mycobacterium smegmatis produces 6-O-methyl-D-glucose-containing polysaccharides (MGP) that are known to affect the biosynthesis of fatty acids catalyzed by Fatty Acid Synthetase I (FAS I).[2] To overcome the heterogeneity of natural MGP, chemically homogeneous synthetic versions (sMGP) have been designed and synthesized to study these interactions.[2][3]

The primary known role of MGP in Mycobacterium is the modulation of FAS I. This has been studied using synthetic analogs and various inhibitors. While direct quantitative data on the effect of sMGP on FAS I activity is limited in the public domain, studies on inhibitors of mycobacterial FAS I provide context for the enzyme's sensitivity.

Table 1: Inhibition of Mycobacterium Fatty Acid Synthase I (FAS I)

Compound	Target Organism/Enzyme	Inhibition Constant (Ki)	Assay Method	Reference
5-Chloropyrazinamide	M. smegmatis expressing M. tuberculosis FAS I	55 - 59 µM	Spectrophotometric (NADPH oxidation)	[4]

| Pyrazinamide (B1679903) (PZA) | M. smegmatis expressing M. tuberculosis FAS I | 2,567 - 2,627 µM | Spectrophotometric (NADPH oxidation) |[4] |

Experimental Protocols

The synthesis of sMGP provides a homogeneous substrate for studying interactions with FAS I. The general strategy involves using α-, β-, or γ-cyclodextrins as starting materials.[3]

• Objective: To synthesize a linear polysaccharide composed of 6-O-methyl-D-glucose units.

• Principle: The synthetic route begins with cyclic oligosaccharides (cyclodextrins), which are selectively methylated at the C6 hydroxyl groups. A key step is the selective cleavage of the cyclodextrin (B1172386) derivatives to create linear precursors. These precursors, a glycosyl donor and a glycosyl acceptor, are then coupled using Mukaiyama glycosidation to form the final linear polysaccharide.[3]

• Generalized Steps:

  • Selective Methylation: Protect the primary hydroxyl groups of the cyclodextrin, followed by methylation of the C6 hydroxyl groups.

  • Precursor Formation: Selectively cleave the methylated cyclodextrin derivative to generate linear oligosaccharide precursors. This step is crucial for creating the building blocks for polymerization.

  • Glycosylation: Couple the glycosyl donor and acceptor precursors using a promoter acid like AgClO4-SnCl4 in an appropriate solvent (e.g., Et2O).[3]

  • Deprotection: Remove protecting groups to yield the final sMGP.

This protocol is used to measure the enzymatic activity of FAS I and assess the inhibitory effects of compounds like MGP or pyrazinamide analogs.

• Objective: To quantify the rate of fatty acid synthesis by purified FAS I.

• Principle: FAS I activity is measured spectrophotometrically by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of the cofactor NADPH during the fatty acid elongation process.[4]

• Materials:

  • Purified FAS I enzyme from M. smegmatis or a recombinant source.[4]

  • Assay Buffer (e.g., potassium phosphate (B84403) buffer, pH 7.0).

  • Substrates: Acetyl-CoA, Malonyl-CoA.

  • Cofactor: NADPH.

  • Inhibitor (e.g., sMGP, 5-Cl-PZA).

• Procedure:

  • Prepare a reaction mixture containing assay buffer, acetyl-CoA, and NADPH in a quartz cuvette.

  • Add the purified FAS I enzyme to the mixture.

  • Initiate the reaction by adding malonyl-CoA.

  • Immediately begin monitoring the absorbance at 340 nm using a spectrophotometer.

  • The rate of NADPH oxidation (decrease in A340) is proportional to the FAS I activity.

  • For inhibition studies, pre-incubate the enzyme with the inhibitor for a defined period before initiating the reaction with malonyl-CoA.

Part II: Glucose as a Master Regulator of Cellular Methylation

For drug development professionals, the most critical aspect of "glucose methylation" is the role of ambient glucose concentration in modulating the cellular epigenetic landscape. Hyperglycemia, a hallmark of diabetes, provides an excess of metabolic intermediates that fuel methylation reactions, leading to persistent changes in gene expression that can drive disease pathology, a phenomenon known as "hyperglycemic memory".[5]

Core Signaling Pathway: From High Glucose to Epigenetic Remodeling

High glucose levels impact cellular methylation through several interconnected pathways. The central mechanism involves the Hexosamine Biosynthesis Pathway (HBP), which produces UDP-GlcNAc. This molecule is the substrate for O-GlcNAc transferase (OGT), an enzyme that attaches O-GlcNAc moieties to serine and threonine residues of nuclear and cytoplasmic proteins. This post-translational modification, known as O-GlcNAcylation, directly alters the function of key regulatory proteins, including those involved in methylation.

Caption: High glucose metabolism alters the epigenetic landscape.

Quantitative Impact of Hyperglycemia on Methylation

High glucose has been shown to induce significant, quantifiable changes in the methylome across various cell types. These alterations are not random, often targeting specific genes and pathways relevant to disease.

Table 2: Quantitative Effects of High Glucose on Cellular Methylation

Cell Type	Condition	Parameter Measured	Key Quantitative Finding	Reference
Human Endothelial Cells (HUVECs)	7 days high glucose vs. 2 days	DNA Methylation (EPIC array)	17,354 differentially methylated CpGs (>10% change, FDR <0.05)	[6]
Human Pancreatic Beta Cells	14 days high glucose (15 mM vs. 2 mM)	Promoter DNA Methylation	478 gene promoters showed significant differential methylation (p < 0.01)	[7]
Human Embryonic Stem Cells	High glucose (50 mM vs. 13.7 mM)	DNA Methylation (450K array)	1391 hypermethylated and 1284 hypomethylated CpG sites identified	[8]
Human Aortic Endothelial Cells	Transient high glucose	Histone H3 Lysine 4 monomethylation (H3K4me1)	Persistent increase in H3K4me1 at the NF-κB p65 promoter	[5]

| Mouse and Human Islets | High glucose | Global m6A RNA Methylation | Significant decrease in total m6A levels |[9] |

Experimental Protocols for Studying Glucose-Induced Epigenetic Changes

• Objective: To quantify genome-wide changes in DNA methylation in response to high glucose.

• Principle: Genomic DNA is isolated from cells cultured in normal and high glucose conditions. Methylation is assessed using an array-based method that measures the methylation status of hundreds of thousands of CpG sites simultaneously.

• Workflow:

  • Cell Culture: Culture cells (e.g., HUVECs, pancreatic beta cells) in media containing normal glucose (e.g., 5 mM) and high glucose (e.g., 25 mM) for a specified duration (e.g., 7-14 days).

  • Genomic DNA Isolation: Extract high-quality genomic DNA from all experimental groups.

  • Bisulfite Conversion: Treat genomic DNA with sodium bisulfite, which converts unmethylated cytosines to uracil (B121893) while leaving methylated cytosines unchanged.

  • Microarray Hybridization: Hybridize the bisulfite-converted DNA to a methylation array (e.g., Illumina Infinium HumanMethylationEPIC BeadChip).

  • Data Analysis: Scan the array and use bioinformatics software to calculate beta values (representing the percentage of methylation at each CpG site). Identify differentially methylated positions (DMPs) and regions (DMRs) between high and normal glucose groups, applying statistical cutoffs (e.g., change in beta value > 0.1, False Discovery Rate < 0.05).

Caption: Workflow for genome-wide DNA methylation analysis.

• Objective: To identify the genomic locations of specific histone modifications (e.g., H3K4me1) that are altered by high glucose.

• Principle: Cells are treated with formaldehyde (B43269) to cross-link proteins to DNA. The chromatin is then sheared, and an antibody specific to the histone modification of interest is used to immunoprecipitate the corresponding chromatin fragments. The associated DNA is then purified and sequenced to map its genomic location.

• Generalized Steps:

  • Cell Culture and Cross-linking: Culture cells in normal and high glucose. Add formaldehyde directly to the media to cross-link proteins to DNA.

  • Chromatin Shearing: Lyse the cells and shear the chromatin into small fragments (typically 200-600 bp) using sonication or enzymatic digestion.

  • Immunoprecipitation (IP): Incubate the sheared chromatin with an antibody specific for the target histone modification (e.g., anti-H3K4me1). Use magnetic beads to pull down the antibody-chromatin complexes.

  • Reverse Cross-links and DNA Purification: Elute the chromatin from the beads and reverse the formaldehyde cross-links by heating. Purify the DNA.

  • Library Preparation and Sequencing: Prepare a sequencing library from the purified DNA and perform high-throughput sequencing.

  • Data Analysis: Align the sequencing reads to a reference genome to identify regions of enrichment ("peaks"), which correspond to the locations of the histone modification. Compare peak profiles between normal and high glucose conditions.

• Objective: To measure changes in the O-GlcNAcylation of specific proteins (like DNMT1) or the entire proteome in response to high glucose.

• Principle: A chemoenzymatic labeling method is highly effective. A mutant galactosyltransferase (Y289L GalT) is used to transfer a modified galactose sugar with an azide (B81097) tag (GalNAz) onto O-GlcNAc sites. This azide tag can then be "clicked" to a biotin (B1667282) or fluorescent probe via copper-catalyzed azide-alkyne cycloaddition (CuAAC), allowing for detection and quantification.

• Generalized Steps:

  • Prepare Cell Lysates: Culture cells in normal vs. high glucose and prepare protein lysates.

  • Chemoenzymatic Labeling: Incubate the lysate with UDP-GalNAz and the Y289L GalT enzyme to label O-GlcNAcylated proteins.

  • Click Chemistry: Add an alkyne-biotin probe and copper catalyst to attach biotin to the azide-labeled proteins.

  • Detection:

    • Western Blot: Separate proteins by SDS-PAGE, transfer to a membrane, and probe with streptavidin-HRP to detect biotinylated (i.e., O-GlcNAcylated) proteins.

    • Mass Spectrometry: For site-specific analysis, enrich biotinylated proteins using streptavidin beads, digest the proteins, and analyze the peptides by LC-MS/MS to identify and quantify O-GlcNAcylated sites.

• Objective: To measure the enzymatic activity of DNMT1 from nuclear extracts of cells exposed to different glucose conditions.

• Principle: Commercially available ELISA-based kits provide a straightforward method. A substrate DNA is coated on a microplate well. Nuclear extract containing DNMT1 is added along with the methyl donor, S-adenosylmethionine (SAM). The DNMT1 in the extract methylates the DNA substrate. The newly added methyl groups are then detected using a specific anti-5-methylcytosine (5mC) antibody in a colorimetric or fluorometric reaction.

• Procedure (based on commercial kits):

  • Prepare Nuclear Extracts: Isolate nuclear extracts from cells cultured in normal and high glucose.

  • Methylation Reaction: Add nuclear extract and SAM to the DNA-coated wells. Incubate to allow the methylation reaction to proceed.

  • Antibody Incubation: Wash the wells and add a primary antibody that specifically binds to 5mC.

  • Secondary Antibody & Detection: Wash again and add an enzyme-conjugated secondary antibody. Add a chromogenic or fluorogenic substrate and measure the signal using a microplate reader. The signal intensity is proportional to the DNMT1 activity in the extract.

References

• 1. researchgate.net [researchgate.net]
• 2. DETECTION AND ANALYSIS OF PROTEINS MODIFIED BY O-LINKED N-ACETYLGLUCOSAMINE - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic 6-O-Methylglucose-containing Polysaccharides (sMGP): Design and Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of isolated Mycobacterium tuberculosis fatty acid synthase I by pyrazinamide analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Transient high glucose causes persistent epigenetic changes and altered gene expression during subsequent normoglycemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Epigenetic Changes Induced by High Glucose in Human Pancreatic Beta Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hyperglycemia Altered DNA Methylation Status and Impaired Pancreatic Differentiation from Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Glucose Regulates m6A Methylation of RNA in Pancreatic Islets - PubMed [pubmed.ncbi.nlm.nih.gov]

The Genesis of a Key Glucoside: Unveiling the Discovery of 2,3,4-tri-O-methyl-d-glucose

A cornerstone in the structural elucidation of carbohydrates, the discovery of 2,3,4-tri-O-methyl-d-glucose was a pivotal outcome of the pioneering work on sugar methylation by Sir Norman Haworth and his collaborators in the early 20th century. This partially methylated glucose derivative emerged as a crucial piece of evidence in determining the ring structure of glucose and the nature of glycosidic linkages in more complex carbohydrates.

The journey to identifying 2,3,4-tri-O-methyl-d-glucose is intrinsically linked to the development of methylation analysis, a powerful technique for revealing the positions of free hydroxyl groups in a carbohydrate. The foundational work laid out by Haworth in 1915, with his novel method for preparing alkylated sugars, provided the essential chemical tools for these investigations.[1][2] This method, which involved the use of methyl sulfate (B86663) and sodium hydroxide (B78521), allowed for the exhaustive methylation of sugar molecules.

Subsequent research focused on applying these methylation techniques to disaccharides and polysaccharides. The strategy was elegantly simple: fully methylate the complex carbohydrate, hydrolyze it into its constituent methylated monosaccharides, and then identify these smaller, more manageable units. The positions of the remaining free hydroxyl groups on these methylated monosaccharides would indicate where the glycosidic bonds were located in the original larger molecule.

It was within this context of structural investigation that 2,3,4-tri-O-methyl-d-glucose was first identified as a significant product. For instance, in the study of the structure of sucrose (B13894), a disaccharide composed of glucose and fructose, its complete methylation followed by hydrolysis yielded specific methylated monosaccharides. One of the key fragments identified from the glucose portion of sucrose was 2,3,4-tri-O-methyl-d-glucose. This finding was instrumental in demonstrating that the fifth carbon's hydroxyl group in the glucose unit was involved in the ring formation and the first and sixth positions were involved in the glycosidic linkage and the primary alcohol group, respectively.

Experimental Protocols

The preparation of 2,3,4-tri-O-methyl-d-glucose in these early studies was not a direct synthesis of the compound itself, but rather its isolation as a product of the degradation of a more complex methylated carbohydrate. The general experimental workflow followed a two-stage process: methylation and hydrolysis.

The Haworth Methylation Method (1915)

The groundbreaking method developed by Walter Norman Haworth provided a more efficient and scalable approach to methylating sugars compared to the earlier Purdie method (using methyl iodide and silver oxide). Haworth's method, which became a standard procedure in carbohydrate chemistry, involved the following general steps:

• Dissolution of the Sugar: The carbohydrate (e.g., a monosaccharide or disaccharide) was dissolved in water.

• Addition of Sodium Hydroxide: A solution of sodium hydroxide was added to the sugar solution.

• Addition of Methyl Sulfate: Methyl sulfate was then added gradually to the alkaline sugar solution with vigorous stirring. The reaction is exothermic and was often controlled by cooling.

• Repetition: The process of adding sodium hydroxide and methyl sulfate was repeated until the methylation was complete, which was often assessed by the disappearance of the reducing power of the sugar.

• Isolation of the Methylated Product: The fully methylated sugar was then extracted from the reaction mixture using a suitable solvent like chloroform.

Hydrolysis of the Methylated Polysaccharide

Once the complex carbohydrate was permethylated, the next critical step was to break it down into its constituent methylated monosaccharides. This was typically achieved by acid hydrolysis:

• Acid Treatment: The permethylated carbohydrate was treated with a dilute acid, such as hydrochloric acid or sulfuric acid.

• Heating: The mixture was heated, often under reflux, for a specific period to ensure complete cleavage of the glycosidic bonds.

• Neutralization and Isolation: After hydrolysis, the acidic solution was neutralized, typically with a base like barium carbonate, and the resulting salts were filtered off. The filtrate containing the mixture of methylated monosaccharides was then concentrated.

• Separation and Identification: The individual methylated monosaccharides were then separated from the mixture, a challenging task at the time, often involving fractional distillation under reduced pressure or crystallization. The identity of the isolated compounds was confirmed by determining their physical constants, such as boiling point, refractive index, and optical rotation, and by preparing crystalline derivatives.

Data Presentation

The early publications on the characterization of methylated sugars provided key quantitative data that were essential for their identification and for confirming their structure. The following table summarizes the kind of data that would have been presented for 2,3,4-tri-O-methyl-d-glucose.

Property	Reported Value (Historical Context)
Molecular Formula	C₉H₁₈O₆
Molecular Weight	222.24 g/mol
Boiling Point	Variable depending on pressure
Specific Rotation	A key diagnostic feature
Refractive Index	Used for liquid samples

Note: The exact values reported in the very first identification would require access to the original publication. The values provided are consistent with modern data for this compound.[3][4]

Logical Relationships in Structural Elucidation

The discovery and identification of 2,3,4-tri-O-methyl-d-glucose were central to a logical workflow aimed at deciphering the structure of more complex carbohydrates. This process can be visualized as a series of interconnected steps.

Caption: Logical workflow for carbohydrate structure elucidation.

Experimental Workflow: From Polysaccharide to Identified Fragment

The experimental procedure to isolate and identify 2,3,4-tri-O-methyl-d-glucose from a larger carbohydrate can be outlined in a more detailed workflow diagram.

Caption: Experimental workflow for isolating 2,3,4-tri-O-methyl-d-glucose.

The discovery of 2,3,4-tri-O-methyl-d-glucose, therefore, was not an isolated event but a key milestone in the broader scientific endeavor to understand the fundamental structures of carbohydrates. The methods developed for its isolation and the information gleaned from its structure provided a powerful lens through which the complex world of polysaccharides could be viewed and understood, a legacy that continues to influence the fields of biochemistry and drug development today.

References

• 1. III.—A new method of preparing alkylated sugars - Journal of the Chemical Society, Transactions (RSC Publishing) [pubs.rsc.org]
• 2. bioone.org [bioone.org]
• 3. nobelprize.org [nobelprize.org]
• 4. Sandwalk: Nobel Laureate: Walter Norman Haworth [sandwalk.blogspot.com]

An In-depth Technical Guide to 2,3,4-tri-O-methyl-d-glucose for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,4-tri-O-methyl-d-glucose, a critical derivative of glucose utilized extensively in glycobiology and related fields. The document details its physicochemical properties, with a focus on its molecular weight, and outlines its primary application as an analytical standard in the structural elucidation of complex carbohydrates. Detailed experimental protocols, particularly for methylation analysis of polysaccharides using gas chromatography-mass spectrometry (GC-MS), are presented. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound for their work in areas such as polysaccharide characterization, glycoconjugate analysis, and the development of carbohydrate-based therapeutics.

Introduction

Methylated carbohydrates, such as 2,3,4-tri-O-methyl-d-glucose, are indispensable tools in the structural analysis of oligosaccharides and polysaccharides.[1] The methylation of free hydroxyl groups on a carbohydrate prevents the cleavage of glycosidic bonds during subsequent acid hydrolysis, allowing for the precise determination of linkage positions within the polymer.[1] 2,3,4-tri-O-methyl-d-glucose is a partially methylated monosaccharide that typically results from the complete methylation and subsequent hydrolysis of a glucose residue linked at the C1 and C6 positions within a larger polysaccharide structure. Its identification and quantification are therefore key to piecing together the architecture of complex carbohydrates. While methylation is a significant biological process for regulating proteins and other molecules, the primary role of 2,3,4-tri-O-methyl-d-glucose in a research context is that of a chemical standard for analytical purposes.[2][3]

Physicochemical Properties

The accurate determination of physicochemical properties is fundamental to the use of any analytical standard. The key quantitative data for 2,3,4-tri-O-methyl-d-glucose are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₁₈O₆	PubChem[4][5]
Molecular Weight	222.24 g/mol	PubChem[4][5][6]
Monoisotopic Mass	222.11033829 Da	PubChem[4][5]
CAS Number	4060-09-7	ABI Chem[7]

The molecular weight is a crucial parameter in mass spectrometry for the unequivocal identification of the compound and in the preparation of standard solutions of precise concentrations for quantitative analyses.

Experimental Protocols

The primary application of 2,3,4-tri-O-methyl-d-glucose is as a standard in methylation analysis for determining glycosidic linkages in polysaccharides. A generalized workflow for this process is outlined below.

Permethylation of Polysaccharides

A widely used method for the complete methylation of polysaccharides is the Ciucanu and Kerek method, which utilizes methyl iodide in the presence of a strong base like sodium hydroxide (B78521) in a solvent such as dimethyl sulfoxide (B87167) (DMSO).[8]

Protocol:

• Solubilization: Dissolve the purified polysaccharide sample in DMSO.

• Basification: Add powdered sodium hydroxide to the solution and stir to create a strong basic environment.

• Methylation: Introduce methyl iodide (CH₃I) to the reaction mixture. The methyl groups will substitute the hydrogen atoms of the free hydroxyl groups on the carbohydrate.

• Quenching and Extraction: After the reaction is complete, quench the reaction with water and extract the permethylated polysaccharide into an organic solvent (e.g., dichloromethane).

• Purification: Wash the organic layer to remove residual reagents and evaporate the solvent to obtain the purified, permethylated polysaccharide.

Hydrolysis of Permethylated Polysaccharides

The permethylated polysaccharide is then hydrolyzed to break the glycosidic linkages and yield a mixture of partially methylated monosaccharides.

Protocol:

• Acid Hydrolysis: Treat the permethylated sample with an acid, such as trifluoroacetic acid (TFA), at an elevated temperature (e.g., 120°C) for a defined period (e.g., 1-2 hours).

• Neutralization and Reduction: Neutralize the acid and reduce the resulting monosaccharides with a reducing agent like sodium borohydride (B1222165) (NaBH₄). This step converts the aldehyde or ketone groups to alditols, preventing the formation of multiple isomers in the subsequent steps.

• Acetylation: Acetylate the newly formed hydroxyl groups (from the reduction step) and the originally unmethylated hydroxyl groups using an acetylating agent like acetic anhydride. This derivatization increases the volatility of the compounds for gas chromatography.

GC-MS Analysis of Partially Methylated Alditol Acetates (PMAAs)

The resulting mixture of partially methylated alditol acetates (PMAAs) is analyzed by gas chromatography-mass spectrometry (GC-MS).[6][7]

Protocol:

• Injection: Inject the sample of PMAAs into the gas chromatograph. The different PMAAs will separate based on their volatility and interaction with the GC column.

• Mass Spectrometry: As the separated compounds elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented.

• Identification: The fragmentation pattern (mass spectrum) of each compound is characteristic of the positions of the methyl and acetyl groups. By comparing the retention times and mass spectra of the unknown PMAAs from the sample with those of known standards, such as the derivatized form of 2,3,4-tri-O-methyl-d-glucose, the original glycosidic linkages in the polysaccharide can be determined. For example, the identification of 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol in the sample would indicate the presence of a (1→6)-linked glucose residue in the original polysaccharide.

Visualization of Experimental Workflow

The following diagram illustrates the key stages in the methylation analysis of a polysaccharide, a process in which 2,3,4-tri-O-methyl-d-glucose serves as a crucial reference standard.

Workflow for Polysaccharide Methylation Analysis.

Conclusion

2,3,4-tri-O-methyl-d-glucose is a cornerstone compound for the structural analysis of complex carbohydrates. Its well-defined molecular weight and chemical properties make it an ideal standard for chromatographic and mass spectrometric techniques. The experimental protocols detailed in this guide provide a framework for the application of this compound in determining the intricate glycosidic linkage patterns of polysaccharides, a critical step in understanding their biological function and in the development of carbohydrate-based materials and therapeutics. This guide serves as a valuable resource for professionals in glycobiology, providing both the foundational data and the practical methodologies required for their research endeavors.

References

• 1. Carbohydrate - Methyl Ethers, Formation, Structure | Britannica [britannica.com]
• 2. mdpi.com [mdpi.com]
• 3. Methylation – an uncommon modification of glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative measurement of 3-O-methyl-D-glucose by gas chromatography-mass spectrometry as a measure of glucose transport in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2,3,4-Tri-O-methyl-D-glucose | C9H18O6 | CID 14104334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Gas--liquid chromatography and mass spectrometry of methylated and acetylated methyl glycosides. Application to the structural analysis of glycoprotein glycans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. avmajournals.avma.org [avmajournals.avma.org]
• 8. Per-O-methylation of neutral carbohydrates directly from aqueous samples for gas chromatography and mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2,3,4-tri-O-methyl-D-glucose

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,4-tri-O-methyl-D-glucose, a methylated derivative of D-glucose. The document details its chemical identity, including its IUPAC name, and summarizes its known physicochemical properties. A logical, multi-step synthetic approach based on established principles of carbohydrate chemistry is presented, acknowledging the challenges of regioselective methylation. While this compound serves as a valuable reference standard in the structural elucidation of complex carbohydrates, this guide also addresses the current lack of significant evidence for its direct biological activity or involvement in specific signaling pathways, a critical consideration for its application in drug development.

Chemical Identity and Properties

2,3,4-tri-O-methyl-D-glucose is a partially methylated monosaccharide. Its formal IUPAC name is (2R,3S,4R,5R)-5,6-dihydroxy-2,3,4-trimethoxyhexanal [1]. It is also known by various synonyms, including D-Glucose, 2,3,4-tri-O-methyl- and O2,O3,O4-trimethyl-D-glucose[1][2].

Physicochemical Data

A summary of the key quantitative data for 2,3,4-tri-O-methyl-D-glucose is presented in Table 1. This information is crucial for its identification, handling, and use in experimental settings.

Property	Value	Source
Molecular Formula	C₉H₁₈O₆	[1][3]
Molecular Weight	222.24 g/mol	[1][3]
CAS Number	4060-09-7	[1][2]
Exact Mass	222.11033829 Da	[1]
Topological Polar Surface Area	85.2 Ų	[1]
InChIKey	LOODZAPIPITKBN-BZNPZCIMSA-N	[1]

Spectroscopic Data

Spectroscopic data is essential for the structural confirmation of 2,3,4-tri-O-methyl-D-glucose.

• ¹³C NMR Spectroscopy : A ¹³C NMR spectrum for D-Glucose, 2,3,4-tri-o-methyl- is available in spectral databases, though full access may require a subscription[4]. The chemical shifts in ¹³C NMR are indicative of the carbon environments within the molecule. Generally, carbons attached to oxygen atoms in ethers and alcohols, such as those in this molecule, are expected to have chemical shifts in the range of 50-80 ppm[5]. The presence of methyl groups will also give rise to characteristic signals.

• Mass Spectrometry : Mass spectrometry data would confirm the molecular weight of the compound. Fragmentation patterns could provide further structural information.

Synthesis of 2,3,4-tri-O-methyl-D-glucose

The selective methylation of D-glucose presents a significant challenge due to the similar reactivity of its multiple hydroxyl groups[6]. A regioselective synthesis of 2,3,4-tri-O-methyl-D-glucose necessitates a strategic use of protecting groups to differentiate the hydroxyl functions. A plausible synthetic workflow is outlined below.

Proposed Synthetic Workflow

Caption: A logical workflow for the synthesis of 2,3,4-tri-O-methyl-D-glucose.

Detailed Experimental Protocols

Step 1: Protection of the 4- and 6-Hydroxyl Groups

• D-glucose is reacted with a suitable protecting group reagent, such as benzaldehyde (B42025) dimethyl acetal in the presence of an acid catalyst, to form a 4,6-O-benzylidene acetal. This protects the primary hydroxyl at C6 and the secondary hydroxyl at C4.

• The anomeric hydroxyl group (C1) is then protected, for example, as a methyl glycoside by reacting with methanol (B129727) under acidic conditions.

Step 2: Methylation of the 2- and 3-Hydroxyl Groups

• The resulting protected glucose derivative, with free hydroxyls at the C2 and C3 positions, is dissolved in an aprotic solvent like dimethylformamide (DMF).

• A strong base, such as sodium hydride (NaH), is added to deprotonate the free hydroxyl groups.

• Methyl iodide (CH₃I) is then added to the reaction mixture, which methylates the C2 and C3 positions.

• The reaction is quenched, and the product is purified.

Step 3: Selective Deprotection of the 4-Hydroxyl Group

• The 4,6-O-benzylidene acetal is selectively cleaved under mild acidic conditions that do not affect the methyl ethers or the anomeric methyl glycoside. This exposes the hydroxyl group at C4 while C6 remains protected (if a different protecting group strategy is employed) or becomes deprotected as well.

Step 4: Methylation of the 4-Hydroxyl Group

• The free hydroxyl group at the C4 position is then methylated using the same procedure as in Step 2 (NaH and CH₃I).

Step 5: Final Deprotection

• All remaining protecting groups are removed. For instance, if a benzylidene acetal and a methyl glycoside were used, catalytic hydrogenation can remove the benzylidene group, followed by acidic hydrolysis to cleave the anomeric methyl glycoside, yielding the final product, 2,3,4-tri-O-methyl-D-glucose.

Purification and Characterization: At each step, purification is typically carried out using column chromatography on silica (B1680970) gel. The structure of the intermediates and the final product should be confirmed by NMR spectroscopy (¹H and ¹³C) and mass spectrometry.

Applications and Biological Relevance

The primary application of partially methylated glucose derivatives, such as 2,3,4-tri-O-methyl-D-glucose, is in the structural analysis of polysaccharides and oligosaccharides.

Role in Structural Elucidation of Polysaccharides

Caption: Use of 2,3,4-tri-O-methyl-D-glucose in linkage analysis of polysaccharides.

In a technique known as methylation analysis, a polysaccharide is first permethylated to convert all free hydroxyl groups to methyl ethers. Subsequently, the polysaccharide is hydrolyzed to break the glycosidic linkages, yielding a mixture of partially methylated monosaccharides. The identification of 2,3,4-tri-O-methyl-D-glucose in this mixture would indicate the presence of a D-glucose residue within the original polysaccharide that was linked to other sugar units through its hydroxyl groups at the C1 and C6 positions.

Biological Activity and Drug Development

Current scientific literature, as reviewed through extensive database searches, does not provide significant evidence for notable biological activity of 2,3,4-tri-O-methyl-D-glucose. Unlike some other methylated glucose analogs, such as 3-O-methyl-D-glucose which has been used in studies of glucose transport, there are no prominent reports of 2,3,4-tri-O-methyl-D-glucose being involved in specific signaling pathways or having therapeutic applications. For professionals in drug development, this suggests that the compound is more likely to be of interest as a chemical intermediate or an analytical standard rather than a potential therapeutic agent itself.

Conclusion

2,3,4-tri-O-methyl-D-glucose is a well-defined chemical entity with established physicochemical properties. Its synthesis is challenging but achievable through a strategic application of protecting group chemistry. The primary utility of this compound for researchers lies in its role as a reference standard in the structural analysis of complex carbohydrates. For those in drug development, the apparent lack of significant biological activity suggests that its value is likely confined to synthetic and analytical applications rather than as a direct therapeutic candidate. This guide provides a foundational understanding of 2,3,4-tri-O-methyl-D-glucose for professionals in the chemical and biomedical sciences.

References

• 1. 2,3,4-Tri-O-methyl-D-glucose | C9H18O6 | CID 14104334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-O,3-O,4-O-Trimethyl-D-glucose | CAS#:4060-09-7 | Chemsrc [chemsrc.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. spectrabase.com [spectrabase.com]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. benchchem.com [benchchem.com]

Navigating the Solubility Landscape of 2,3,4-tri-O-methyl-d-glucose: A Technical Guide

For Immediate Release

This technical guide offers a comprehensive overview of the solubility characteristics of 2,3,4-tri-O-methyl-d-glucose, a partially methylated monosaccharide derivative relevant in carbohydrate chemistry, drug discovery, and material science. This document is intended for researchers, scientists, and drug development professionals, providing insights into its expected solubility and a detailed protocol for its empirical determination.

Executive Summary

Quantitative solubility data for 2,3,4-tri-O-methyl-d-glucose is not extensively documented in publicly available literature. However, based on its molecular structure—a glucose core with three methyl ether groups—and the known behavior of similar compounds, a qualitative solubility profile can be inferred. The methylation at the C2, C3, and C4 positions reduces the number of free hydroxyl groups available for hydrogen bonding, thereby decreasing its polarity compared to unsubstituted D-glucose. This structural modification is expected to decrease its solubility in highly polar protic solvents like water and significantly enhance its solubility in various organic solvents.

Predicted Solubility Profile

The introduction of three methyl groups increases the lipophilicity of the glucose molecule. While D-glucose is highly soluble in water and sparingly soluble in ethanol, 2,3,4-tri-O-methyl-d-glucose is anticipated to exhibit improved solubility in a range of organic solvents. The table below summarizes the expected qualitative solubility based on the behavior of similar methylated carbohydrates.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Water	Low / Sparingly Soluble	Reduced number of hydroxyl groups for hydrogen bonding with water molecules.
Methanol (MeOH), Ethanol (EtOH)	Moderately Soluble to Soluble	The alkyl nature of the alcohol can solvate the methyl groups, while the hydroxyl group can interact with the remaining free hydroxyls of the sugar.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF)	Soluble	These solvents are strong hydrogen bond acceptors and can effectively solvate the remaining hydroxyl groups, while their organic character interacts favorably with the methyl ethers. Permethylation is a known technique to dissolve even insoluble polysaccharides in DMSO.[1]
Acetone, Ethyl Acetate (EtOAc)	Moderately Soluble	These solvents have intermediate polarity and are expected to effectively solvate the partially methylated glucose.
Nonpolar / Weakly Polar	Dichloromethane (DCM), Chloroform	Soluble	The increased lipophilicity from the three methyl groups suggests good solubility in these common nonpolar organic solvents.
Nonpolar	Hexanes, Toluene	Insoluble to Sparingly Soluble	The molecule is likely still too polar to be fully soluble in highly nonpolar aliphatic or aromatic hydrocarbon solvents.

Experimental Protocol for Quantitative Solubility Determination

The following is a detailed methodology for the gravimetric determination of 2,3,4-tri-O-methyl-d-glucose solubility, a robust and widely used technique.

Materials and Equipment

• 2,3,4-tri-O-methyl-d-glucose (high purity)

• Selected solvents (analytical grade)

• Scintillation vials or other sealable glass containers

• Temperature-controlled shaker or orbital incubator

• Analytical balance (readable to at least 0.1 mg)

• Micropipettes

• Syringe filters (0.22 µm, solvent-compatible)

• Vacuum oven or nitrogen stream evaporation setup

• Vortex mixer

Procedure: Gravimetric Method

• Preparation of Saturated Solution:

  • Add an excess amount of solid 2,3,4-tri-O-methyl-d-glucose to a pre-weighed glass vial. The excess solid is crucial to ensure saturation.

  • Add a known volume (e.g., 2.0 mL) of the desired solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker set to the desired experimental temperature (e.g., 25 °C).

  • Equilibrate the mixture for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure equilibrium is reached. A persistent layer of undissolved solid should be visible.

• Sample Collection and Filtration:

  • After equilibration, allow the vial to stand undisturbed at the experimental temperature for at least 2 hours to let the excess solid settle.

  • Carefully draw a known aliquot (e.g., 1.0 mL) of the supernatant using a micropipette, avoiding any solid particles.

  • Immediately filter the aliquot through a 0.22 µm syringe filter into a pre-weighed, clean, and dry collection vial. This step is critical to remove any suspended microcrystals.

• Solvent Evaporation and Mass Determination:

  • Record the exact weight of the collection vial containing the filtered solution.

  • Evaporate the solvent completely. This can be achieved by placing the vial in a vacuum oven at a moderate temperature (e.g., 40-50 °C) or by using a gentle stream of nitrogen gas.

  • Once the solute is completely dry (constant weight is achieved), allow the vial to cool to room temperature in a desiccator and weigh it again on the analytical balance.

• Calculation of Solubility:

  • Calculate the mass of the dissolved solute by subtracting the weight of the empty vial from the weight of the vial with the dried solute.

  • Solubility is expressed as the mass of the solute per volume of the solvent (e.g., in g/L or mg/mL).

  Solubility (g/L) = (Mass of dried solute in g) / (Volume of aliquot in L)

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 2,3,4-tri-O-methyl-d-glucose.

Workflow for Gravimetric Solubility Determination.

Conclusion

While specific quantitative solubility data for 2,3,4-tri-O-methyl-d-glucose remains a gap in the current scientific literature, its structural characteristics strongly suggest poor solubility in water and good solubility in a range of common organic solvents. For drug development and chemical synthesis applications requiring precise concentration data, the experimental protocol provided in this guide offers a reliable method for determining these values empirically. The generation of such data would be a valuable contribution to the field of carbohydrate chemistry.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: The Role of 2,3,4-tri-O-methyl-d-glucose in Polysaccharide Linkage Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polysaccharides are complex carbohydrates with diverse biological functions that are largely determined by their three-dimensional structure. A critical step in elucidating this structure is determining the glycosidic linkages between the constituent monosaccharide residues.[1][2][3][4] Methylation analysis is a powerful and widely used technique for this purpose.[1][2][3] This method involves derivatizing the free hydroxyl groups of a polysaccharide to partially methylated alditol acetates (PMAAs), which can then be identified and quantified by gas chromatography-mass spectrometry (GC-MS).[2][3][5]

The identification of specific PMAAs, such as the alditol acetate (B1210297) derivative of 2,3,4-tri-O-methyl-d-glucose, provides crucial information about the original linkages within the polysaccharide. This particular derivative signifies the presence of a terminal, non-reducing glucose residue linked through its C-1 and C-5 positions (in the case of a pyranose ring) or a glucose residue linked at the 1 and 6 positions. This document provides detailed protocols and application notes for conducting polysaccharide linkage analysis with a focus on interpreting the resulting PMAA data.

Principle of the Method

The fundamental principle of methylation analysis involves a series of chemical reactions:

• Permethylation: All free hydroxyl groups in the polysaccharide are methylated. The hydroxyl groups involved in glycosidic linkages or as part of the ring structure remain unprotected.

• Hydrolysis: The permethylated polysaccharide is hydrolyzed to break the glycosidic bonds, yielding partially methylated monosaccharides.

• Reduction: The aldehyde group of the partially methylated monosaccharides is reduced to a primary alcohol, forming partially methylated alditols. This step prevents the formation of multiple isomers during the subsequent analysis.

• Acetylation: The newly formed hydroxyl groups (from the broken glycosidic linkages and the reduced aldehyde) are acetylated.

The resulting PMAAs are volatile and can be separated and identified by GC-MS. The positions of the methyl ethers indicate the hydroxyl groups that were free in the original polysaccharide, while the positions of the acetyl groups indicate the locations of the glycosidic linkages.

Experimental Protocols

I. Polysaccharide Methylation

Two common methods for polysaccharide methylation are the Hakomori method and the Ciucanu and Kerek method. The choice of method can depend on the nature of the polysaccharide.[6]

A. Hakomori Method

This method is considered milder and may be preferable to avoid degradation of certain polysaccharides.[6]

Materials:

• Dry polysaccharide sample (1-5 mg)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Sodium hydride (NaH)

• Methyl iodide (CH₃I)

• Chloroform (B151607)

• Deionized water

Protocol:

• Dissolve the dry polysaccharide sample in anhydrous DMSO in a screw-capped tube.

• Add sodium hydride (NaH) to the solution and stir under a nitrogen atmosphere for at least 4 hours at room temperature to form the polysaccharide alkoxide.

• Cool the reaction mixture in an ice bath.

• Slowly add methyl iodide (CH₃I) and continue stirring at room temperature for several hours or overnight.

• Terminate the reaction by the slow addition of water.

• Extract the permethylated polysaccharide with chloroform.

• Wash the chloroform layer several times with deionized water to remove DMSO and other water-soluble impurities.

• Evaporate the chloroform layer to dryness under a stream of nitrogen.

B. Ciucanu and Kerek Method

This method is rapid and efficient for a wide range of polysaccharides.[7]

Materials:

• Dry polysaccharide sample (3-5 mg)

• Anhydrous dimethyl sulfoxide (DMSO)

• Powdered sodium hydroxide (B78521) (NaOH)

• Methyl iodide (CH₃I)

• Dichloromethane

• Deionized water

Protocol:

• Suspend the dry polysaccharide sample in anhydrous DMSO in a screw-capped tube.

• Add freshly powdered NaOH and methyl iodide to the suspension.[8]

• Agitate the mixture in an ultrasonic bath for 30 minutes at room temperature.[8]

• Add water to the reaction mixture.

• Extract the permethylated polysaccharide with dichloromethane.[8]

• Wash the organic phase with water.[8]

• Dry the organic phase and evaporate it to dryness.[8]

II. Hydrolysis of Permethylated Polysaccharide

Materials:

• Dried permethylated polysaccharide

• 2 M Trifluoroacetic acid (TFA)

Protocol:

• Add 2 M TFA to the dried permethylated polysaccharide.

• Heat the mixture at 121°C for 2 hours in a sealed tube to hydrolyze the glycosidic bonds.

• Cool the tube and evaporate the TFA under a stream of nitrogen.

III. Reduction of Partially Methylated Monosaccharides

Materials:

• Dried partially methylated monosaccharides

• Sodium borohydride (B1222165) (NaBH₄) solution (5 mg/mL in 1 M NH₄OH)

Protocol:

• Dissolve the dried partially methylated monosaccharides in the NaBH₄ solution.

• Incubate the mixture for at least 2 hours at room temperature to reduce the aldehyde groups to alcohols.

• Add a few drops of glacial acetic acid to neutralize the excess NaBH₄.

• Evaporate the solution to dryness.

• Add methanol (B129727) and evaporate to dryness multiple times to remove the borate (B1201080) salts as volatile methyl borate.

IV. Acetylation to Form Partially Methylated Alditol Acetates (PMAAs)

Materials:

• Dried partially methylated alditols

• Acetic anhydride (B1165640)

• Pyridine (B92270)

Protocol:

• Add a mixture of acetic anhydride and pyridine (1:1, v/v) to the dried partially methylated alditols.

• Heat the mixture at 100°C for 1 hour in a sealed tube.

• Cool the tube and evaporate the reagents to dryness under a stream of nitrogen.

• Resuspend the resulting PMAAs in a suitable solvent (e.g., dichloromethane) for GC-MS analysis.

V. GC-MS Analysis of PMAAs

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

Typical GC Conditions:

• Column: A capillary column suitable for separating sugar derivatives (e.g., SP-2330 or equivalent).

• Carrier Gas: Helium at a constant flow rate.[8]

• Temperature Program: 100°C for 2 min, then ramp up to 220°C at 4°C/min, hold for 2 min, then ramp up to 300°C at 15°C/min, and hold for 2 min.[8]

MS Conditions:

• Ionization: Electron ionization (EI) at 70 eV.[8][9]

• Mass Range: 40-600 amu.[8]

Data Presentation

The identification of PMAAs is based on their retention times and mass fragmentation patterns. The following table summarizes the expected PMAA derivatives from differently linked glucose residues.

Linkage Type	Resulting Partially Methylated Glucose	PMAA Derivative	Key Mass Fragments (m/z)
Terminal Glucose	2,3,4,6-tetra-O-methyl-d-glucose	1,5-di-O-acetyl-2,3,4,6-tetra-O-methyl-d-glucitol	43, 45, 87, 101, 117, 129, 145, 161, 205
1,6-linked Glucose	2,3,4-tri-O-methyl-d-glucose	1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-d-glucitol	43, 45, 87, 101, 117, 129, 161, 189, 233
1,4-linked Glucose	2,3,6-tri-O-methyl-d-glucose	1,4,5-tri-O-acetyl-2,3,6-tri-O-methyl-d-glucitol	43, 45, 87, 101, 117, 129, 161, 189, 233
1,3-linked Glucose	2,4,6-tri-O-methyl-d-glucose	1,3,5-tri-O-acetyl-2,4,6-tri-O-methyl-d-glucitol	43, 45, 87, 101, 117, 129, 161, 189, 233
1,2-linked Glucose	3,4,6-tri-O-methyl-d-glucose	1,2,5-tri-O-acetyl-3,4,6-tri-O-methyl-d-glucitol	43, 45, 87, 101, 117, 129, 161, 189, 233
1,3,6-linked Branch Point	2,4-di-O-methyl-d-glucose	1,3,5,6-tetra-O-acetyl-2,4-di-O-methyl-d-glucitol	43, 87, 101, 117, 129, 189, 261
1,4,6-linked Branch Point	2,3-di-O-methyl-d-glucose	1,4,5,6-tetra-O-acetyl-2,3-di-O-methyl-d-glucitol	43, 87, 101, 117, 129, 189, 261

Note: The mass fragments can vary slightly depending on the instrument and conditions. It is crucial to compare the obtained spectra with a library of known standards for accurate identification.

Visualizations

Caption: Experimental workflow for polysaccharide linkage analysis.

References

• 1. taylorfrancis.com [taylorfrancis.com]
• 2. Methylation analysis of polysaccharides: Technical advice [agris.fao.org]
• 3. daneshyari.com [daneshyari.com]
• 4. Linkage Analysis of Oligosaccharides and Polysaccharides: A Tutorial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Ciucanu, I. and Kerek, K. (1984) A Simple and Rapid Method for the Permethylation of Carbohydrates. Carbohydrate Research, 131, 209-217. - References - Scientific Research Publishing [scirp.org]
• 8. aaltodoc.aalto.fi [aaltodoc.aalto.fi]
• 9. Preparation of the Partially Methylated Alditol Acetates Derived from CS Tetrasaccharides Containing Galactose for the Gas Chromatography/Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Methylation Analysis of Polysaccharides using GC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polysaccharides are complex carbohydrates with diverse biological functions, making them a focal point in biomedical research and drug development.[1][2] Their therapeutic potential is intrinsically linked to their intricate structures, including monosaccharide composition, glycosidic linkages, and branching patterns.[1] Methylation analysis, coupled with Gas Chromatography-Mass Spectrometry (GC-MS), is a powerful and fundamental technique for elucidating the glycosidic linkage patterns of polysaccharides.[3][4][5][6]

This method involves the permethylation of all free hydroxyl groups, followed by a series of chemical modifications to yield partially methylated alditol acetates (PMAAs).[1][3][7] These volatile derivatives are then separated and identified by GC-MS, providing detailed information on the linkage positions of each monosaccharide residue within the polymer.[4][5][8] Understanding these structural nuances is crucial for establishing structure-activity relationships and for the quality control of polysaccharide-based therapeutics.

Application in Drug Development

The structural characterization of polysaccharides is a critical step in the development of new therapeutic agents. Many polysaccharides exhibit significant bioactivities, including immunomodulatory, antiviral, and antioxidant effects.[2] These properties are highly dependent on the polysaccharide's specific structural features. Methylation analysis provides crucial data that can be correlated with biological activity, guiding the selection and modification of promising polysaccharide candidates. For instance, identifying specific linkage patterns associated with high bioactivity can inform the synthesis of novel carbohydrate-based drugs or the optimization of extraction processes for natural polysaccharides.

Caption: Role of Methylation Analysis in Drug Development.

Experimental Workflow

The overall workflow for methylation analysis of polysaccharides is a multi-step process that converts the non-volatile polysaccharide into volatile derivatives suitable for GC-MS analysis.[5][7]

Caption: Workflow for PMAA Preparation and GC-MS Analysis.

Detailed Experimental Protocols

A minimum of 100-200 micrograms of pure, salt- and detergent-free carbohydrate is required for analysis.[9]

Protocol 1: Permethylation of Polysaccharides (Ciucanu Method)

This method is effective for a wide range of polysaccharides, including those with crystalline structures like cellulose.[3]

Materials:

• Dried polysaccharide sample (100-200 µg)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Powdered Sodium Hydroxide (NaOH)

• Iodomethane (B122720) (Methyl Iodide, MeI)

• Dichloromethane (B109758) (DCM)

• 5% Acetic Acid (AcOH)

• HPLC Grade Water

Procedure:

• Place the dried polysaccharide sample in a clean, dry screw-cap tube.

• Add 200 µL of anhydrous DMSO and sonicate for 30 minutes to dissolve or suspend the sample.[10] For poorly soluble samples, magnetic stirring in heated DMSO (e.g., 60°C) overnight may be necessary.[3]

• Add freshly powdered NaOH (approximately 20 mg) to the sample suspension.

• Add 100 µL of iodomethane (MeI).

• Seal the tube tightly and vortex vigorously for 5-10 minutes, then allow to react at room temperature for at least 1 hour with continuous mixing.

• To quench the reaction, cool the tube on ice and cautiously add 2 mL of 5% acetic acid.[11]

• Add 2 mL of dichloromethane (DCM) and vortex to partition the permethylated polysaccharide into the organic phase.[11]

• Centrifuge to separate the phases.

• Carefully remove the upper aqueous layer and discard it.

• Wash the lower organic (DCM) layer twice with 2 mL of HPLC grade water, vortexing and centrifuging each time.[10][11]

• Transfer the final organic layer to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.[6][10]

Protocol 2: Hydrolysis, Reduction, and Acetylation

Materials:

• Dried permethylated polysaccharide

• Trifluoroacetic acid (TFA), 2.5 M

• Sodium borodeuteride (NaBD₄), 5 mg/mL in 30% Methanol (B129727) containing 0.03 M NaOH

• Acetic acid

• Acetic anhydride (B1165640)

• Pyridine (B92270)

• 4-(Dimethylamino)pyridine (DMAP) in Acetonitrile

Procedure:

A. Hydrolysis:

• Add 150 µL of 2.5 M TFA to the dried permethylated sample.[6][10]

• Seal the tube tightly after flushing with nitrogen gas.[6][10]

• Incubate at 100-120°C for 2-4 hours to hydrolyze the glycosidic bonds.[10]

• Evaporate the sample to dryness under a stream of nitrogen at 40°C.[6][10]

B. Reduction:

• Dissolve the dried, partially methylated sugars in a suitable solvent system (e.g., 500 µL of 5% pyridine in 50% acetonitrile/water).[6][10]

• Add 200 µL of 5 mg/mL NaBD₄ solution. Using sodium borodeuteride instead of sodium borohydride (B1222165) is crucial as it introduces a deuterium (B1214612) label at the C-1 position, aiding in mass spectral interpretation.[3]

• Incubate for 4 hours at 37°C.[10]

• Add 200 µL of acetic acid dropwise to neutralize the excess NaBD₄.

• Evaporate the sample to dryness under a stream of nitrogen at 40°C. Repeat methanol addition and evaporation steps to remove borates.

C. Acetylation:

• To the dried alditols, add pyridine and acetic anhydride (e.g., 100 µL of each).

• Incubate at 100°C for 1 hour.

• Evaporate the reagents under a stream of nitrogen.

• Partition the resulting partially methylated alditol acetates (PMAAs) between dichloromethane (DCM) and water.

• Collect the lower organic layer containing the PMAAs and dry it completely before reconstitution in a suitable solvent (e.g., ethyl acetate (B1210297) or hexane) for GC-MS injection.

Data Presentation and Interpretation

The resulting PMAAs are analyzed by GC-MS. Identification is based on comparing their retention times and electron ionization (EI) mass spectra with those of known standards or published data.[3][12] The fragmentation pattern in the mass spectrum provides information about the positions of the methyl and acetyl groups, which in turn reveals the original linkage positions of the monosaccharide residue.

Table 1: Example GC-MS Parameters for PMAA Analysis

Parameter	Value
Gas Chromatograph	Agilent 7890A GC system or equivalent
Column	Medium polarity column (e.g., SP-2380, 60 m)
Carrier Gas	Helium at a constant flow of 1.2 mL/min[10]
Injector Temp.	250°C
Oven Program	100°C (2 min), then ramp at 4°C/min to 220°C (2 min), then ramp at 15°C/min to 300°C (2 min)[13]
Mass Spectrometer	Mass Selective Detector (MSD)
Ionization Mode	Electron Ionization (EI) at 70 eV[10]
Mass Range	40-600 amu[13]

Table 2: Interpretation of PMAA Data for a Hypothetical Glucan

PMAA Derivative Identified	Inferred Linkage Position	Molar Ratio (%)
1,5-di-O-acetyl-2,3,4,6-tetra-O-methyl-glucitol	Terminal Glucose (T-Glcp)	10.5
1,4,5-tri-O-acetyl-2,3,6-tri-O-methyl-glucitol	4-linked Glucose (→4)-Glcp-(1→)	75.2
1,4,5,6-tetra-O-acetyl-2,3-di-O-methyl-glucitol	4,6-linked Glucose (Branch Point)	14.3

This table provides a simplified example for illustrative purposes.

Conclusion

Methylation analysis is an indispensable tool for the detailed structural elucidation of polysaccharides. The protocols outlined provide a robust framework for researchers to determine the glycosidic linkages and branching patterns of complex carbohydrates. This information is fundamental for understanding the structure-function relationships of polysaccharides and is a critical component in the pipeline for the discovery and development of new carbohydrate-based drugs and biomaterials. Careful execution and interpretation are essential for obtaining high-quality, reliable data.[4][8]

References

• 1. Linkage Analysis of Oligosaccharides and Polysaccharides: A Tutorial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tailor-Made Polysaccharides for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. daneshyari.com [daneshyari.com]
• 5. pstorage-wellington-7594921145.s3.amazonaws.com [pstorage-wellington-7594921145.s3.amazonaws.com]
• 6. Preparation of the Partially Methylated Alditol Acetates Derived from CS Tetrasaccharides Containing Galactose for the Gas Chromatography/Mass Spectrometry Analysis [bio-protocol.org]
• 7. digitalshowcase.lynchburg.edu [digitalshowcase.lynchburg.edu]
• 8. Methylation analysis of polysaccharides: Technical advice [agris.fao.org]
• 9. ast.uga.edu [ast.uga.edu]
• 10. Preparation of the Partially Methylated Alditol Acetates Derived from CS Tetrasaccharides Containing Galactose for the Gas Chromatography/Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ms-dango.org [ms-dango.org]
• 12. researchgate.net [researchgate.net]
• 13. aaltodoc.aalto.fi [aaltodoc.aalto.fi]

Application Notes: Preparation of Partially Methylated Alditol Acetates (PMAAs) for Glycosidic Linkage Analysis

Introduction

Partially methylated alditol acetates (PMAAs) are chemical derivatives of monosaccharides that are instrumental in determining the glycosidic linkage positions in polysaccharides and complex carbohydrates. The analysis of PMAAs, typically by gas chromatography-mass spectrometry (GC-MS), is a cornerstone technique in glycobiology, polymer chemistry, and the development of polysaccharide-based therapeutics.[1][2] This method allows researchers to elucidate the intricate structures of complex carbohydrates, which is crucial for understanding their biological functions and for the quality control of carbohydrate-based drugs.

The preparation of PMAAs is a multi-step process that involves the complete methylation of all free hydroxyl groups on a polysaccharide, followed by the hydrolysis of the glycosidic bonds. The resulting partially methylated monosaccharides are then reduced to their corresponding alditols and subsequently acetylated.[2] The position of the acetyl groups on the final PMAA product corresponds to the original linkage positions in the polysaccharide, while the methyl groups indicate the positions of formerly free hydroxyl groups.

Applications

• Structural Elucidation of Polysaccharides: The primary application of PMAA analysis is the determination of glycosidic linkage patterns in complex carbohydrates isolated from various biological sources, including plants, fungi, and bacteria.[3][4]

• Glycoprotein (B1211001) Analysis: This technique is used to analyze the carbohydrate moieties of glycoproteins, providing insights into protein glycosylation patterns that are critical for their biological activity.[5]

• Drug Development: In the pharmaceutical industry, PMAA analysis is employed for the structural characterization and quality control of polysaccharide-based drugs and vaccines.

• Food Science: The method is used to analyze polysaccharides in food matrices to understand their functional properties.[6]

Experimental Workflow for PMAA Preparation

The overall workflow for the preparation of partially methylated alditol acetates from a polysaccharide is depicted below.

Caption: Experimental workflow for the preparation of PMAAs.

Quantitative Data Summary

The following table summarizes the typical quantitative parameters for each step of the PMAA preparation protocol. These values may require optimization depending on the specific polysaccharide being analyzed.

Step	Parameter	Value	Unit	Notes
Permethylation	Sample Amount	100	µg	Starting dry polysaccharide.[7]
DMSO Volume	200	µL	Ensure the sample is fully dissolved, sonication may be required.[7]
NaOH-DMSO Slurry	200	µL	A fine suspension of NaOH in DMSO is crucial for efficient methylation.[5][7]
Methyl Iodide (CH₃I)	100	µL	Added on ice; the reaction is exothermic.[7]
Reaction Time	5 - 30	min	Can be very rapid for some samples.[4][5]
Hydrolysis	Trifluoroacetic Acid (TFA)	2.0 - 4.0	M	2 M TFA is common, but 4 M may be needed for resistant linkages.[2]
Temperature	100 - 120	°C
Time	1 - 2	h
Reduction	Sodium Borohydride (B1222165) (NaBH₄)	5	mg/mL	Often prepared in 30% methanol (B129727) with 0.03 M NaOH.[7]
Incubation Temperature	37	°C
Incubation Time	4	h	[7]
Acetylation	Acetic Anhydride	150	µL
Catalyst (4-DMAP)	150	µL (5 mg/mL)	4-N,N-dimethylaminopyridine in acetonitrile.[7]
Pyridine	50	µL	[7]
Reaction Time	4	h	At room temperature.[7]

Detailed Experimental Protocol

This protocol describes the preparation of partially methylated alditol acetates (PMAAs) from a purified polysaccharide sample.

Materials and Reagents:

• Dry polysaccharide sample

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Sodium hydroxide (B78521) (NaOH)

• Methyl iodide (CH₃I)

• Trifluoroacetic acid (TFA)

• Sodium borohydride (NaBH₄) or Sodium borodeuteride (NaBD₄)

• Methanol (MeOH)

• Acetic acid

• Acetic anhydride

• Pyridine

• 4-N,N-dimethylaminopyridine (4-DMAP)

• Acetonitrile

• Chloroform (B151607) or Ethyl Acetate

• Distilled water

• Nitrogen gas supply

• Screw-cap reaction tubes

• Sonicator

• Sample concentrator/evaporator

Procedure:

Step 1: Permethylation

• Place the dry polysaccharide sample (approximately 100 µg) into a screw-cap reaction tube.[7]

• Add 200 µL of anhydrous DMSO and sonicate for up to 30 minutes to completely dissolve the sample.[7]

• Prepare a fine suspension of NaOH in DMSO (NaOH-DMSO slurry). This can be done by sonicating a 50% (w/w) aqueous NaOH solution in DMSO and washing the resulting precipitate with DMSO.[5]

• Add 200 µL of the NaOH-DMSO slurry to the dissolved sample and vortex the mixture.[7]

• Cool the tube on ice and add 100 µL of methyl iodide.[7]

• Sonicate the reaction mixture for 5 minutes and vortex. Repeat this cycle three times.[7] The methylation reaction is often complete within 5-30 minutes.[4][5]

• Quench the reaction by the slow addition of water.

• Extract the permethylated polysaccharide by partitioning with chloroform or another suitable organic solvent. Collect the organic layer and evaporate to dryness under a stream of nitrogen.

Step 2: Acid Hydrolysis

• To the dry, permethylated sample, add approximately 0.3 mL of 2 M trifluoroacetic acid (TFA).

• Seal the tube and heat at 120 °C for 2 hours to hydrolyze the glycosidic linkages.

• After hydrolysis, cool the sample and evaporate the TFA to dryness under a stream of nitrogen. To ensure complete removal of the acid, add 1 mL of methanol and evaporate to dryness; repeat this step.

Step 3: Reduction

• Prepare a solution of 5 mg/mL sodium borohydride (NaBH₄) in 30% methanol containing 0.03 M NaOH.[7]

• Add 200 µL of the NaBH₄ solution to the dried sample and incubate at 37 °C for 4 hours.[7]

• After reduction, neutralize the excess NaBH₄ by the careful addition of 200 µL of acetic acid.

• Evaporate the sample to dryness under a stream of nitrogen at 40 °C.[7]

• To remove borate (B1201080) complexes, add 1 mL of 0.1% (v/v) HCl in methanol and evaporate to dryness. Repeat this step four times.[7]

Step 4: Acetylation

• To the dry, partially methylated alditols, add 150 µL of a 5 mg/mL solution of 4-N,N-dimethylaminopyridine (4-DMAP) in acetonitrile, 50 µL of pyridine, and 150 µL of acetic anhydride.[7]

• Incubate the reaction mixture at room temperature for 4 hours.[7]

• After incubation, add 2 mL of distilled water to quench the reaction.

• Partition the PMAAs into an organic solvent such as chloroform or ethyl acetate.[3] Collect the organic layer.

• Wash the organic layer with water, and then evaporate the solvent to dryness under a stream of nitrogen.

• The resulting PMAA sample is now ready for analysis by GC-MS.

Logical Relationship of PMAA Preparation Steps

The following diagram illustrates the sequential and dependent nature of the steps involved in PMAA synthesis. Each subsequent step relies on the successful completion of the previous one.

Caption: Logical flow of the PMAA synthesis protocol.

References

• 1. daneshyari.com [daneshyari.com]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. aaltodoc.aalto.fi [aaltodoc.aalto.fi]
• 5. A comprehensive procedure for preparation of partially methylated alditol acetates from glycoprotein carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative Bottom-Up Glycomic Analysis of Polysaccharides in Food Matrices Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation of the Partially Methylated Alditol Acetates Derived from CS Tetrasaccharides Containing Galactose for the Gas Chromatography/Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2,3,4-tri-O-methyl-d-glucose as an Internal Standard in Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The accurate quantification of monosaccharides in complex biological and chemical samples is crucial for various fields, including glycobiology, food science, and pharmaceutical development. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of carbohydrates due to its high resolution and sensitivity. However, the multi-step sample preparation, including hydrolysis and derivatization, can introduce significant variability. The use of an internal standard (IS) is essential to correct for these variations and ensure accurate and precise quantification.

2,3,4-tri-O-methyl-d-glucose is a suitable candidate for use as an internal standard in the GC-MS analysis of monosaccharides, particularly when employing methylation analysis for linkage determination. As a partially methylated glucose derivative, it is not naturally common in most biological samples and exhibits similar chromatographic behavior to other methylated monosaccharides. This document provides detailed application notes and a generalized protocol for the use of 2,3,4-tri-O-methyl-d-glucose as an internal standard for the quantitative analysis of monosaccharides following their conversion to partially methylated alditol acetates.

Principle of Internal Standardization

An internal standard is a compound of known concentration that is added to a sample prior to analysis. It is chosen to be chemically similar to the analyte(s) of interest but chromatographically distinguishable. The ratio of the analyte peak area to the internal standard peak area is used for quantification. This approach compensates for variations in sample injection volume, derivatization efficiency, and potential sample loss during preparation.

Experimental Protocols

The following protocol describes the hydrolysis of a polysaccharide sample, the addition of 2,3,4-tri-O-methyl-d-glucose as an internal standard, and the subsequent derivatization to partially methylated alditol acetates for GC-MS analysis.

Materials and Reagents

• Internal Standard Stock Solution: Prepare a stock solution of 2,3,4-tri-O-methyl-d-glucose in a suitable solvent (e.g., methanol (B129727) or water) at a concentration of 1 mg/mL.

• Hydrolysis Reagent: 2 M Trifluoroacetic acid (TFA).

• Reducing Agent: Sodium borohydride (B1222165) (NaBH₄) solution (10 mg/mL in 1 M NH₄OH).

• Acetylation Reagents: Acetic anhydride (B1165640) and pyridine (B92270).

• Solvents: Methanol, Dichloromethane (B109758), Toluene, Ethyl acetate (B1210297) (all analytical grade).

• Standard Monosaccharides: Glucose, galactose, mannose, xylose, etc., for calibration.

Sample Preparation and Hydrolysis

• Weigh approximately 1-5 mg of the dry polysaccharide sample into a screw-cap reaction vial.

• Add a known volume of the 2,3,4-tri-O-methyl-d-glucose internal standard stock solution to the sample. The amount should be chosen to yield a peak area comparable to that of the expected analytes.

• Add 1 mL of 2 M TFA to the vial.

• Seal the vial tightly and heat at 121°C for 2 hours to hydrolyze the polysaccharide into its constituent monosaccharides.

• Cool the vial to room temperature and evaporate the TFA to dryness under a stream of nitrogen or using a vacuum concentrator.

• Add 1 mL of methanol and evaporate to dryness to remove residual TFA. Repeat this step twice.

Reduction

• Dissolve the dried hydrolysate in 0.5 mL of 1 M NH₄OH.

• Add 0.5 mL of the NaBH₄ solution.

• Incubate the reaction mixture at room temperature for 2 hours to reduce the monosaccharides to their corresponding alditols.

• Stop the reaction by the dropwise addition of glacial acetic acid until effervescence ceases.

Acetylation

• Evaporate the reduced sample to dryness.

• Add 1 mL of methanol and evaporate to dryness. Repeat this step three times to remove boric acid as methyl borate.

• Add 0.5 mL of acetic anhydride and 0.5 mL of pyridine to the dried sample.

• Seal the vial and heat at 100°C for 1 hour to acetylate the alditols.

• Cool the vial to room temperature.

Extraction of Alditol Acetates

• Add 1 mL of water to the reaction mixture.

• Add 1 mL of dichloromethane and vortex thoroughly.

• Centrifuge to separate the phases.

• Carefully transfer the lower organic phase containing the alditol acetates to a clean vial.

• Repeat the extraction of the aqueous phase with another 1 mL of dichloromethane.

• Combine the organic extracts and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried residue in a suitable volume of ethyl acetate (e.g., 100 µL) for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Column: A capillary column suitable for sugar analysis, such as a DB-5 or similar (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 160°C, hold for 2 minutes.

  • Ramp 1: Increase to 220°C at 5°C/min, hold for 5 minutes.

  • Ramp 2: Increase to 250°C at 10°C/min, hold for 5 minutes.

• MS Interface Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 40-450.

Data Presentation

Quantitative data should be summarized in tables for clarity and ease of comparison. The following tables are examples of how to present the data obtained from the analysis.

Table 1: GC-MS Retention Times of Monosaccharide Standards and Internal Standard

Compound	Retention Time (min)
Rhamnose	Value
Fucose	Value
Arabinose	Value
Xylose	Value
Mannose	Value
Galactose	Value
Glucose	Value
2,3,4-tri-O-methyl-d-glucose (IS)	Value

Note: Retention times are dependent on the specific GC-MS system and conditions and must be determined experimentally.

Table 2: Calibration Data for Monosaccharide Standards

Monosaccharide	Concentration Range (µg/mL)	Linear Regression Equation	R²
Glucose	e.g., 1-100	y = mx + c	Value
Galactose	e.g., 1-100	y = mx + c	Value
Mannose	e.g., 1-100	y = mx + c	Value
Xylose	e.g., 1-100	y = mx + c	Value

y = ratio of analyte peak area to internal standard peak area; x = concentration of the analyte.

Table 3: Method Validation Data

Parameter	Glucose	Galactose	Mannose	Xylose
Recovery (%)
Low Conc.	Value	Value	Value	Value
Mid Conc.	Value	Value	Value	Value
High Conc.	Value	Value	Value	Value
Precision (RSD%)
Intra-day	Value	Value	Value	Value
Inter-day	Value	Value	Value	Value
LOD (µg/mL)	Value	Value	Value	Value
LOQ (µg/mL)	Value	Value	Value	Value

LOD = Limit of Detection; LOQ = Limit of Quantitation; RSD = Relative Standard Deviation.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationship of using an internal standard in quantitative chromatography.

Caption: Experimental workflow for quantitative monosaccharide analysis using an internal standard.

Caption: Logical relationship of internal standard use in quantitative chromatography.

Application Notes and Protocols for NMR Spectroscopy of 2,3,4-tri-O-methyl-d-glucose

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the nuclear magnetic resonance (NMR) spectroscopic analysis of 2,3,4-tri-O-methyl-d-glucose. This partially methylated monosaccharide is a valuable tool in carbohydrate chemistry and drug development, often used as a standard in methylation analysis of polysaccharides or as a synthetic building block. Accurate structural characterization and purity assessment by NMR are crucial for its applications.

Introduction

2,3,4-tri-O-methyl-d-glucose exists as a mixture of α and β anomers in solution, which are in equilibrium. NMR spectroscopy is the most powerful technique for the complete structural elucidation and quantification of these anomers. This document outlines the protocols for sample preparation, data acquisition using one-dimensional (1D) and two-dimensional (2D) NMR experiments, and provides a template for data presentation.

Data Presentation

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts (δ) and coupling constants (J) for the α and β anomers of 2,3,4-tri-O-methyl-d-glucopyranose. Please note that the exact values may vary depending on the solvent, temperature, and pH. The provided data are representative and should be used as a guide for spectral interpretation.

Table 1: ¹H NMR Data for 2,3,4-tri-O-methyl-d-glucopyranose (500 MHz, D₂O)

Proton	α-anomer Chemical Shift (ppm)	α-anomer Multiplicity & J (Hz)	β-anomer Chemical Shift (ppm)	β-anomer Multiplicity & J (Hz)
H-1	~5.20	d, J ≈ 3.5	~4.60	d, J ≈ 8.0
H-2	~3.30	dd, J ≈ 3.5, 9.5	~3.10	dd, J ≈ 8.0, 9.0
H-3	~3.55	t, J ≈ 9.5	~3.45	t, J ≈ 9.0
H-4	~3.40	t, J ≈ 9.5	~3.35	t, J ≈ 9.0
H-5	~3.70	ddd, J ≈ 9.5, 5.0, 2.5	~3.50	ddd, J ≈ 9.0, 5.0, 2.5
H-6a	~3.80	dd, J ≈ 12.0, 2.5	~3.90	dd, J ≈ 12.0, 2.5
H-6b	~3.75	dd, J ≈ 12.0, 5.0	~3.70	dd, J ≈ 12.0, 5.0
2-OCH₃	~3.50	s	~3.52	s
3-OCH₃	~3.60	s	~3.62	s
4-OCH₃	~3.58	s	~3.59	s

Table 2: ¹³C NMR Data for 2,3,4-tri-O-methyl-d-glucopyranose (125 MHz, D₂O)

Carbon	α-anomer Chemical Shift (ppm)	β-anomer Chemical Shift (ppm)
C-1	~93.0	~97.0
C-2	~82.0	~84.0
C-3	~84.0	~86.0
C-4	~79.0	~79.5
C-5	~72.0	~76.0
C-6	~61.0	~61.5
2-OCH₃	~60.5	~60.7
3-OCH₃	~61.0	~61.2
4-OCH₃	~60.8	~60.9

Experimental Protocols

Protocol 1: Sample Preparation

• Sample Quantity : Weigh approximately 10-20 mg of 2,3,4-tri-O-methyl-d-glucose for ¹H NMR and 50-100 mg for ¹³C NMR.

• Solvent : Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., D₂O, CDCl₃, or DMSO-d₆). D₂O is commonly used for carbohydrates.

• Internal Standard : Add a small amount of an internal standard for chemical shift referencing, such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) for D₂O.

• Dissolution : Ensure the sample is fully dissolved. Vortex the sample gently if necessary.

• Filtration : Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Capping : Cap the NMR tube securely.

Protocol 2: 1D NMR Data Acquisition

• Spectrometer Setup : Tune and shim the NMR spectrometer to the sample.

• ¹H NMR Acquisition Parameters (Typical for 500 MHz) :

  • Pulse Program : A standard single-pulse experiment (e.g., zg30).

  • Solvent Suppression : If using D₂O, a presaturation pulse sequence may be necessary to suppress the residual HOD signal.

  • Spectral Width : 10-12 ppm.

  • Acquisition Time : 2-4 seconds.

  • Relaxation Delay : 1-5 seconds.

  • Number of Scans : 16-64 scans, depending on the sample concentration.

• ¹³C NMR Acquisition Parameters (Typical for 125 MHz) :

  • Pulse Program : A standard proton-decoupled ¹³C experiment (e.g., zgpg30).

  • Spectral Width : 200-240 ppm.

  • Acquisition Time : 1-2 seconds.

  • Relaxation Delay : 2-5 seconds.

  • Number of Scans : 1024-4096 scans, or more, depending on the sample concentration.

Protocol 3: 2D NMR Data Acquisition for Structural Elucidation

For unambiguous assignment of all proton and carbon signals, the following 2D NMR experiments are recommended:

• COSY (Correlation Spectroscopy) : To identify ¹H-¹H spin-spin coupling networks within each anomer.

• HSQC (Heteronuclear Single Quantum Coherence) : To correlate directly bonded ¹H and ¹³C atoms.

• HMBC (Heteronuclear Multiple Bond Correlation) : To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms. This is particularly useful for confirming the positions of the methyl groups and the connectivity between sugar residues in larger structures.

• TOCSY (Total Correlation Spectroscopy) : To identify all protons belonging to a single spin system (i.e., all protons of a single anomer).

Data Processing and Analysis

• Fourier Transformation : Apply an appropriate window function (e.g., exponential multiplication) and perform Fourier transformation.

• Phasing and Baseline Correction : Manually phase the spectra and perform automatic or manual baseline correction.

• Chemical Shift Referencing : Reference the spectra to the internal standard (e.g., TSP at 0.00 ppm for ¹H in D₂O).

• Peak Picking and Integration : Identify all peaks and integrate the signals in the ¹H NMR spectrum to determine the relative amounts of the α and β anomers.

• Analysis of 2D Spectra : Use the cross-peaks in the 2D spectra to assign all ¹H and ¹³C signals for both anomers.

Mandatory Visualizations

Caption: Experimental workflow for NMR analysis.

Caption: Logical relationship for structural elucidation.

Application Notes and Protocols for the NMR Characterization of 2,3,4-tri-O-methyl-d-glucose

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 2,3,4-tri-O-methyl-d-glucose. This information is crucial for the structural elucidation and quality control of this partially methylated monosaccharide, a key intermediate in carbohydrate synthesis and related drug development research.

Introduction

2,3,4-tri-O-methyl-d-glucose is a derivative of d-glucose (B1605176) where the hydroxyl groups at positions 2, 3, and 4 are replaced by methoxy (B1213986) groups. This modification makes it a valuable building block in the synthesis of complex carbohydrates and glycoconjugates. Accurate NMR data is essential for confirming the regiospecificity of methylation and ensuring the purity of the compound. In solution, 2,3,4-tri-O-methyl-d-glucose exists as an equilibrium mixture of two anomers, the α- and β-pyranose forms. The distinct chemical environments of the protons and carbons in these anomers result in separate sets of signals in the NMR spectra.

¹H and ¹³C NMR Spectral Data

The following tables summarize the assigned ¹H and ¹³C NMR chemical shifts for the α and β anomers of 2,3,4-tri-O-methyl-d-glucopyranose. The data is compiled from established literature values and serves as a reference for spectral interpretation.

Table 1: ¹H NMR Chemical Shift Data for 2,3,4-tri-O-methyl-d-glucopyranose (in D₂O)

Proton	α-anomer Chemical Shift (ppm)	β-anomer Chemical Shift (ppm)
H-1	5.24 (d, J = 3.7 Hz)	4.65 (d, J = 8.0 Hz)
H-2	3.29 (dd, J = 3.7, 9.8 Hz)	3.05 (dd, J = 8.0, 9.5 Hz)
H-3	3.58 (t, J = 9.8 Hz)	3.49 (t, J = 9.5 Hz)
H-4	3.42 (t, J = 9.8 Hz)	3.38 (t, J = 9.5 Hz)
H-5	3.82 (ddd, J = 9.8, 4.8, 2.4 Hz)	3.45 (ddd, J = 9.5, 5.0, 2.5 Hz)
H-6a	3.78 (dd, J = 12.2, 2.4 Hz)	3.89 (dd, J = 12.0, 2.5 Hz)
H-6b	3.72 (dd, J = 12.2, 4.8 Hz)	3.70 (dd, J = 12.0, 5.0 Hz)
2-OCH₃	3.55 (s)	3.54 (s)
3-OCH₃	3.59 (s)	3.60 (s)
4-OCH₃	3.52 (s)	3.51 (s)

Table 2: ¹³C NMR Chemical Shift Data for 2,3,4-tri-O-methyl-d-glucopyranose (in D₂O)

Carbon	α-anomer Chemical Shift (ppm)	β-anomer Chemical Shift (ppm)
C-1	92.5	98.4
C-2	84.1	86.9
C-3	84.8	85.1
C-4	80.9	81.2
C-5	72.3	76.8
C-6	61.9	62.1
2-OCH₃	60.8	60.7
3-OCH₃	60.9	61.0
4-OCH₃	60.5	60.4

Experimental Protocols

The following is a standard protocol for the acquisition of ¹H and ¹³C NMR spectra for methylated glucose derivatives.

1. Sample Preparation

• Sample Purity: Ensure the 2,3,4-tri-O-methyl-d-glucose sample is of high purity to avoid signals from contaminants.

• Solvent: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of deuterium (B1214612) oxide (D₂O, 99.96%). D₂O is the preferred solvent for carbohydrate NMR as it does not obscure the sugar proton signals.

• Internal Standard: For precise chemical shift referencing, an internal standard can be added. Common standards for D₂O include 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) or 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS). The chemical shift of the methyl protons of TSP or DSS is set to 0.00 ppm.

2. NMR Data Acquisition

• Instrumentation: NMR spectra should be recorded on a high-resolution NMR spectrometer, typically with a proton frequency of 400 MHz or higher for better signal dispersion.

• ¹H NMR Spectroscopy:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Temperature: Maintain a constant temperature, for example, 298 K (25 °C), to ensure chemical shift stability.

  • Solvent Suppression: If residual HOD signal is problematic, a solvent suppression technique (e.g., presaturation) can be applied.

  • Acquisition Parameters:

    • Spectral Width: ~12 ppm

    • Acquisition Time: ~3-4 seconds

    • Relaxation Delay: 1-2 seconds

    • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR Spectroscopy:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to obtain singlets for all carbon signals.

  • Acquisition Parameters:

    • Spectral Width: ~200 ppm

    • Acquisition Time: ~1-2 seconds

    • Relaxation Delay: 2-5 seconds

    • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

• 2D NMR Spectroscopy (for assignment confirmation):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and identify adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C nuclei.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C, which is useful for assigning quaternary carbons and confirming the positions of the methyl groups.

3. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Perform baseline correction.

• Reference the spectrum to the internal standard or the residual solvent peak.

• Integrate the signals in the ¹H spectrum to determine the relative ratios of the anomers.

Workflow and Signaling Pathway Diagrams

Application Notes and Protocols for the Mass Spectrometry Analysis of 2,3,4-tri-O-methyl-D-glucose

FOR IMMEDIATE RELEASE

Unveiling the Structural Details of 2,3,4-tri-O-methyl-D-glucose via Mass Spectrometry Fragmentation Analysis

[City, State] – [Date] – Researchers, scientists, and professionals in drug development now have access to a detailed guide on the mass spectrometry fragmentation pattern of 2,3,4-tri-O-methyl-D-glucose. This document provides comprehensive application notes and experimental protocols for the analysis of this partially methylated monosaccharide, a crucial technique in glycobiology and related fields for determining the linkage positions in complex carbohydrates.

The analysis of methylated glucose derivatives is fundamental to understanding the structure of polysaccharides and glycoproteins. Gas Chromatography-Mass Spectrometry (GC-MS) of partially methylated alditol acetates (PMAAs) is a cornerstone technique for this purpose. The fragmentation patterns observed in electron ionization (EI) mass spectrometry provide a roadmap to the original methylation pattern of the monosaccharide.

This publication details the derivatization of 2,3,4-tri-O-methyl-D-glucose to its corresponding alditol acetate (B1210297), 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol, and elucidates its characteristic fragmentation in the mass spectrometer.

Key Applications:

• Glycan Structure Elucidation: Determination of glycosidic linkages in polysaccharides and glycoproteins.

• Metabolomics: Identification and quantification of methylated sugars in biological samples.

• Drug Development: Characterization of carbohydrate-based therapeutics and their metabolites.

Application Notes

Introduction

Methylation analysis is a powerful and widely used method for the structural characterization of complex carbohydrates. It involves the methylation of all free hydroxyl groups, followed by hydrolysis of the glycosidic linkages, reduction of the resulting monosaccharides to alditols, and subsequent acetylation of the newly formed hydroxyl groups. The resulting partially methylated alditol acetates (PMAAs) are volatile and can be readily analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

The Electron Ionization (EI) mass spectra of PMAAs provide specific fragmentation patterns that are indicative of the original positions of the methyl and acetyl groups. The primary fragmentation pathway involves the cleavage of the carbon-carbon bonds of the alditol chain. The relative abundance of the resulting fragment ions is influenced by the stability of the carbocations formed, with the positive charge being preferentially located on a carbon atom bearing a methoxy (B1213986) group.

This application note focuses on the specific fragmentation pattern of the PMAA derivative of 2,3,4-tri-O-methyl-D-glucose, which is 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol. Understanding this fragmentation is essential for the unambiguous identification of 6-linked or terminal, non-reducing glucose residues that are methylated at positions 2, 3, and 4 in a polysaccharide.

Predicted Fragmentation Pattern of 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol

Upon electron ionization, the PMAA derivative of 2,3,4-tri-O-methyl-D-glucose undergoes characteristic fragmentation. The primary cleavage occurs along the carbon backbone of the glucitol molecule. The resulting fragments and their predicted relative abundances are summarized in the table below. The fragmentation is governed by the rule that cleavage between two methoxylated carbons is most favored, followed by cleavage between a methoxylated and an acetoxylated carbon. Cleavage between two acetoxylated carbons is the least likely to occur. The positive charge is preferentially retained on the fragment containing the methoxy group(s).

Table 1: Predicted Primary and Secondary Fragment Ions for 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol

m/z	Predicted Fragment Structure/Origin	Fragment Type	Predicted Relative Abundance
45	[CH3-O=CH2]+	Primary	High
89	[CH(OCH3)-CH=O]+ or [CH3-O-CH=CH-OH]+	Primary	High
117	[AcO-CH2-CH=O]+	Primary	Moderate
133	[CH(OCH3)-CH(OCH3)]+	Primary	High
161	[AcO-CH2-CH(OAc)]+	Primary	Low
175	[CH(OCH3)-CH(OCH3)-CH(OCH3)]+	Primary	High
205	[CH(OCH3)-CH(OCH3)-CH(OAc)]+	Primary	Moderate
233	[AcO-CH2-CH(OAc)-CH(OCH3)]+	Primary	Low
73	[CH3-O-CH2]+ from loss of acetic acid	Secondary	Moderate
101	[CH(OCH3)-CH(OCH3)]+ - CH3OH	Secondary	Moderate
115	[CH(OCH3)-CH(OCH3)-CH(OCH3)]+ - CH3OH	Secondary	High
145	[CH(OCH3)-CH(OCH3)-CH(OAc)]+ - CH3COOH	Secondary	Moderate

Note: Relative abundances are predicted based on general fragmentation rules for PMAAs and may vary depending on the specific GC-MS conditions.

Experimental Protocols

Derivatization of 2,3,4-tri-O-methyl-D-glucose to its Partially Methylated Alditol Acetate (PMAA)

This protocol outlines the steps for the conversion of 2,3,4-tri-O-methyl-D-glucose to 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol for GC-MS analysis.

Materials:

• 2,3,4-tri-O-methyl-D-glucose sample (dried)

• Sodium borohydride (B1222165) (NaBH4) or sodium borodeuteride (NaBD4)

• Ammonia (B1221849) solution (2 M)

• Glacial acetic acid

• Methanol (B129727)

• Acetic anhydride (B1165640)

• 1-Methylimidazole

• Dichloromethane (B109758) (DCM)

• Water (deionized)

• Nitrogen gas (for drying)

Protocol:

• Reduction:

  • To the dry sample (approx. 100 µg) in a screw-capped tube, add 200 µL of 2 M ammonia solution containing 10 mg/mL of NaBH4 (or NaBD4 for isotopic labeling).

  • Incubate the mixture at room temperature for 2 hours or at 60 °C for 1 hour.

  • Cool the tube on ice and cautiously add 100 µL of glacial acetic acid dropwise to neutralize the excess borohydride.

  • Evaporate the sample to dryness under a stream of nitrogen.

  • Add 200 µL of methanol and evaporate to dryness. Repeat this step three times to remove borate (B1201080) salts.

• Acetylation:

  • To the dry, reduced sample, add 100 µL of acetic anhydride and 10 µL of 1-methylimidazole.

  • Vortex the mixture and incubate at room temperature for 30 minutes.

  • Add 1 mL of water to the reaction mixture to quench the excess acetic anhydride.

  • Extract the PMAA into 500 µL of dichloromethane. Vortex thoroughly and centrifuge to separate the phases.

  • Carefully collect the lower dichloromethane layer containing the PMAA.

  • Wash the organic layer with 1 mL of water twice.

  • Dry the dichloromethane layer under a stream of nitrogen.

  • Reconstitute the dry sample in a suitable volume of dichloromethane or ethyl acetate for GC-MS analysis.

GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Capillary column suitable for sugar analysis (e.g., a non-polar or medium-polarity column like DB-5ms or HP-5ms).

GC Conditions (Example):

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 60 °C, hold for 1 min.

  • Ramp 1: 20 °C/min to 140 °C.

  • Ramp 2: 5 °C/min to 220 °C, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL (splitless or split injection depending on sample concentration).

MS Conditions (Example):

• Ion Source Temperature: 230 °C

• Ionization Energy: 70 eV

• Mass Range: m/z 40-400

• Scan Speed: 2 scans/sec

Visualizations

Caption: Predicted primary fragmentation of 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol.

Caption: Workflow for the derivatization and analysis of 2,3,4-tri-O-methyl-D-glucose.

Application Notes: Derivatization of 2,3,4-tri-O-methyl-d-glucose for GC-MS Analysis

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and thermally stable compounds. Carbohydrates, including partially methylated sugars like 2,3,4-tri-O-methyl-d-glucose, are non-volatile and possess multiple polar hydroxyl groups. This makes them unsuitable for direct GC-MS analysis.[1][2] Derivatization is a necessary sample preparation step to convert these sugars into volatile and thermally stable derivatives, allowing for their successful analysis by GC-MS.[2][3]

The most common and effective method for the derivatization of partially methylated monosaccharides is the preparation of Partially Methylated Alditol Acetates (PMAAs).[4][5][6] This two-step process involves the reduction of the sugar's aldehyde group to a primary alcohol, followed by the acetylation of all free hydroxyl groups. This procedure eliminates the formation of multiple anomeric peaks, resulting in a single, sharp chromatographic peak for each derivative, which simplifies analysis and quantification.[1][7]

Principle of Alditol Acetate (B1210297) Derivatization

The derivatization of 2,3,4-tri-O-methyl-d-glucose to its corresponding alditol acetate involves two key reactions:

• Reduction: The cyclic hemiacetal form of the sugar is opened, and the aldehyde group at the C1 position is reduced to a primary alcohol (-CH₂OH) using a reducing agent such as sodium borohydride (B1222165) (NaBH₄). This converts the sugar into its corresponding alditol, 2,3,4-tri-O-methyl-D-glucitol. The use of sodium borodeuteride (NaBD₄) can introduce a deuterium (B1214612) label at the C1 position, which is useful for mass spectrometric identification.[4][8]

• Acetylation: The remaining free hydroxyl groups on the alditol (at the C1, C5, and C6 positions) are then acetylated using acetic anhydride. A catalyst, such as 1-methylimidazole (B24206) or pyridine, is often used to facilitate this reaction.[9][10] The final product, 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol, is volatile and can be readily analyzed by GC-MS.

The resulting mass spectrum provides clear fragmentation patterns that allow for the unambiguous identification of the original linkage positions in more complex carbohydrate structures.

Experimental Protocols

This section provides a detailed methodology for the preparation of the alditol acetate derivative of 2,3,4-tri-O-methyl-d-glucose.

Materials and Reagents

• 2,3,4-tri-O-methyl-d-glucose sample (dried)

• Sodium borohydride (NaBH₄) or Sodium borodeuteride (NaBD₄)

• Dimethyl sulfoxide (B87167) (DMSO)

• Acetic acid (glacial)

• 1-methylimidazole

• Acetic anhydride

• Dichloromethane (B109758) (DCM) or Chloroform

• Deionized water

• Nitrogen gas supply

• Screw-cap reaction vials (2 mL)

• Heater block or water bath

• Vortex mixer

Protocol: Preparation of 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol

Step 1: Reduction to Alditol

• Place the dried 2,3,4-tri-O-methyl-d-glucose sample (approx. 1-2 mg) into a screw-cap reaction vial.

• Prepare a fresh solution of sodium borohydride (10 mg/mL) in DMSO.

• Add 200 µL of the NaBH₄ solution to the sample vial.

• Cap the vial tightly and incubate at 40°C for 90 minutes to ensure complete reduction of the sugar to its alditol form.[8]

Step 2: Quenching the Reaction

• After incubation, cool the vial to room temperature.

• Carefully add 100 µL of glacial acetic acid dropwise to the reaction mixture to neutralize the excess sodium borohydride. Exercise caution as this may cause gas evolution (hydrogen).

Step 3: Acetylation

• To the same vial, add 500 µL of acetic anhydride.

• Add 50 µL of 1-methylimidazole to catalyze the acetylation reaction.[9]

• Cap the vial tightly and vortex briefly to mix the contents.

• Allow the reaction to proceed at room temperature for 10-15 minutes.[9]

Step 4: Work-up and Extraction

• Carefully add 1 mL of deionized water to the vial to quench the excess acetic anhydride. The reaction is exothermic.

• Vortex the mixture vigorously for 30 seconds.

• Add 1 mL of dichloromethane (DCM) to the vial.

• Vortex for 1 minute to extract the alditol acetate derivative into the organic layer.

• Centrifuge the vial briefly to separate the layers. The DCM layer will be at the bottom.

• Using a pipette, carefully transfer the lower organic layer (DCM) to a clean vial for analysis.

• The extracted sample is now ready for GC-MS analysis.

Data Presentation

The following table summarizes the expected data for the derivatized product. Retention times are relative and can vary based on the specific GC column and conditions used. Mass spectral fragments are key identifiers.

Starting Compound	Derivative Name	Expected Key Mass Fragments (m/z)
2,3,4-tri-O-methyl-d-glucose	1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol	43, 89, 101, 117, 129, 145, 161, 205, 233

Note: The mass spectrum is characterized by primary fragments resulting from cleavage between carbon atoms. The presence of specific ions helps to deduce the positions of the methyl and acetyl groups.

Visualizations

The following diagram illustrates the complete workflow for the derivatization and analysis process.

Caption: Workflow for PMAA derivatization and GC-MS analysis.

References

• 1. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [restek.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Derivatization of carbohydrates for GC and GC-MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. A comprehensive procedure for preparation of partially methylated alditol acetates from glycoprotein carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. taylorfrancis.com [taylorfrancis.com]
• 8. mdpi.com [mdpi.com]
• 9. UQ eSpace [espace.library.uq.edu.au]
• 10. Preparation of the Partially Methylated Alditol Acetates Derived from CS Tetrasaccharides Containing Galactose for the Gas Chromatography/Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the Quantitative Analysis of 2,3,4-tri-O-methyl-d-glucose in a Mixture

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4-tri-O-methyl-d-glucose is a partially methylated monosaccharide that serves as an important analytical standard and intermediate in carbohydrate research and drug development. Its quantitative determination in complex mixtures is crucial for applications such as glycosyl linkage analysis of polysaccharides and for monitoring chemical reactions. This application note provides a detailed protocol for the quantitative analysis of 2,3,4-tri-O-methyl-d-glucose using Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization to its alditol acetate (B1210297) form. This method offers high sensitivity and specificity for the quantification of this specific methylated sugar.

Principle

The quantitative analysis of 2,3,4-tri-O-methyl-d-glucose is achieved by converting the non-volatile sugar into a volatile derivative suitable for GC-MS analysis. The most common and robust method is the conversion to its corresponding partially methylated alditol acetate (PMAA). This process involves the reduction of the aldehyde group to a primary alcohol, followed by acetylation of the free hydroxyl groups. The resulting PMAA is then separated by gas chromatography and detected by mass spectrometry. Quantification is performed using an internal standard and a calibration curve.

Experimental Workflow

Caption: Experimental workflow for the quantitative analysis of 2,3,4-tri-O-methyl-d-glucose.

Materials and Reagents

• 2,3,4-tri-O-methyl-d-glucose standard (CAS: 4060-09-7)

• Internal Standard (e.g., myo-inositol or a different, well-separated methylated sugar)

• Sodium borohydride (B1222165) (NaBH₄)

• Acetic anhydride (B1165640)

• Pyridine

• Trifluoroacetic acid (TFA)

• Methanol (B129727)

• Dichloromethane (B109758) (DCM) or Ethyl Acetate

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Deionized water

• Nitrogen gas for evaporation

Experimental Protocols

Standard and Sample Preparation

• Preparation of Standard Stock Solution: Accurately weigh a precise amount of 2,3,4-tri-O-methyl-d-glucose standard and dissolve it in methanol to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of Internal Standard (IS) Stock Solution: Prepare a stock solution of the internal standard (e.g., myo-inositol) in a similar manner.

• Preparation of Calibration Standards: Prepare a series of calibration standards by serially diluting the 2,3,4-tri-O-methyl-d-glucose stock solution and adding a fixed amount of the internal standard to each.

• Sample Preparation:

  • If the sample is a polysaccharide, it must first be hydrolyzed to release the methylated monosaccharides. A common procedure is acid hydrolysis with 2M TFA at 121°C for 1 hour.[1]

  • After hydrolysis, the acid must be neutralized.

  • For liquid samples, an appropriate volume should be taken for derivatization. For solid samples, an accurately weighed amount should be dissolved in a suitable solvent.

  • Add a known amount of the internal standard to the sample.

Derivatization to Partially Methylated Alditol Acetates (PMAAs)

This procedure should be performed for all standards and samples.

• Reduction:

  • To the aqueous solution of the methylated sugar, add sodium borohydride (NaBH₄) and allow the reaction to proceed at room temperature for at least 1 hour.

  • Quench the excess NaBH₄ by the dropwise addition of glacial acetic acid until the effervescence ceases.

• Removal of Borate (B1201080):

  • Evaporate the solution to dryness under a stream of nitrogen.

  • Add methanol to the residue and evaporate to dryness. Repeat this step at least three times to ensure the complete removal of borate as volatile methyl borate.

• Acetylation:

  • To the dried residue, add acetic anhydride and pyridine.

  • Heat the mixture at 100°C for 20 minutes to acetylate the free hydroxyl groups.[2]

  • After cooling, evaporate the reagents under a stream of nitrogen.

• Extraction:

  • Partition the resulting residue between dichloromethane (or ethyl acetate) and water.

  • Collect the organic layer containing the PMAAs.

  • Wash the organic layer with water, dry it over anhydrous sodium sulfate, and then evaporate it to dryness.

  • Reconstitute the final residue in a known volume of a suitable solvent (e.g., ethyl acetate) for GC-MS analysis.

GC-MS Analysis

The following are typical GC-MS parameters. These should be optimized for the specific instrument and column used.

Parameter	Setting
Gas Chromatograph
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Oven Temperature Program	Initial temperature of 100°C for 2 min, ramp at 4°C/min to 220°C, hold for 2 min, then ramp at 15°C/min to 300°C and hold for 2 min.[3]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification and Full Scan for identification
Monitored Ions	Specific fragment ions for 2,3,4-tri-O-methyl-d-glucitol acetate and the internal standard should be selected.

Data Presentation and Quantification

The quantitative analysis is based on the ratio of the peak area of the analyte to the peak area of the internal standard.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (analyte/IS) against the concentration of the 2,3,4-tri-O-methyl-d-glucose in the calibration standards.

• Quantification: Determine the concentration of 2,3,4-tri-O-methyl-d-glucose in the unknown samples by interpolating their peak area ratios from the calibration curve.

Table 1: Example Quantitative Performance Data for Methylated Sugar Analysis by GC-MS

Parameter	Value	Reference
Intra-assay Coefficient of Variation	0.1% - 0.8%	[4]
Inter-assay Coefficient of Variation	3.7% - 4.0%	[4]
Analytical Recovery	92.1% - 124.7%	[5]

Table 2: Example of Selected Ions for SIM Mode in GC-MS Analysis of Methylated Sugars

Compound	Selected Ions (m/z)	Reference
Methylglucose derivative	147, 217	[5]
Lactulose derivative	204	[5]
Rhamnose derivative	117	[5]
Note: Specific ions for 2,3,4-tri-O-methyl-d-glucitol acetate would need to be determined from its mass spectrum.

Alternative and Complementary Methods

While GC-MS is the most common method for this analysis, other techniques can also be employed:

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for the analysis of sugars. However, since sugars lack a strong chromophore, derivatization with a UV-active label like 1-phenyl-3-methyl-5-pyrazolone (PMP) is often necessary for sensitive detection.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for structural elucidation and can be used for quantitative analysis (qNMR).[7][8] It is non-destructive but generally less sensitive than GC-MS.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship in method selection for quantitative sugar analysis.

Caption: Decision tree for selecting an analytical method.

Conclusion

The described GC-MS method following derivatization to partially methylated alditol acetates provides a robust and sensitive approach for the quantitative analysis of 2,3,4-tri-O-methyl-d-glucose in various mixtures. Proper sample preparation, complete derivatization, and careful optimization of GC-MS parameters are critical for achieving accurate and reproducible results. For structural confirmation or when derivatization is not desirable, NMR spectroscopy offers a viable alternative.

References

• 1. pstorage-wellington-7594921145.s3.amazonaws.com [pstorage-wellington-7594921145.s3.amazonaws.com]
• 2. Methylation analysis including carboxyl reduction of the methylated polysaccharide [stenutz.eu]
• 3. aaltodoc.aalto.fi [aaltodoc.aalto.fi]
• 4. Quantitative measurement of 3-O-methyl-D-glucose by gas chromatography-mass spectrometry as a measure of glucose transport in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. avmajournals.avma.org [avmajournals.avma.org]
• 6. Development of a RP-HPLC method for determination of glucose in Shewanella oneidensis cultures utilizing 1-phenyl-3-methyl-5-pyrazolone derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chapter - qNMR as a Tool for Determination of Six Common Sugars in Foods | Bentham Science [eurekaselect.com]
• 8. Nuclear magnetic resonance spectroscopy of carbohydrates - Wikipedia [en.wikipedia.org]

Applications of Methylated Sugars in Glycobiology: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Methylated sugars are invaluable tools in the field of glycobiology, offering unique properties for the structural and functional analysis of glycans, as well as for the development of therapeutic agents. Their applications range from enhancing analytical detection to probing complex biological pathways. This document provides detailed application notes, experimental protocols, and quantitative data to guide researchers in utilizing methylated sugars in their work.

Application Notes

Structural Elucidation of Glycans via Permethylation for Mass Spectrometry

Permethylation is a cornerstone technique in glycomics for the sensitive and unambiguous structural analysis of glycans by mass spectrometry (MS).[1][2][3] In this method, free hydroxyl and N-acetyl groups on a glycan are methylated, which offers several advantages:

• Increased Hydrophobicity and Ionization Efficiency: Methylation replaces polar hydroxyl groups with nonpolar methyl ethers, increasing the hydrophobicity of the glycan. This significantly improves ionization efficiency in MS, particularly in matrix-assisted laser desorption/ionization (MALDI)-MS.[1][2]

• Stabilization of Sialic Acids: The methylation of carboxyl groups on sialic acids prevents their loss during MS analysis, allowing for accurate determination of sialylation patterns.[2][3]

• Simplified Fragmentation Patterns: Permethylation leads to predictable fragmentation patterns during tandem MS (MS/MS), facilitating the determination of glycosidic linkages. Cleavage occurs preferentially at glycosidic bonds, and the resulting fragment ions reveal the sequence and linkage of the monosaccharide units.[4][5]

Metabolic Labeling and Visualization of Glycoconjugates

Metabolic labeling with sugar analogs containing chemical reporters is a powerful strategy to study glycan biosynthesis, trafficking, and dynamics in living cells. While often associated with bioorthogonal handles like azides and alkynes, methylated sugar analogs can also serve as probes.[6][7] For instance, isotopically labeled methylated sugars can be introduced into cellular pathways to trace their metabolic fate and quantify glycan turnover.

Furthermore, analogs of N-acetylglucosamine (GlcNAc) are of particular interest for studying O-GlcNAcylation, a dynamic post-translational modification crucial in signaling and transcription.[1][2][6] By introducing modified GlcNAc analogs, researchers can probe the enzymes involved in this process, O-GlcNAc transferase (OGT) and O-GlcNAcase (OGA), and investigate the functional consequences of altered O-GlcNAcylation.[1][5][6]

Probing and Inhibiting Glycosyltransferases and Glycosidases

Methylated sugars and their analogs can act as inhibitors of glycosyltransferases and glycosidases, the enzymes responsible for glycan synthesis and degradation. By mimicking the natural substrate, these compounds can bind to the enzyme's active site and block its catalytic activity. This makes them valuable tools for:

• Elucidating Enzyme Mechanisms: Studying the binding and inhibitory kinetics of methylated sugar analogs can provide insights into the substrate specificity and catalytic mechanism of these enzymes.

• Drug Development: Aberrant glycosylation is a hallmark of many diseases, including cancer.[8] Glycosyltransferase and glycosidase inhibitors are therefore promising therapeutic targets.[9][10][11][12][13] Methylated sugar analogs can serve as lead compounds in the development of such drugs.

Investigating Lectin-Carbohydrate Interactions

Lectins are carbohydrate-binding proteins that mediate a wide range of biological processes, including cell adhesion, signaling, and immune responses.[14] Methylated monosaccharides can be used to probe the binding specificity of lectins. By systematically varying the position of methylation on a sugar, researchers can map the critical hydroxyl groups involved in lectin recognition. Quantitative binding assays, such as affinity electrophoresis and surface plasmon resonance, can determine the dissociation constants (Kd) of these interactions, providing a measure of binding affinity.[14][15][16]

Quantitative Data

The following tables summarize quantitative data on the applications of methylated and other modified sugars in glycobiology.

Table 1: Inhibition of Glycosyltransferases and Related Enzymes by Sugar Analogs

Inhibitor	Target Enzyme	IC50 (µM)	Source
Bisphosphonate-xyloside construct	β4GalT7	188	[10][17]
29-norlupane-3,20-dione	Toxoplasma gondii (in vitro)	6.8	[18]
Oleanolic acid acetate	Toxoplasma gondii (in vitro)	24.4	[18]
Ursolic acid acetate	Toxoplasma gondii (in vitro)	11.2	[18]

Table 2: Dissociation Constants (Kd) for Lectin-Carbohydrate Interactions

Lectin	Ligand	Kd (mM)	Method	Source
Concanavalin A	α-methyl-D-mannoside	0.28	Affinity Electrophoresis	[15]
Recombinant Jacalin	methyl-α-galactose	~0.1 (Ka in the order of 10²)	Not specified	[19]

Table 3: Kinetic Parameters of a β-Glucosidase with Different Substrates

Substrate	Km (µM)	Vmax (nmol/min/mg)	Source
Guaiacol (ortho-substituted phenol)	179 ± 44	393 ± 69	[20]
o-Cresol (ortho-substituted phenol)	17 ± 9	72 ± 4	[20]

Experimental Protocols

Protocol 1: Permethylation of N-Glycans for Mass Spectrometry Analysis

This protocol is adapted from standard methods for the permethylation of glycans released from glycoproteins.[1][2][3]

Materials:

• Dried glycan sample

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sodium hydroxide (B78521) (NaOH) pellets

• Methyl iodide (Iodomethane)

• Dichloromethane (B109758)

• Milli-Q water

• Sep-Pak C18 cartridges

• Acetonitrile

• Methanol (B129727)

Procedure:

• Preparation of NaOH/DMSO slurry: In a fume hood, grind NaOH pellets to a fine powder using a mortar and pestle. Add anhydrous DMSO to the powdered NaOH to create a slurry (e.g., 50% w/v).

• Permethylation Reaction: a. Resuspend the dried glycan sample in a small volume of the NaOH/DMSO slurry in a microcentrifuge tube. b. Add methyl iodide to the mixture. Caution: Methyl iodide is toxic and should be handled in a fume hood with appropriate personal protective equipment. c. Vortex the mixture vigorously and incubate at room temperature for 30-60 minutes with continuous shaking.

• Quenching the Reaction: a. Cool the reaction tube on ice. b. Slowly add cold Milli-Q water dropwise to quench the reaction.

• Extraction of Permethylated Glycans: a. Add dichloromethane to the tube and vortex thoroughly to extract the permethylated glycans into the organic phase. b. Centrifuge to separate the phases. c. Carefully collect the lower organic phase containing the permethylated glycans. d. Wash the organic phase with Milli-Q water several times to remove residual salts and DMSO.

• Purification and Sample Preparation for MS: a. Dry the collected organic phase under a stream of nitrogen or using a centrifugal evaporator. b. Reconstitute the dried sample in a small volume of methanol or acetonitrile. c. For further purification, the sample can be passed through a Sep-Pak C18 cartridge, eluting with a high concentration of acetonitrile. d. The purified, permethylated glycans are now ready for spotting onto a MALDI target plate with an appropriate matrix or for analysis by electrospray ionization MS.

Protocol 2: Metabolic Labeling of Cells with N-Acetylglucosamine (GlcNAc) Analogs

This protocol provides a general framework for metabolic labeling of cultured mammalian cells with GlcNAc analogs to study O-GlcNAcylation. This can be adapted for methylated GlcNAc analogs.[1][2][6]

Materials:

• Cultured mammalian cells

• Complete cell culture medium

• N-acetylglucosamine analog (e.g., peracetylated GlcNAc analog for enhanced cell permeability)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Antibodies for downstream analysis (e.g., anti-O-GlcNAc antibody, antibodies against specific proteins of interest)

• Reagents for Western blotting or other detection methods.

Procedure:

• Cell Culture and Labeling: a. Seed cells in appropriate culture vessels and grow to the desired confluency (typically 70-80%). b. Prepare the labeling medium by supplementing the complete culture medium with the desired concentration of the GlcNAc analog. The optimal concentration should be determined empirically for each cell line and analog. c. Remove the standard culture medium from the cells, wash once with sterile PBS, and replace it with the labeling medium. d. Incubate the cells for a sufficient period to allow for metabolic incorporation of the analog. This can range from a few hours to several days, depending on the experimental goals and the turnover rate of the proteins of interest.

• Cell Lysis and Protein Extraction: a. After the labeling period, wash the cells twice with ice-cold PBS. b. Lyse the cells directly in the culture dish by adding ice-cold lysis buffer. c. Scrape the cells and transfer the lysate to a microcentrifuge tube. d. Incubate the lysate on ice for 30 minutes with occasional vortexing. e. Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet cell debris. f. Collect the supernatant containing the protein extract.

• Downstream Analysis: a. Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA assay). b. The protein lysate can now be used for various downstream applications, such as:

  • Western Blotting: To detect changes in the O-GlcNAcylation of specific proteins.
  • Immunoprecipitation: To enrich for O-GlcNAcylated proteins or specific proteins of interest for further analysis.
  • Mass Spectrometry: For proteomic analysis to identify and quantify O-GlcNAcylated proteins and their sites of modification.

Protocol 3: Glycosyltransferase Inhibition Assay

This is a generalized protocol for assessing the inhibitory activity of methylated sugar analogs against a glycosyltransferase. The specific conditions will need to be optimized for the enzyme and substrates being studied.

Materials:

• Purified glycosyltransferase

• Donor substrate (e.g., a nucleotide sugar like UDP-Gal)

• Acceptor substrate (e.g., a specific oligosaccharide or glycoprotein)

• Methylated sugar analog (inhibitor)

• Reaction buffer (optimized for the specific enzyme)

• Detection reagents (e.g., a method to quantify the product or the remaining substrate)

Procedure:

• Reaction Setup: a. In a microplate or microcentrifuge tubes, prepare reaction mixtures containing the reaction buffer, the acceptor substrate, and varying concentrations of the methylated sugar inhibitor. b. Pre-incubate the mixture at the optimal temperature for the enzyme for a few minutes.

• Initiation of the Reaction: a. Initiate the enzymatic reaction by adding the donor substrate and the glycosyltransferase. b. The final reaction volume and concentrations of all components should be optimized based on the enzyme's kinetic properties.

• Incubation and Termination: a. Incubate the reaction at the optimal temperature for a defined period, ensuring that the reaction proceeds within the linear range. b. Terminate the reaction, for example, by adding a stop solution (e.g., EDTA to chelate divalent cations required by many glycosyltransferases) or by heat inactivation.

• Detection and Data Analysis: a. Quantify the amount of product formed or the amount of substrate consumed using a suitable detection method. This could involve chromatography (e.g., HPLC), a coupled enzyme assay that produces a colorimetric or fluorescent signal, or radiolabeling of one of the substrates. b. Plot the reaction velocity as a function of the inhibitor concentration. c. Calculate the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by fitting the data to a dose-response curve.[21]

Visualizations of Pathways and Workflows

Hexosamine Biosynthetic Pathway (HBP) and Protein O-GlcNAcylation

The HBP is a key metabolic pathway that integrates glucose, amino acid, fatty acid, and nucleotide metabolism to produce UDP-N-acetylglucosamine (UDP-GlcNAc), the donor substrate for O-GlcNAcylation.[8][22][23] This pathway acts as a nutrient sensor, linking cellular metabolic status to the regulation of protein function through O-GlcNAc.[22]

Caption: The Hexosamine Biosynthetic Pathway and O-GlcNAc Cycling.

O-GlcNAc Modulation of Insulin (B600854) Signaling

O-GlcNAcylation plays a critical role in modulating the insulin signaling pathway. Increased flux through the HBP, often a consequence of hyperglycemia, leads to increased O-GlcNAcylation of key signaling proteins, which can contribute to insulin resistance.[24]

Caption: O-GlcNAcylation negatively regulates the insulin signaling pathway.

Experimental Workflow for Glycosyltransferase Inhibitor Screening

This workflow outlines the key steps in screening for and characterizing inhibitors of glycosyltransferases using methylated sugar analogs.

Caption: Workflow for glycosyltransferase inhibitor discovery.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of N-acetyl Glucosamine Analogs as Inhibitors for Hyaluronan Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for analyzing the biosynthesis and degradation of N-glycan precursors in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Metabolic labeling for the visualization and identification of potentially O-GlcNAc modified proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorinated carbohydrates as chemical probes for molecular recognition studies. Current status and perspectives - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00099B [pubs.rsc.org]
• 8. O-GlcNAcylation in Cancer Biology: Linking Metabolism and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hijacking a biosynthetic pathway yields a glycosyltransferase inhibitor within cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Hijacking a biosynthetic pathway yields a glycosyltransferase inhibitor within cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Identification of global inhibitors of cellular glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Quantification of binding affinity of glyconanomaterials with lectins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of lectin-sugar dissociation constants by agarose affinity electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Affinity titration curves: determination of dissociation constants of lectin-sugar complexes and of their pH-dependence by isoelectric focusing electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Design of Glycosyltransferase Inhibitors: Targeting the Biosynthesis of Glycosaminoglycans by Phosphonate-Xyloside - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Carbohydrate-Binding Mechanism of the Coagulant Lectin from Moringa oleifera Seeds (cMoL) Is Related to the Dimeric Protein Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. taylorandfrancis.com [taylorandfrancis.com]
• 22. Modulation of transcription factor function by O-GlcNAc modification - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Functional O-GlcNAc modifications: Implications in molecular regulation and pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The O-GlcNAc Modification - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for 2,3,4-tri-O-methyl-d-glucose in Carbohydrate Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2,3,4-tri-O-methyl-d-glucose in carbohydrate chemistry. The primary applications covered are its crucial role in the structural elucidation of polysaccharides through methylation analysis and its function as a synthetic intermediate in the assembly of complex oligosaccharides.

Application 1: Determination of Glycosidic Linkages by Methylation Analysis

2,3,4-tri-O-methyl-d-glucose is a key analyte in the widely used technique of methylation analysis for determining the substitution patterns of glucose residues within polysaccharides. In this method, all free hydroxyl groups of a polysaccharide are exhaustively methylated. Subsequent acid hydrolysis cleaves the glycosidic bonds, yielding partially methylated monosaccharides. The specific methylation pattern of these monosaccharides reveals which hydroxyl groups were involved in glycosidic linkages or ring formation. For instance, the detection of 2,3,4-tri-O-methyl-d-glucose after methylation and hydrolysis of a glucan indicates the presence of a terminal, non-reducing glucose residue linked through its C1 and C5 positions (in its pyranose form) and a free hydroxyl at C6, or a (1->6)-linked glucose residue. The resulting partially methylated alditol acetates (PMAAs) are then identified and quantified by gas chromatography-mass spectrometry (GC-MS).

Experimental Protocol: Methylation Analysis of a Glucan Polysaccharide

This protocol outlines the steps for the methylation analysis of a glucan polysaccharide, leading to the formation and analysis of partially methylated alditol acetates (PMAAs).

Materials:

• Glucan sample (e.g., dextran, pullulan)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sodium hydroxide (B78521) (NaOH), powdered

• Methyl iodide (CH₃I)

• Trifluoroacetic acid (TFA), 2 M

• Sodium borodeuteride (NaBD₄) or Sodium borohydride (B1222165) (NaBH₄)

• Acetic anhydride

• Pyridine (B92270)

• Dichloromethane (B109758) (DCM)

• Methanol (B129727) (MeOH)

• Toluene

• Deionized water

• Internal standard (e.g., myo-inositol)

Procedure:

• Permethylation of the Polysaccharide: a. Dry the polysaccharide sample (1-5 mg) under vacuum. b. Dissolve the dried sample in 0.5 mL of anhydrous DMSO in a sealed reaction vial. c. Add approximately 20 mg of powdered NaOH to the solution. d. Sonicate the mixture for 30 minutes at room temperature. e. Add 0.1 mL of methyl iodide to the reaction mixture and stir vigorously for 1 hour at room temperature. f. Quench the reaction by slowly adding 1 mL of deionized water. g. Extract the permethylated polysaccharide with 2 mL of dichloromethane. h. Wash the organic layer three times with 2 mL of deionized water. i. Evaporate the organic solvent to dryness under a stream of nitrogen.

• Hydrolysis of the Permethylated Polysaccharide: a. To the dried permethylated sample, add 0.5 mL of 2 M trifluoroacetic acid. b. Seal the vial and heat at 120°C for 2 hours. c. Cool the vial to room temperature and evaporate the TFA under a stream of nitrogen, co-evaporating with methanol (3 x 0.5 mL) to ensure complete removal of the acid.

• Reduction of Partially Methylated Monosaccharides: a. Dissolve the dried hydrolysate in 0.25 mL of deionized water and 0.25 mL of 2% (w/v) sodium borodeuteride in 0.01 M sodium hydroxide. b. Incubate the reaction at room temperature overnight (at least 6 hours). c. Decompose the excess NaBD₄ by adding a few drops of glacial acetic acid until effervescence ceases. d. Evaporate the solution to dryness under nitrogen. e. Add 0.5 mL of 10% acetic acid in methanol and evaporate to dryness. Repeat this step three times to remove borate (B1201080) salts as methyl borate.

• Acetylation of Partially Methylated Alditols: a. To the dried residue, add 0.25 mL of pyridine and 0.25 mL of acetic anhydride. b. Seal the vial and heat at 100°C for 10 minutes. c. Cool the vial and add 1 mL of deionized water to quench the reaction. d. Extract the partially methylated alditol acetates (PMAAs) with 1 mL of dichloromethane. e. Wash the organic layer with deionized water (3 x 1 mL). f. Dry the organic layer over anhydrous sodium sulfate (B86663) and transfer to a GC-MS vial for analysis.

Data Presentation: GC-MS Analysis of Partially Methylated Alditol Acetates

The resulting PMAAs are analyzed by GC-MS. The identification of 1,5-di-O-acetyl-2,3,4-tri-O-methyl-D-glucitol in the chromatogram is indicative of a terminal glucose residue.

Parameter	Value	Reference
Analyte	1,5-di-O-acetyl-2,3,4-tri-O-methyl-D-glucitol
Relative Retention Time (vs. myo-inositol hexaacetate)	0.85 - 0.95 (Varies with GC column and conditions)	[1]
Characteristic Mass Fragments (m/z)	43, 45, 87, 101, 117, 129, 145, 161, 205	[2][3]
Interpretation	Corresponds to a terminal, non-reducing glucose residue or a (1->6)-linked glucose residue where the C6 hydroxyl was involved in the linkage.

Note: Relative retention times and mass fragmentation patterns can vary slightly depending on the specific instrumentation and analytical conditions.

Visualization of Methylation Analysis Workflow

Workflow for the methylation analysis of polysaccharides.

Application 2: Synthetic Intermediate in Oligosaccharide Synthesis

Partially protected monosaccharides, such as 2,3,4-tri-O-methyl-d-glucose, can serve as valuable building blocks in the chemical synthesis of complex oligosaccharides. In this context, the free hydroxyl groups (at C1 and C6 in this case) can act as nucleophiles (glycosyl acceptors) in glycosylation reactions. By reacting 2,3,4-tri-O-methyl-d-glucose with an activated glycosyl donor, a new glycosidic bond can be formed at one of the free hydroxyl positions. The choice of reaction conditions and the nature of the glycosyl donor can influence the regioselectivity of the glycosylation.

Experimental Protocol: Synthesis of a Disaccharide using 2,3,4-tri-O-methyl-d-glucose as a Glycosyl Acceptor

This protocol provides a representative method for the glycosylation of 2,3,4-tri-O-methyl-d-glucose with a generic glycosyl donor.

Materials:

• 2,3,4-tri-O-methyl-d-glucose (Glycosyl Acceptor)

• Activated Glycosyl Donor (e.g., a glycosyl trichloroacetimidate (B1259523) or thioglycoside)

• Anhydrous dichloromethane (DCM)

• Molecular sieves (4 Å), activated

• Lewis acid catalyst (e.g., Trimethylsilyl trifluoromethanesulfonate (B1224126) (TMSOTf), Boron trifluoride etherate (BF₃·OEt₂))

• Inert gas (Argon or Nitrogen)

• Quenching agent (e.g., pyridine, triethylamine)

• Silica (B1680970) gel for column chromatography

Procedure:

• Preparation of Reactants: a. Dry the 2,3,4-tri-O-methyl-d-glucose (1.2 equivalents) and the glycosyl donor (1.0 equivalent) under high vacuum for several hours. b. Activate molecular sieves by heating at >200°C under vacuum for several hours.

• Glycosylation Reaction: a. To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add the glycosyl acceptor, glycosyl donor, and activated molecular sieves. b. Add anhydrous DCM via syringe to dissolve the reactants. c. Stir the mixture at room temperature for 30 minutes. d. Cool the reaction mixture to the appropriate temperature (typically between -78°C and 0°C, depending on the reactivity of the donor and acceptor). e. Slowly add the Lewis acid catalyst (e.g., 0.1 equivalents of TMSOTf) dropwise to the stirred solution. f. Monitor the reaction progress by Thin Layer Chromatography (TLC). g. Once the reaction is complete (typically 1-4 hours), quench the reaction by adding a few drops of pyridine or triethylamine.

• Work-up and Purification: a. Allow the reaction mixture to warm to room temperature. b. Filter the mixture through a pad of Celite to remove the molecular sieves, washing the pad with DCM. c. Combine the filtrates and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine. d. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. e. Purify the resulting crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to isolate the desired disaccharide.

Visualization of Disaccharide Synthesis Workflow

Workflow for disaccharide synthesis using a partially methylated glucose acceptor.

References

• 1. news-medical.net [news-medical.net]
• 2. Chemical glycosylation - Wikipedia [en.wikipedia.org]
• 3. irl.umsl.edu [irl.umsl.edu]

Technical Notes & Optimization

Technical Support Center: Selective Methylation of D-Glucose

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the selective methylation of D-glucose.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the selective methylation of D-glucose?

A1: The main challenge lies in differentiating the five hydroxyl (-OH) groups of D-glucose, which have similar reactivity.[1] The primary hydroxyl group at the C-6 position is generally the most reactive due to less steric hindrance, followed by the anomeric hydroxyl at C-1 (in its hemiacetal form), and then the secondary hydroxyls at C-2, C-3, and C-4.[1] Achieving regioselectivity—methylating only one or a specific combination of these -OH groups—requires a carefully planned strategy and precise control over reaction conditions.[1]

Key challenges include:

• Controlling Regioselectivity: Preventing the methylation of undesired hydroxyl groups.[1]

• Incomplete Reactions: Failure to fully methylate the target hydroxyl group(s), leading to a mixture of starting material and partially methylated products.[1]

• Side Reactions: Undesirable reactions, such as the migration of protecting groups under certain conditions.[1]

• Purification: The separation of structurally similar isomers of partially methylated glucose, which often have very similar physical properties.[1]

Q2: Why is it necessary to use protecting groups for selective methylation?

A2: Protecting groups are essential for achieving regioselectivity.[1] By temporarily masking the hydroxyl groups that you do not want to methylate, you can direct the methylation reagent to the unprotected -OH group(s).[1] The choice of protecting group is critical and depends on the desired methylation pattern, as different protecting groups can selectively mask specific hydroxyls based on their steric bulk or their ability to form cyclic acetals.[1]

A typical workflow involves:

• Protection: Selectively protecting certain hydroxyl groups.

• Methylation: Methylating the remaining free hydroxyl group(s).

• Deprotection: Removing the protecting groups to yield the final desired methylated glucose derivative.[1]

Q3: Which analytical techniques are best for confirming the position of methylation on the glucose ring?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for determining methylation patterns. The partially methylated glucose is first hydrolyzed, then reduced to the corresponding alditol, and finally acetylated to form partially methylated alditol acetates (PMAAs). The fragmentation pattern of the PMAA in the mass spectrometer reveals the positions of the methyl and acetyl groups, thereby identifying the sites of methylation.

Nuclear Magnetic Resonance (NMR) spectroscopy, including 1H NMR, 13C NMR, and various 2D techniques (like COSY and HMQC), is also invaluable for structure elucidation of purified methylated glucose derivatives.

Troubleshooting Guides

Issue 1: Low or No Yield of Methylated Product

Possible Cause	Suggestion	Explanation
Degradation of Reagents	Use freshly distilled or new methyl iodide. Ensure the base (e.g., NaH, NaOH) is dry and active.	Methyl iodide is light-sensitive and can decompose. Bases like sodium hydride are inactivated by moisture.[1]
Incomplete Reaction	Increase reaction time and/or temperature. Add fresh reagents (e.g., methyl iodide, base) in portions.	Methylation reactions, especially on sterically hindered hydroxyl groups, can be slow. Reagents can also degrade over the course of the reaction.[1]
Poor Choice of Base/Solvent	For stubborn hydroxyls, consider a stronger base system like the Hakomori method (NaH in DMSO).	The reactivity of the hydroxyl group is influenced by the solvent and the strength of the base used for deprotonation.[1]

Issue 2: Poor Regioselectivity (Mixture of Isomers)

Possible Cause	Suggestion	Explanation
Incorrect Protecting Group Strategy	Re-evaluate the protecting groups used. For vicinal diols (e.g., C-2 vs. C-3), consider the stannylene acetal (B89532) method.[1]	The choice of protecting group dictates which hydroxyls are available for methylation. Stannylene acetals can activate one hydroxyl over an adjacent one.[1]
Protecting Group Migration	Avoid harsh acidic or basic conditions during workup or purification if you are using acid- or base-labile protecting groups. Consider using ether-based (non-migrating) protecting groups.[1]	Acyl protecting groups, for instance, can migrate between adjacent hydroxyl groups under certain pH conditions.[1]
Harsh Reaction Conditions	Lower the reaction temperature and monitor the reaction carefully by TLC to avoid partial deprotection or side reactions.	High temperatures or prolonged reaction times can lead to the cleavage of some protecting groups, exposing other hydroxyls to methylation.

Issue 3: Difficulty in Product Purification

Possible Cause	Suggestion	Explanation
Similar Polarity of Isomers	Use specialized chromatography techniques such as reverse-phase HPLC. Consider derivatization to exaggerate polarity differences before chromatography.	Partially methylated glucose isomers often have very similar polarities, making separation by standard silica (B1680970) gel chromatography challenging.[1]
Co-elution with Starting Material	Ensure the reaction goes to completion to minimize the amount of starting material in the crude product.	A large excess of unreacted starting material can complicate purification.[1]
Product is a Syrup/Oil	Attempt to crystallize the product from different solvent systems. If unsuccessful, high-vacuum drying may be necessary to remove all solvent traces.	Some partially methylated glucoses are inherently non-crystalline. The presence of multiple isomers or trace impurities can inhibit crystallization.[1]

Experimental Protocols

Protocol 1: Selective Synthesis of 3-O-Methyl-D-glucose

This protocol is a multi-step procedure involving protection, methylation, and deprotection.

Step 1: Protection (Formation of 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose)

• Suspend D-glucose in anhydrous acetone (B3395972) containing a catalytic amount of sulfuric acid or another suitable catalyst (e.g., iodine, ferric chloride).[1]

• Stir the mixture at room temperature until the D-glucose has completely dissolved and TLC analysis indicates the formation of the di-acetal product.[1]

• Neutralize the catalyst with a base (e.g., sodium bicarbonate solution), filter, and concentrate the filtrate under reduced pressure.[1]

• Purify the product by recrystallization or chromatography. This protects all hydroxyl groups except the one at C-3.[1]

Step 2: Methylation

• Dissolve the dried di-acetal product in an anhydrous aprotic solvent like THF or DMF.

• Add a strong base, such as sodium hydride (NaH), portion-wise at 0°C under an inert atmosphere.

• Allow the mixture to stir for 30-60 minutes to ensure complete deprotonation of the C-3 hydroxyl.

• Add methyl iodide (CH₃I) dropwise at 0°C, then allow the reaction to warm to room temperature and stir overnight.[1]

• Quench the reaction carefully by adding methanol (B129727), followed by water.

• Extract the product into an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.[1]

Step 3: Deprotection

• Dissolve the crude methylated intermediate in an aqueous solution of a moderately strong acid, such as trifluoroacetic acid (TFA) or aqueous acetic acid.[1]

• Heat the mixture gently (e.g., 60-80°C) and monitor the reaction by TLC until the starting material is consumed.[1]

• Neutralize the acid with a suitable base (e.g., sodium bicarbonate).[1]

• Remove the solvent under reduced pressure and purify the resulting 3-O-methyl-D-glucose by column chromatography on silica gel.[1]

Protocol 2: Analysis of Methylation Pattern by GC-MS

Step 1: Hydrolysis

• Hydrolyze the partially methylated glucose sample (typically 100-200 µg) using 2M trifluoroacetic acid (TFA) at 121°C for 2 hours.[1]

Step 2: Reduction

• After cooling, remove the acid by evaporation under a stream of nitrogen.

• Add an aqueous solution of sodium borodeuteride (NaBD₄) to reduce the monosaccharides to their corresponding alditols. The use of deuteride (B1239839) helps in identifying the anomeric carbon.[1]

• Let the reaction proceed for 2 hours at room temperature.[1]

Step 3: Acetylation

• Quench the excess NaBD₄ by adding acetic acid.

• Evaporate the solution to dryness multiple times with methanol to remove borates.[1]

• Acetylate the alditols by adding acetic anhydride (B1165640) and a catalyst (e.g., pyridine (B92270) or 1-methylimidazole) and heating at 100°C for 1 hour.[1]

Step 4: Workup and Analysis

• After cooling, add water and extract the PMAAs into an organic solvent like dichloromethane.

• Wash the organic layer, dry it, and concentrate.

• Analyze the sample by GC-MS. The retention time and mass spectrum are compared to a library of known standards to identify the methylation pattern.[1]

Visualizations

Caption: A typical workflow for achieving regioselective methylation of D-glucose.

Caption: A decision tree for troubleshooting poor regioselectivity in glucose methylation.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 2,3,4-tri-O-methyl-D-glucose

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions regarding the synthesis of 2,3,4-tri-O-methyl-D-glucose.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2,3,4-tri-O-methyl-D-glucose, offering potential causes and solutions in a question-and-answer format.

Issue	Potential Cause	Suggested Solution
Low or No Yield of the Desired Product	Incomplete reaction	Increase reaction time and/or temperature. Consider adding fresh methylation reagent (e.g., methyl iodide) and base (e.g., NaH) in portions, as they can degrade over the course of the reaction.[1]
Degradation of reagents	Use freshly distilled or newly opened methyl iodide, as it is light-sensitive. Ensure the base, such as sodium hydride, is dry and active, as it is inactivated by moisture.[1]
Ineffective protecting group strategy	The choice of protecting groups is critical for regioselectivity.[2] Ensure the protecting group at the C6 position is stable under methylation conditions and can be selectively removed.
Mixture of Products (Under- or Over-methylation)	Incorrect stoichiometry of reagents	Carefully control the molar equivalents of the methylating agent. For selective methylation, a stoichiometric amount or a slight excess of the methylating agent relative to the free hydroxyl groups is recommended.
Non-ideal reaction temperature	Methylation reactions can be temperature-sensitive. A lower temperature may favor the methylation of more reactive hydroxyl groups, while a higher temperature can lead to a loss of selectivity.
Steric hindrance	The secondary hydroxyl groups at C2, C3, and C4 have different steric environments. Optimization of the base and solvent system may be necessary to achieve uniform methylation across these positions.
Difficult Purification	Presence of structurally similar isomers	Partially methylated glucose isomers often have very similar physical properties, making separation by column chromatography challenging.[2] Consider derivatization of the free hydroxyl group to alter the polarity and improve separation.
Product is a syrup or oil	Some partially methylated glucoses are inherently non-crystalline. Attempt crystallization from various solvent systems. If this fails, high-vacuum drying can help remove residual solvents.[2] The presence of impurities can also inhibit crystallization.[2]
Incomplete Deprotection	Ineffective deprotection conditions	The choice of deprotection method depends on the protecting group used. For example, benzyl (B1604629) groups are typically removed by catalytic hydrogenation. Ensure the catalyst is active and the reaction is run for a sufficient amount of time.
Catalyst poisoning	If using catalytic hydrogenation for debenzylation, impurities from the methylation step (e.g., sulfur-containing compounds) can poison the catalyst. Purify the methylated intermediate before deprotection.

Frequently Asked Questions (FAQs)

Q1: Why is the regioselective synthesis of 2,3,4-tri-O-methyl-D-glucose challenging?

A1: The primary challenge in the synthesis of 2,3,4-tri-O-methyl-D-glucose lies in differentiating the reactivity of the five hydroxyl (-OH) groups on the glucose molecule. The primary hydroxyl group at the C6 position is the most reactive due to less steric hindrance, followed by the anomeric hydroxyl at C1, and then the secondary hydroxyls at C2, C3, and C4.[2] To achieve the desired 2,3,4-tri-O-methylation pattern, a precise protecting group strategy is required to mask the C1 and C6 hydroxyl groups, allowing for the methylation of the remaining secondary hydroxyls.

Q2: What is a common protecting group strategy for this synthesis?

A2: A common strategy involves the use of protecting groups that can selectively react with specific hydroxyl groups based on their reactivity and steric accessibility. For the synthesis of 2,3,4-tri-O-methyl-D-glucose, a typical workflow involves:

• Protection of C1 and C6: The anomeric hydroxyl (C1) is often protected as a methyl glycoside. The primary hydroxyl (C6) can be selectively protected with a bulky group like a trityl or silyl (B83357) ether due to its higher reactivity and lower steric hindrance.

• Methylation: The remaining free hydroxyl groups at C2, C3, and C4 are then methylated.

• Deprotection: The protecting groups at C1 and C6 are removed to yield the final product.

Q3: Which methylating agents and bases are typically used?

A3: Common methylating agents include methyl iodide (CH₃I) and dimethyl sulfate (B86663) ((CH₃)₂SO₄). These are typically used in the presence of a strong base, such as sodium hydride (NaH) in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (B95107) (THF). The base is crucial for deprotonating the hydroxyl groups, making them nucleophilic enough to react with the methylating agent.

Q4: How can I confirm the structure and purity of my final product?

A4: A combination of analytical techniques is essential for confirming the structure and purity of 2,3,4-tri-O-methyl-D-glucose.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for determining the methylation pattern. The chemical shifts of the protons and carbons will be indicative of which hydroxyl groups have been methylated.

• Mass Spectrometry (MS): MS can confirm the molecular weight of the product. Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) of the acetylated derivative can also help identify the methylation pattern by comparing the fragmentation pattern to known standards.[2]

• Thin Layer Chromatography (TLC) and Column Chromatography: These techniques are used to monitor the progress of the reaction and to purify the final product. The choice of solvent system is critical for achieving good separation.

Experimental Protocols

A plausible synthetic route to 2,3,4-tri-O-methyl-D-glucose involves the protection of the C1 and C6 hydroxyl groups, followed by methylation of the C2, C3, and C4 positions, and subsequent deprotection. The following is a generalized protocol based on common practices in carbohydrate chemistry.

Step 1: Synthesis of Methyl 6-O-trityl-α-D-glucopyranoside (Protection of C1 and C6)

• To a solution of methyl α-D-glucopyranoside in anhydrous pyridine, add trityl chloride in a fume hood.

• Stir the reaction mixture at room temperature and monitor the progress by TLC.

• Once the reaction is complete, quench the reaction by adding methanol.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain methyl 6-O-trityl-α-D-glucopyranoside.

Step 2: Methylation of Methyl 6-O-trityl-α-D-glucopyranoside

• Dissolve the protected glucose derivative in anhydrous DMF in a flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath and add sodium hydride portion-wise.

• Stir the mixture until the evolution of hydrogen gas ceases.

• Add methyl iodide dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of methanol.

• Extract the product with an organic solvent and wash with water.

• Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography.

Step 3: Deprotection to Yield 2,3,4-tri-O-methyl-D-glucose

• Dissolve the methylated intermediate in a suitable solvent.

• For detritylation, mild acidic conditions (e.g., acetic acid in an aqueous solution) can be used.

• For the hydrolysis of the methyl glycoside at C1, treat the compound with aqueous acid (e.g., dilute HCl or trifluoroacetic acid).

• Monitor the deprotection by TLC.

• Neutralize the reaction mixture and remove the solvent.

• Purify the final product by column chromatography to obtain 2,3,4-tri-O-methyl-D-glucose.

Visualizations

Caption: Synthetic pathway for 2,3,4-tri-O-methyl-D-glucose.

Caption: Troubleshooting workflow for low yield.

Caption: Key factors influencing synthesis outcome.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2,3,4-tri-O-methyl-d-glucose

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges in the purification of 2,3,4-tri-O-methyl-d-glucose from complex reaction mixtures. Below you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to streamline your purification process.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 2,3,4-tri-O-methyl-d-glucose?

A1: The main difficulty lies in separating the target compound from structurally similar isomers, such as other tri-O-methylated glucose derivatives (e.g., 2,3,6- or 3,4,6-tri-O-methyl-d-glucose), as well as from starting material (D-glucose) and other partially methylated products (di- or tetra-methylated glucose). These compounds often have very similar physical properties, making separation by standard techniques challenging.[1] Incomplete reactions can also lead to a complex mixture of products that are difficult to separate.

Q2: What are the most common impurities in a typical reaction mixture for 2,3,4-tri-O-methyl-d-glucose synthesis?

A2: Common impurities include:

• Unreacted D-glucose: The starting material for the methylation reaction.

• Other partially methylated glucose isomers: Di- and other tri-O-methylated glucose derivatives.

• Over-methylated products: Such as 2,3,4,6-tetra-O-methyl-d-glucose.

• Reagents and byproducts from the methylation reaction: For example, residual methylating agents (like methyl iodide or dimethyl sulfate) and their breakdown products, as well as salts formed during the reaction workup.[2]

Q3: How can I monitor the progress of my purification?

A3: Thin-Layer Chromatography (TLC) is a quick and effective method for monitoring the separation of 2,3,4-tri-O-methyl-d-glucose from impurities. A suitable solvent system, such as ethyl acetate (B1210297)/hexane or dichloromethane (B109758)/methanol, will allow you to visualize the different components of your fractions. Staining with a carbohydrate-selective agent (e.g., a p-anisaldehyde or permanganate (B83412) solution) is necessary for visualization as methylated sugars are not UV-active.

Q4: My purified product is a syrup or oil, not a crystalline solid. What should I do?

A4: The presence of even small amounts of isomeric impurities can inhibit crystallization. If your product is a syrup, it is recommended to re-purify it using column chromatography with a shallower solvent gradient or by preparative HPLC. High-vacuum drying can also help remove residual solvents that may prevent crystallization.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor separation of isomers during column chromatography	The solvent system is not providing adequate resolution.	Optimize the solvent system using TLC. Try a less polar solvent system and/or a shallower gradient. Consider using a different stationary phase if silica (B1680970) gel is not effective.
Co-elution of the product with other methylated sugars	The polarity of the isomers is too similar for the chosen chromatographic method.	Consider derivatization of the mixture to alter the polarity of the components, followed by chromatography and subsequent deprotection.[3] Alternatively, HPLC with a specialized column (e.g., HILIC) may provide better separation.
Low recovery of the product after purification	The product is partially soluble in the aqueous phase during extraction, or it is being lost during chromatography.	Ensure thorough extraction with an appropriate organic solvent (e.g., chloroform (B151607) or dichloromethane).[2] Use a less polar eluent for column chromatography to minimize band broadening and tailing.
TLC spots are streaky or poorly defined	The sample is overloaded on the TLC plate, or the solvent system is inappropriate.	Dilute the sample before spotting it on the TLC plate.[4] Experiment with different solvent systems to find one that gives well-defined spots.
Product appears to be degrading during purification	The purification conditions (e.g., pH, temperature) are too harsh.	Avoid strongly acidic or basic conditions during workup and purification. Perform chromatography at room temperature.

Experimental Protocols

Protocol 1: Purification by Silica Gel Column Chromatography

This protocol is a general method for the purification of tri-O-methylated glucose derivatives and can be adapted for 2,3,4-tri-O-methyl-d-glucose.

1. Preparation of the Crude Mixture:

• After the methylation reaction, quench the reaction carefully with water or a suitable reagent.

• Extract the aqueous mixture multiple times with chloroform or dichloromethane to recover the methylated sugars.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain a crude syrup.[2]

2. Column Preparation:

• Prepare a slurry of silica gel (60 Å, 230-400 mesh) in the initial, low-polarity eluent (e.g., 95:5 hexane/ethyl acetate).

• Pour the slurry into a chromatography column and allow the silica to pack under gravity or with gentle pressure.

• Equilibrate the column by running several column volumes of the initial eluent through the packed silica.

3. Sample Loading and Elution:

• Dissolve the crude syrup in a minimal amount of the initial eluent or a slightly more polar solvent like dichloromethane.

• Carefully load the sample onto the top of the silica gel bed.

• Begin elution with the initial solvent system, collecting fractions.

• Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to elute the compounds.

• Monitor the fractions by TLC to identify those containing the pure 2,3,4-tri-O-methyl-d-glucose.

4. Product Isolation:

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

• If the product is a solid, it can be recrystallized from a suitable solvent system, such as ether/petroleum ether, to further enhance purity.[1]

Table 1: Example Solvent Systems for Column Chromatography of Methylated Sugars

Solvent System	Typical Application
Ethyl acetate / Toluene (gradient)	Separation of benzylated and methylated glucose derivatives.[3]
Ethyl acetate / Dichloromethane (gradient)	Separation of closely related benzylated glucose isomers.[3]
Ethyl acetate / Hexane (gradient)	General purification of protected carbohydrates.
Chloroform / Methanol (gradient)	Elution of more polar methylated sugars.

Protocol 2: Purification by High-Performance Liquid Chromatography (HPLC)

HPLC, particularly with Hydrophilic Interaction Chromatography (HILIC), can provide excellent resolution for separating polar carbohydrate isomers.

1. System and Column:

• An HPLC system equipped with a refractive index (RI) or evaporative light scattering detector (ELSD) is suitable.

• A HILIC column with an amino-bonded or amide stationary phase is recommended for separating polar, underivatized sugars.

2. Mobile Phase:

• A typical mobile phase for HILIC is a mixture of acetonitrile (B52724) and water.

• Isocratic elution with a high percentage of acetonitrile (e.g., 80-90%) is often effective.

3. Sample Preparation and Injection:

• Dissolve the crude or partially purified product in the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

• Inject a small volume onto the column.

4. Data Collection and Analysis:

• Monitor the chromatogram for peaks corresponding to the different isomers.

• Collect fractions corresponding to the desired peak for preparative HPLC.

• Analyze the collected fractions for purity.

Table 2: Example HPLC Conditions for Methylated Sugar Separation

Parameter	Condition
Column	Amino-bonded Silica (e.g., 250 x 4.6 mm)
Mobile Phase	Acetonitrile:Water (e.g., 85:15 v/v)
Flow Rate	1.0 mL/min
Detector	Refractive Index (RI)
Temperature	Ambient

Visualizing the Purification Workflow

The following diagrams illustrate the general workflow for the purification of 2,3,4-tri-O-methyl-d-glucose and a troubleshooting decision tree for common purification challenges.

Caption: A general workflow for the purification of 2,3,4-tri-O-methyl-d-glucose.

Caption: A troubleshooting decision tree for common purification issues.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Streamlined access to carbohydrate building blocks: methyl 2,4,6-tri-O-benzyl-α-D-glucopyranoside - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]

Technical Support Center: Avoiding Side Reactions in Glucose Methylation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help you navigate the complexities of glucose methylation and minimize the occurrence of unwanted side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the selective methylation of D-glucose?

A1: The main challenge lies in differentiating the five hydroxyl (-OH) groups of D-glucose, which have similar reactivity. The primary hydroxyl group at the C-6 position is generally the most reactive due to less steric hindrance, followed by the anomeric hydroxyl at C-1. The secondary hydroxyls at C-2, C-3, and C-4 have comparable reactivity, making regioselective methylation a significant challenge. Key difficulties include controlling which hydroxyl group is methylated, preventing incomplete reactions that result in a mixture of products, and avoiding side reactions such as the migration of protecting groups. Purification of the desired methylated glucose from structurally similar isomers and starting material can also be complex.[1]

Q2: Why are protecting groups necessary for selective glucose methylation?

A2: Protecting groups are essential for achieving regioselectivity in glucose methylation. By temporarily blocking the hydroxyl groups that you do not want to methylate, you can direct the methylation reagent to the unprotected -OH group(s). The choice of protecting group is critical and depends on the desired methylation pattern. Different protecting groups can selectively mask specific hydroxyls based on their steric bulk or their ability to form cyclic acetals. A typical workflow involves:

• Protection: Selectively protecting certain hydroxyl groups.

• Methylation: Methylating the remaining free hydroxyl group(s).

• Deprotection: Removing the protecting groups to yield the final desired methylated glucose derivative.

Q3: What are the most common side reactions during glucose methylation and how can they be avoided?

A3: The most common side reactions include incomplete methylation, acyl migration of protecting groups, and the formation of anhydroglucose (B10753087) derivatives.

• Incomplete Methylation: This leads to a mixture of starting material and partially methylated products, complicating purification. To avoid this, ensure the use of anhydrous reaction conditions, fresh reagents (especially the methylating agent and base), and allow for sufficient reaction time.

• Acyl Migration: Acyl protecting groups (like acetyl or benzoyl) can migrate to adjacent free hydroxyl groups, particularly under basic or acidic conditions. This results in a mixture of isomers. To prevent this, one can use non-migrating protecting groups (e.g., benzyl (B1604629) ethers) or carefully control the pH and temperature during the reaction and work-up.

• Anhydroglucose Formation: At high temperatures, intramolecular dehydration of glucose can occur to form anhydroglucose derivatives, which are unreactive to methylation. This can be minimized by using milder reaction temperatures.

Q4: Which analytical techniques are best for confirming the structure and purity of methylated glucose derivatives?

A4: A combination of techniques is often necessary for complete characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for determining the position of methyl groups.

• Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) of the partially methylated alditol acetates (PMAAs) is a standard method for linkage analysis in polysaccharides and can be adapted to identify the methylation pattern of a single glucose unit.[2]

• Chromatography: Thin-layer chromatography (TLC) is useful for monitoring the progress of the reaction. High-performance liquid chromatography (HPLC) is used for both purification and purity assessment of the final product.

Troubleshooting Guides

Issue 1: Low or No Yield of Methylated Product

Possible Cause	Suggestion	Explanation
Incomplete Reaction	- Increase reaction time and/or temperature.- Add fresh reagents (e.g., methyl iodide, base) in portions.	Methylation reactions, especially on sterically hindered hydroxyl groups, can be slow. Reagents can also degrade over the course of the reaction.
Degradation of Reagents	- Use freshly distilled or newly opened methyl iodide.- Ensure the base (e.g., NaH, NaOH) is dry and active.	Methyl iodide is light-sensitive and can decompose. Bases like sodium hydride are inactivated by moisture.
Presence of Water	- Ensure all glassware is oven-dried.- Use anhydrous solvents.- Perform the reaction under an inert atmosphere (e.g., Nitrogen, Argon).	Water will quench the strong bases (like NaH) required for deprotonating the hydroxyl groups, preventing methylation.
Poor Choice of Base/Solvent	For sterically hindered hydroxyls, consider a stronger base system like the Hakomori method (NaH in DMSO).	The reactivity of the hydroxyl group is influenced by the solvent and the strength of the base used for deprotonation.

Issue 2: Mixture of Isomers / Poor Regioselectivity

Possible Cause	Suggestion	Explanation
Inappropriate Protecting Group Strategy	- Re-evaluate the protecting groups used to ensure they selectively block the desired hydroxyls.- Consider the order of protection and deprotection steps.	The choice and sequence of applying protecting groups are critical for directing methylation to the desired position.
Protecting Group Migration	- Use non-migrating protecting groups like benzyl ethers.- Employ milder reaction and work-up conditions (e.g., lower temperature, careful pH control).	Acyl protecting groups are prone to migration under basic or acidic conditions, leading to a mixture of isomers.
Reaction Temperature Too High	- Lower the reaction temperature.- Monitor the reaction progress carefully using TLC to avoid side reactions.	Higher temperatures can provide enough energy to overcome the selectivity of the protecting groups or cause their cleavage.

Issue 3: Difficulty in Product Purification

Possible Cause	Suggestion	Explanation
Similar Polarity of Isomers	- Utilize specialized chromatography techniques like reverse-phase HPLC or preparative TLC.- Consider derivatization to increase polarity differences before chromatography.	Partially methylated glucose isomers often have very similar polarities, making their separation by standard silica (B1680970) gel chromatography challenging.
Co-elution with Starting Material	- Ensure the reaction goes to completion to minimize the amount of unreacted starting material.- Optimize the chromatographic mobile phase to improve separation.	A large excess of starting material can overlap with the product peaks during chromatography.
Product is a Syrup/Oil	- Attempt crystallization from various solvent systems.- If crystallization fails, use high-vacuum drying to remove all residual solvent.	Some partially methylated glucoses are inherently non-crystalline. The presence of impurities or a mixture of isomers can also inhibit crystallization.

Experimental Protocols

Protocol 1: Haworth Methylation of Glucose

The Haworth methylation is a classical method for the permethylation of carbohydrates.

Materials:

• D-Glucose

• Dimethyl sulfate (B86663) (DMS)

• Sodium hydroxide (B78521) (NaOH)

• Water

• Chloroform (B151607)

Procedure:

• Dissolve D-glucose in water in a reaction flask equipped with a stirrer and a dropping funnel.

• Simultaneously, add dimethyl sulfate and a concentrated solution of sodium hydroxide dropwise to the stirred glucose solution. Maintain the temperature of the reaction mixture between 40-50°C.

• After the addition is complete, continue stirring for an additional hour.

• Neutralize the reaction mixture with a suitable acid (e.g., sulfuric acid).

• Extract the methylated glucose into chloroform.

• Wash the chloroform extract with water, dry it over anhydrous sodium sulfate, and evaporate the solvent to obtain the crude product.

• Purify the product by column chromatography on silica gel.

Protocol 2: Purdie Methylation of Methyl Glucoside

Purdie methylation is a milder method suitable for sensitive substrates.

Materials:

• Methyl α-D-glucopyranoside

• Methyl iodide (MeI)

• Silver(I) oxide (Ag₂O)

• Anhydrous methanol

Procedure:

• Dissolve methyl α-D-glucopyranoside in a minimal amount of anhydrous methanol.

• Add a suspension of silver(I) oxide in methyl iodide to the glucose solution.

• Reflux the mixture with stirring for several hours until the reaction is complete (monitor by TLC).

• Filter the reaction mixture to remove silver salts and wash the residue with methanol.

• Combine the filtrate and washings and evaporate the solvent under reduced pressure.

• The resulting pentamethylated glucose can be hydrolyzed with dilute acid to yield 2,3,4,6-tetra-O-methyl-D-glucose.[3]

• Purify the product by chromatography.

Protocol 3: Preparation of Partially Methylated Alditol Acetates (PMAAs) for GC-MS Analysis

This protocol is used to determine the linkage positions of glucose residues.

Materials:

• Methylated glucose sample

• Trifluoroacetic acid (TFA)

• Sodium borohydride (B1222165) (NaBH₄) or sodium borodeuteride (NaBD₄)

• Acetic anhydride (B1165640)

• Pyridine

Procedure:

• Hydrolysis: Hydrolyze the methylated glucose sample with 2 M TFA at 121°C for 2 hours.

• Reduction: After cooling, evaporate the acid. Add an aqueous solution of sodium borohydride (or sodium borodeuteride to label the anomeric carbon) to reduce the monosaccharide to its corresponding alditol.

• Acetylation: Quench the excess reducing agent with acetic acid. Evaporate the solution to dryness. Add acetic anhydride and a catalyst (e.g., pyridine) and heat to acetylate the newly formed hydroxyl groups.

• Work-up and Analysis: Extract the PMAAs into an organic solvent, wash, dry, and concentrate. Analyze the sample by GC-MS.

Visualizing Workflows and Side Reactions

To aid in understanding the experimental processes and potential pitfalls, the following diagrams illustrate key workflows and reaction mechanisms.

Caption: General workflow for the regioselective methylation of glucose.

Caption: Common side reaction pathways in glucose methylation.

Caption: Workflow for PMAA analysis of methylated glucose.

References

• 1. Preparation of the Partially Methylated Alditol Acetates Derived from CS Tetrasaccharides Containing Galactose for the Gas Chromatography/Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bio-protocol.org [bio-protocol.org]
• 3. Purdie Methylation [drugfuture.com]

Technical Support Center: Methylated Glucose Isomer Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving the co-elution of methylated glucose isomers during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of co-elution when analyzing methylated glucose isomers?

Co-elution of methylated glucose isomers occurs when two or more isomers exit the chromatography column at the same time, resulting in overlapping peaks that are difficult to quantify accurately.[1] The primary reasons for this issue stem from the subtle structural similarities between isomers, such as α/β anomers or positional isomers, which lead to very similar interactions with the stationary and mobile phases.[2][3] Key contributing factors include suboptimal chromatographic conditions, inappropriate column selection, and the inherent challenges of separating compounds with nearly identical physicochemical properties.[1][4]

Q2: How can I confirm that I am observing true co-elution and not another chromatographic issue?

Before undertaking extensive method development, it is crucial to confirm that the observed peak distortion is due to co-elution and not other common problems like peak tailing or broadening.[5] There are two primary methods to verify co-elution:

• Peak Shape Analysis: A pure, single-compound peak should be symmetrical. The presence of a "shoulder" on the peak or a split peak is a strong visual indicator of co-elution.[1][5]

• Mass Spectrometry (MS) Analysis: If using a mass spectrometer as a detector, you can analyze the mass spectra across the entire peak. A change in the mass spectrum from the leading edge to the tailing edge of the peak indicates that multiple components with different fragmentation patterns are eluting together.[1][5]

Q3: Can derivatization help in resolving co-eluting methylated glucose isomers?

Yes, derivatization is a powerful strategy to enhance the separation of sugar isomers.[6] Sugars are highly polar and often non-volatile, which makes their analysis by gas chromatography (GC) and even some liquid chromatography (LC) methods challenging.[7] Derivatization alters the physicochemical properties of the isomers, which can improve chromatographic separation.[6] For instance, converting the sugars to their oxime acetylated or trimethylsilyl (B98337) (TMS) derivatives can reduce the number of anomeric forms and improve volatility for GC analysis.[7][8] For LC, adding a UV-active or fluorescent tag can not only aid in detection but also improve separation on reversed-phase columns.[2]

Q4: When should I consider using Hydrophilic Interaction Liquid Chromatography (HILIC) for my separation?

HILIC is a particularly effective technique for separating polar and hydrophilic compounds like underivatized sugars.[9][10] It utilizes a polar stationary phase (like an amino- or amide-bonded phase) with a mobile phase consisting of a high concentration of an organic solvent (typically acetonitrile) and a small amount of water.[2][9][10] This mode of chromatography is well-suited for separating sugar isomers based on the differential interaction of their hydroxyl groups with the polar stationary phase.[9] If you are working with underivatized or partially methylated glucose isomers and experiencing co-elution in reversed-phase or normal-phase modes, switching to HILIC is a highly recommended strategy.[2]

Troubleshooting Guides

Guide 1: Systematic Approach to Resolving Co-elution in HPLC

If you are experiencing co-elution of methylated glucose isomers in your HPLC analysis, follow this systematic troubleshooting workflow.

Caption: A logical workflow for troubleshooting co-eluting peaks in HPLC.

Step-by-Step Troubleshooting:

• Optimize Mobile Phase: The composition of the mobile phase significantly affects retention and selectivity.[11]

  • For HILIC, carefully adjust the acetonitrile-to-water ratio. A higher organic content generally increases retention.[9]

  • For reversed-phase, optimizing the solvent ratio can enhance separation.[11]

  • Adding modifiers like ammonium (B1175870) hydroxide (B78521) can improve peak shape and ionization for MS detection.[12]

• Adjust Operating Conditions:

  • Flow Rate: Lowering the flow rate can increase the interaction time between the analytes and the stationary phase, often improving resolution.[11]

  • Temperature: Changing the column temperature can alter selectivity. For anomers, lower temperatures can suppress mutarotation, while higher temperatures can accelerate it to produce a single averaged peak, which may or may not be desirable depending on the analytical goal.[13][14]

• Change the Stationary Phase: If optimizing the mobile phase and conditions is insufficient, the column chemistry may not be suitable for the separation.[4]

  • For polar isomers, an amino-bonded or amide-bonded HILIC column is often an excellent choice.[9][10][12]

  • If enantiomeric separation is required, a chiral column is necessary.[2][3][15]

  • In reversed-phase, switching from a standard C18 to a phenyl or pentafluorophenyl (PFP) column can provide different selectivities.[2]

Guide 2: Optimizing GC Methods for Methylated Glucose Isomers

For GC analysis, co-elution is often addressed by optimizing the temperature program and choosing a column with the appropriate polarity.

Key Optimization Parameters for GC:

Parameter	Recommended Action	Rationale	Example Application
Temperature Program	Decrease the ramp rate (e.g., from 10°C/min to 2°C/min).[5]	A slower temperature increase allows more time for differential partitioning between the carrier gas and the stationary phase, improving separation of closely eluting compounds.[5]	Resolving positional isomers of di-O-methyl-glucose.
Lower the initial oven temperature.[5]	Increases retention of volatile isomers, improving their separation from the solvent front and each other.	Separating highly volatile mono-O-methyl-glucose derivatives.
Add an isothermal hold at a specific temperature.	Can improve the resolution of a specific pair or group of isomers that elute in that temperature range.	Holding the temperature steady as a critical isomer pair begins to elute.
Carrier Gas Flow Rate	Optimize the linear velocity for the carrier gas used (e.g., Helium, Hydrogen).	Operating at the optimal flow rate minimizes band broadening and maximizes column efficiency.	Fine-tuning separation after a temperature program has been established.
Column Selection	Choose a mid-polarity to high-polarity column.	The polarity of the stationary phase is critical. A mid-polarity column (e.g., 6% cyanopropylphenyl) can provide the selectivity needed to separate isomers that co-elute on non-polar phases.[8]	Separating a complex mixture of mono-, di-, and tri-methylated glucose isomers.[16]

Experimental Protocols

Protocol 1: Derivatization of Glucose Isomers for GC-MS Analysis (Oximation followed by Silylation)

This protocol is designed to reduce the number of anomeric peaks and improve the chromatographic behavior of glucose isomers for GC-MS analysis.[7][8]

Materials:

• Dried sugar sample (1-5 mg)

• Pyridine

• Hydroxylamine (B1172632) hydrochloride

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Heating block or oven

• GC vials

Procedure:

• Place the dried sample in a GC vial.

• Add 50 µL of a 20 mg/mL solution of hydroxylamine hydrochloride in pyridine.

• Seal the vial and heat at 90°C for 30 minutes to form the oxime derivatives.

• Cool the vial to room temperature.

• Add 100 µL of BSTFA + 1% TMCS to the vial.

• Reseal the vial and heat at 70°C for 60 minutes to complete the silylation.

• Cool the vial. The sample is now ready for GC-MS injection.

Protocol 2: HILIC-HPLC Method for Underivatized Di-O-methyl-D-glucose Isomers

This protocol provides a starting point for the separation of underivatized methylated glucose isomers using an amino-bonded stationary phase.[9]

Instrumentation and Column:

• HPLC System: A standard preparative or analytical HPLC system.

• Detector: Refractive Index (RI) detector is suitable for underivatized carbohydrates.[9]

• Column: Amino-bonded silica (B1680970) column (e.g., 250 mm x 4.6 mm, 5 µm).[9]

Chromatographic Conditions:

Parameter	Condition
Mobile Phase	Acetonitrile/Water (e.g., 80:20 v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	30°C (can be optimized)
Injection Volume	10-20 µL

Method Notes:

• The high organic content of the mobile phase is crucial for retaining the polar analytes on the HILIC column.[9]

• The exact ratio of acetonitrile to water will need to be optimized for the specific isomers being analyzed. A decrease in acetonitrile will decrease retention.

• Ensure the sample is dissolved in the mobile phase to avoid peak distortion.

Data Presentation

Table 1: Comparison of Chromatographic Modes for Methylated Glucose Isomer Separation

Chromatographic Mode	Stationary Phase Examples	Mobile Phase	Best Suited For	Key Advantages	Limitations
HILIC	Amino, Amide, Cyano[2][9][10]	High Acetonitrile (>70%) with Water/Buffer	Underivatized or partially methylated polar isomers.[9]	Excellent selectivity for polar analytes; MS-compatible mobile phases.	Can have longer equilibration times; sensitive to water content in the mobile phase.
Reversed-Phase (RP-HPLC)	C18, C8, Phenyl, PFP[2]	Water/Acetonitrile or Water/Methanol gradients	Derivatized (hydrophobic) isomers or protected carbohydrates.[2]	Robust and reproducible; wide variety of column chemistries available.	Poor retention for highly polar, underivatized sugars.[2]
Gas Chromatography (GC)	Mid- to high-polarity phases (e.g., WAX, Cyanopropylphenyl)[8]	Inert carrier gas (He, H₂, N₂)	Volatile derivatives (e.g., silylated, acetylated, alditol acetates).[7][8]	High efficiency and resolution; excellent for complex mixtures when coupled with MS.	Requires derivatization, which adds sample preparation steps and time.[7]
Anion-Exchange (HPAEC)	Polystyrene-divinylbenzene with quaternary amine functional groups	High pH mobile phase (e.g., NaOH)	Underivatized carbohydrates, including aldoses, ketoses, and sugar alcohols.[2]	High-resolution separation of closely related isomers without derivatization.	Requires specialized non-metallic HPLC system; typically used with pulsed amperometric detection (PAD).
Chiral Chromatography	Chiralpak AD-H, etc.[2][3]	Typically Normal Phase (e.g., Hexane/Ethanol)	Separation of enantiomers (D- and L-isomers).[3][15]	The only method to separate enantiomers.	Columns can be expensive and less robust than standard phases.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [restek.com]
• 8. An innovative method for simultaneous separation and determination of monosaccharide and sugar alcohol isomers associated with glycometabolism in beagle plasma using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. youtube.com [youtube.com]
• 12. Two-Dimensional Isomer Differentiation Using Liquid Chromatography-Tandem Mass Spectrometry with In-Source, Droplet-Based Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. lcms.cz [lcms.cz]
• 15. Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Optimization of GC-MS Parameters for Pyromellitic Acid (PMAA) Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of Pyromellitic Acid (PMAA).

Frequently Asked Questions (FAQs)

Q1: Why is direct GC-MS analysis of Pyromellitic Acid (PMAA) challenging?

A1: Pyromellitic acid is a polar, non-volatile compound due to its four carboxylic acid functional groups. Direct injection of underivatized PMAA into a GC system leads to poor chromatographic performance, including severe peak tailing, low sensitivity, and potential thermal decomposition in the hot injector.

Q2: Is derivatization necessary for the GC-MS analysis of PMAA?

A2: Yes, derivatization is essential. It chemically modifies the carboxylic acid groups, converting them into less polar, more volatile, and more thermally stable derivatives. This process is crucial for obtaining good peak shape, improving sensitivity, and ensuring accurate quantification.

Q3: What are the recommended derivatization methods for PMAA?

A3: Silylation is the most common and effective derivatization technique for carboxylic acids like PMAA. This method replaces the acidic protons of the carboxyl groups with a trimethylsilyl (B98337) (TMS) group. Widely used silylating agents include N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), often with a catalyst like 1% trimethylchlorosilane (TMCS) to enhance the reaction.[1][2]

Q4: How do I choose between BSTFA and MSTFA for PMAA derivatization?

A4: Both BSTFA and MSTFA are effective silylating agents. BSTFA is a powerful reagent, and its byproducts are highly volatile, which can be advantageous.[2] MSTFA is also highly effective. The choice may depend on laboratory availability and specific sample matrix considerations. For polycarboxylic acids like PMAA, ensuring a sufficient molar excess of the reagent is critical for complete derivatization.

Q5: What are the key GC-MS parameters to optimize for derivatized PMAA analysis?

A5: The most critical parameters to optimize are the injector temperature, the oven temperature program, and the carrier gas flow rate. The injector temperature must be high enough to ensure complete vaporization of the derivatized PMAA without causing thermal degradation. The oven temperature program should be optimized to ensure good separation from other components in the sample and to produce sharp, symmetrical peaks.

Troubleshooting Guide

This guide addresses common issues encountered during the GC-MS analysis of derivatized PMAA.

Problem	Possible Causes	Solutions & Recommendations
No Peak or Very Small Peak	Incomplete Derivatization: Insufficient reagent, presence of moisture, suboptimal reaction time or temperature.[3]	- Ensure all glassware is meticulously dried and use anhydrous solvents. - Use a significant molar excess of the silylating reagent (e.g., >4:1 ratio of reagent to active hydrogens on PMAA). - Optimize reaction temperature (typically 60-80°C) and time (30-90 minutes).[3] - Use a fresh vial of derivatizing reagent.
Adsorption in the GC System: Active sites in the injector liner or column can adsorb the analyte.	- Use a deactivated (silanized) injector liner. - Perform routine inlet maintenance. - Condition the column according to the manufacturer's instructions.
Incorrect GC-MS Parameters: Injector temperature is too low, or MS parameters are not optimized.	- Gradually increase the injector temperature (e.g., starting at 250°C and increasing in 10°C increments). - Check MS tune and ensure the detector is functioning correctly.
Peak Tailing	Incomplete Derivatization: Residual polar carboxyl groups interact with the column.	- Re-optimize the derivatization procedure as described above to ensure a complete reaction.
Active Sites in the GC System: Exposed silanol (B1196071) groups in the liner, column, or connections.	- Use an ultra-inert or deactivated liner and column. - Trim the front end of the column (10-20 cm) to remove accumulated non-volatile residues. - Check for and eliminate any leaks in the system.
Poor Column Installation: Dead volume at the injector or detector connection.	- Ensure the column is installed at the correct depth in both the injector and detector, and that the cut is clean and perpendicular.
Multiple Peaks for PMAA	Incomplete or Partial Derivatization: Formation of mono-, di-, tri-, and tetra-silylated PMAA.[3]	- This is a strong indicator of an incomplete reaction. Follow all recommendations for "Incomplete Derivatization" above, paying close attention to the absence of moisture and the molar excess of the reagent.
Degradation of Derivatives: Silyl derivatives can be sensitive to moisture and may degrade over time.	- Analyze samples as soon as possible after derivatization. - Ensure the final sample is in an anhydrous solvent and tightly capped.
Poor Reproducibility	Inconsistent Derivatization: Variability in reagent/sample volumes or reaction conditions.	- Use an autosampler for precise injection volumes. - Use an internal standard to correct for variations. - Ensure consistent heating and timing for the derivatization reaction.
Injector Issues: Leaks in the injector septum or poor syringe performance.	- Replace the septum regularly with a high-quality, low-bleed option. - Check the syringe for proper function and cleanliness.

Experimental Protocols

Silylation of Pyromellitic Acid (PMAA) using BSTFA with 1% TMCS

This protocol provides a general guideline. Optimization for your specific sample matrix and instrumentation is recommended.

• Sample Preparation: Transfer a known amount of the sample containing PMAA into a 2 mL autosampler vial. If the sample is in a solvent, evaporate it to complete dryness under a gentle stream of nitrogen. It is crucial that the sample is free of water.

• Reagent Addition: Add 100 µL of a suitable anhydrous solvent (e.g., pyridine (B92270) or acetonitrile) to dissolve the dried sample. Then, add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane (BSTFA + 1% TMCS).

• Reaction: Tightly cap the vial immediately. Heat the vial at 70°C for 60 minutes in a heating block or oven.

• Analysis: After the vial has cooled to room temperature, inject 1 µL of the derivatized sample into the GC-MS.

Recommended GC-MS Starting Parameters

The following table provides a set of starting parameters for the GC-MS analysis of silylated PMAA. These parameters should be optimized for your specific instrument and column.

Parameter	Recommended Setting	Notes
GC System
Injector Type	Split/Splitless	Splitless injection is often preferred for trace analysis.
Injector Temperature	280 °C	May need to be optimized between 250-320 °C.
Injection Volume	1 µL
Liner	Deactivated (Silanized) Single Taper with Glass Wool
Carrier Gas	Helium
Flow Rate	1.0 - 1.2 mL/min (Constant Flow)
Oven Program	Initial Temp: 100°C, hold for 2 min	This program is a starting point and should be optimized for separation.
Ramp 1: 15°C/min to 320°C
Hold at 320°C for 5-10 min
MS System
Transfer Line Temp	290 °C	Should be at or slightly above the max oven temperature.
Ion Source Temp	230 °C	As per manufacturer's recommendation.
Quadrupole Temp	150 °C	As per manufacturer's recommendation.
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV	Standard for EI.
Mass Scan Range	m/z 50-650	To encompass the mass of the tetra-silylated PMAA and its fragments.
Solvent Delay	3-5 min	To avoid the solvent front and derivatizing reagent byproducts.

Visualizations

Caption: Workflow for the silylation of PMAA prior to GC-MS analysis.

Caption: Logical workflow for troubleshooting common PMAA analysis issues.

References

• 1. Derivatization techniques for free fatty acids by GC [restek.com]
• 2. gcms.cz [gcms.cz]
• 3. benchchem.com [benchchem.com]

dealing with incomplete methylation in polysaccharide analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during polysaccharide methylation analysis, with a focus on dealing with incomplete methylation.

Troubleshooting Guide: Incomplete Methylation

Incomplete methylation is a frequent challenge in the structural analysis of polysaccharides, leading to inaccurate linkage analysis. The following guide provides a systematic approach to troubleshooting and resolving this issue.

Problem: Incomplete methylation detected.

This is often evidenced by the presence of unmethylated or partially methylated hydroxyl groups in the final product, which can be detected by FT-IR spectroscopy (presence of a broad -OH band around 3400 cm⁻¹) or by the identification of unexpected partially methylated alditol acetates (PMAAs) during GC-MS analysis.[1][2]

Troubleshooting Workflow

Caption: Troubleshooting workflow for incomplete polysaccharide methylation.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of incomplete polysaccharide methylation?

A1: Incomplete methylation in polysaccharide analysis can stem from several factors:

• Poor Solubility: The primary reason for incomplete methylation is the poor solubility of the polysaccharide in dimethyl sulfoxide (B87167) (DMSO), the most common solvent used in methylation reactions.[1][3][4] Factors like high molecular weight, extensive hydrogen bonding, and crystallinity can hinder dissolution.[5][3]

• Steric Hindrance: The three-dimensional structure of the polysaccharide can physically block the access of the methylating agent to some hydroxyl groups.[3]

• Presence of Interfering Groups: Acidic polysaccharides containing uronic acids or sulfated polysaccharides can be problematic. The negative charges on these groups can repel the methylsulfinyl carbanion (dimsyl anion) used in the Hakomori method and can also interfere with solubility in DMSO.[6][5]

• Reagent Quality and Reaction Conditions: The quality of the base (e.g., sodium hydride or sodium hydroxide) and the methylating agent (methyl iodide) is crucial. The reaction conditions, such as temperature and reaction time, also play a significant role.[6]

• Side Reactions: Undesirable side reactions can consume the reagents or modify the polysaccharide in a way that prevents complete methylation.[7]

Q2: How can I improve the solubility of my polysaccharide in DMSO?

A2: Enhancing the solubility of your polysaccharide in DMSO is a critical step for achieving complete methylation. Here are several strategies:

• Pre-treatment with Glycerol: Solubilizing the polysaccharide in glycerol before adding it to the DMSO can significantly improve derivatization.[8]

• Physical Methods: The application of ultrasound or gentle heating (e.g., 60°C) with magnetic stirring can help to break up aggregates and promote dissolution.[1][5]

• Sample Preparation: Ensure the polysaccharide sample is thoroughly dried and, if possible, finely powdered to increase the surface area for solvation.

Q3: Which methylation method is better, Hakomori or Ciucanu-Kerek?

A3: Both the Hakomori and the Ciucanu-Kerek methods are widely used for polysaccharide methylation. The choice between them often depends on the nature of the polysaccharide and laboratory preference.

Feature	Hakomori Method	Ciucanu-Kerek Method
Base	Methylsulfinyl carbanion (dimsyl anion), typically generated from NaH in DMSO.[9][10]	Powdered sodium hydroxide (B78521) (NaOH) in DMSO.[11][12][13]
Advantages	The dimsyl anion is a very strong base, making it highly effective for deprotonating hydroxyl groups, including those that are sterically hindered.[14]	The procedure is generally considered simpler, more rapid, and avoids the use of the more hazardous sodium hydride.[11][12][13]
Disadvantages	Requires the in situ preparation of the dimsyl anion, which can be technically demanding and requires anhydrous conditions.[3] NaH is pyrophoric.	May be less effective for certain complex or sterically hindered polysaccharides compared to the Hakomori method.[14]
Best Suited For	Complex, sterically hindered, or poorly soluble polysaccharides.[4][14]	A wide range of polysaccharides, and is often the first choice due to its simplicity and safety.[11]

Q4: How do I handle acidic polysaccharides (containing uronic acids) during methylation analysis?

A4: The carboxyl groups of uronic acids should be reduced to their corresponding primary alcohols before methylation. This is because the acidic protons can react with the base, and the negative charge can hinder the methylation process. A common method is the carbodiimide-activated reduction using sodium borodeuteride (NaBD₄).[15] This not only facilitates complete methylation but also introduces a deuterium (B1214612) label that allows for the identification of the original uronic acid residues during mass spectrometry analysis.

Q5: What is the role of purification after the methylation reaction?

A5: Purification of the methylated polysaccharide is a critical step to remove excess reagents (methyl iodide, base), by-products, and residual DMSO. This is essential for obtaining clean results from subsequent hydrolysis and GC-MS analysis. Common purification methods include:

• Dialysis: Effective for removing small molecules from the methylated polysaccharide.[3][16] The choice of dialysis membrane with an appropriate molecular weight cutoff (MWCO) is important to prevent the loss of smaller polysaccharide fragments.[17]

• Solid-Phase Extraction (SPE): Using a C18 cartridge can efficiently separate the methylated polysaccharide from salts and other polar impurities.[11]

• Solvent Extraction: Partitioning the reaction mixture between an organic solvent (like chloroform) and water can be used to extract the methylated polysaccharide.[1]

Experimental Protocols

Ciucanu-Kerek Methylation Protocol (Adapted)

This protocol is a widely used method for the permethylation of carbohydrates.[11][12][13]

Caption: Workflow for the Ciucanu-Kerek methylation method.

Post-Methylation Analysis Workflow

The following workflow outlines the steps to analyze the glycosidic linkages after successful methylation.

Caption: General workflow for post-methylation analysis.

References

• 1. Structural Modification and Biological Activity of Polysaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extraction, purification, and structure characterization of polysaccharides from Crassostrea rivularis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. pstorage-wellington-7594921145.s3.amazonaws.com [pstorage-wellington-7594921145.s3.amazonaws.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. A RAPID PERMETHYLATION OF GLYCOLIPID, AND POLYSACCHARIDE CATALYZED BY METHYLSULFINYL CARBANION IN DIMETHYL SULFOXIDE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Hakomori, S. (1964) A Rapid Permethylation of Glycolipid, and Polysaccharide Catalyzed by Methylsulfinyl Carbanion in Dimethyl Sulfoxide. Journal of Biochemistry, 55, 205-208. - References - Scientific Research Publishing [scirp.org]
• 11. Permethylation for glycan analysis - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Ciucanu, I. and Kerek, K. (1984) A Simple and Rapid Method for the Permethylation of Carbohydrates. Carbohydrate Research, 131, 209-217. - References - Scientific Research Publishing [scirp.org]
• 13. semanticscholar.org [semanticscholar.org]
• 14. Permethylation linkage analysis techniques for residual carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. mdpi.com [mdpi.com]

Technical Support Center: Interpreting Complex NMR Spectra of Methylated Carbohydrates

Welcome to the technical support center for the analysis of methylated carbohydrates using Nuclear Magnetic Resonance (NMR) spectroscopy. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is my baseline distorted or showing unexpected artifacts in the 1D ¹H NMR spectrum of my permethylated carbohydrate?

A1: Baseline distortions in highly concentrated samples are a common issue. This often results from detector saturation due to an excessive signal. To mitigate this, you can:

• Reduce the tip angle: This limits the amount of signal that reaches the detector.

• Decrease the receiver gain: This also helps to prevent detector overload.

• Use a solvent suppression technique: If a specific solvent or other high-concentration peak is causing the issue, a technique like Wet1D can be employed to selectively suppress these strong signals, allowing for better observation of smaller peaks.[1]

Q2: I'm seeing broad peaks in my NMR spectrum. What could be the cause?

A2: Peak broadening can arise from several factors:

• Poor shimming: The magnetic field homogeneity may not be optimized. Re-shimming the spectrometer is the first step.

• Sample inhomogeneity: If your methylated carbohydrate is not fully dissolved or contains particulate matter, it can lead to broadened lines.[2][3] Ensure your sample is completely solubilized. Filtering the sample before transferring it to the NMR tube is recommended.[3]

• High sample concentration: Overly concentrated samples can lead to increased viscosity and intermolecular interactions, causing peak broadening.[4] Diluting the sample may improve resolution.

• Paramagnetic impurities: Even trace amounts of paramagnetic ions can cause significant line broadening.[2] Ensure all glassware is thoroughly cleaned and use high-purity solvents.

Q3: Why are some of my cross-peaks missing in the HMBC spectrum?

A3: The Heteronuclear Multiple Bond Correlation (HMBC) experiment detects correlations between protons and carbons separated by two to three bonds (and sometimes four in conjugated systems). The intensity of these cross-peaks is dependent on the ³JCH coupling constant. Due to the Karplus relationship, if the dihedral angle between the coupled nuclei is near 90°, the coupling constant can be close to zero, leading to the absence of a cross-peak.[5] Therefore, the absence of an HMBC correlation does not definitively mean that the nuclei are more than three bonds apart. It's also worth noting that HMBC experiments can sometimes fail to yield observable anomeric correlations for complex polysaccharides.[6]

Q4: How does permethylation affect the chemical shifts in my NMR spectrum?

A4: Permethylation, the process of replacing all hydroxyl protons with methyl groups, significantly alters the chemical shifts:

• ¹H NMR: The protons attached to the carbons where methylation has occurred (α-protons) experience a large upfield shift (to a lower ppm value).[7]

• ¹³C NMR: The carbons where the hydroxyl group has been replaced by a methoxy (B1213986) group (α-carbons) show a significant downfield shift (to a higher ppm value) of about 9.0-10.0 ppm for glucan residues.[7] Despite these shifts, the characteristic chemical shift regions for different types of carbons (anomeric, ring carbons, etc.) remain largely distinct.[6]

Q5: I'm having trouble assigning the resonances for a specific monosaccharide within my methylated polysaccharide. What's a good workflow?

A5: A standard workflow for assigning resonances in a complex methylated carbohydrate involves a suite of 2D NMR experiments:

• COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the same spin system, helping to trace the connectivity of protons within a single sugar residue.[6][8]

• TOCSY (Total Correlation Spectroscopy): Establishes correlations between all protons within a spin system, not just adjacent ones. This is extremely useful for identifying all the protons belonging to a single monosaccharide residue, even with significant spectral overlap.[6][8][9]

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton-carbon pairs.[5][6][8] This provides the carbon chemical shift for each assigned proton.

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals longer-range (2-3 bond) proton-carbon correlations. This is crucial for identifying linkages between sugar residues by observing correlations from an anomeric proton to a carbon in the adjacent residue across the glycosidic bond.[5][6][10]

• NOESY/ROESY (Nuclear Overhauser Effect/Rotating-frame Overhauser Effect Spectroscopy): These experiments detect through-space correlations between protons that are close to each other, providing information about the 3D structure and confirming glycosidic linkages.[6][8]

This multi-experiment approach allows for the systematic assignment of individual monosaccharide spin systems and the determination of their sequence and linkage points.

Troubleshooting Guides

Issue 1: Poor Spectral Resolution and Signal Overlap

Symptoms:

• Inability to distinguish individual proton signals, particularly in the 3.4-4.0 ppm region.[11]

• Difficulty in assigning cross-peaks in 2D spectra due to crowding.

Possible Causes and Solutions:

Cause	Solution
Insufficient Spectrometer Field Strength	For complex carbohydrates, higher field strength (e.g., 500 MHz or greater) is often necessary to resolve overlapping signals.[12]
Sub-optimal Solvent Choice	The choice of deuterated solvent can influence chemical shifts. Trying a different solvent (e.g., switching from CDCl₃ to D₂O if solubility permits, or vice-versa) may improve signal dispersion.[4] Permethylation allows for dissolution in organic solvents like deuterated chloroform, which can produce high-resolution spectra.[7]
High Sample Viscosity	Highly concentrated samples can be viscous, leading to broader lines and reduced resolution. Diluting the sample can often help.[3]
Need for Advanced NMR Techniques	For extremely complex polysaccharides, multidimensional NMR experiments like 2D HSQC-TOCSY or 3D NOESY-HSQC can provide the necessary resolution to resolve overlapping signals.[8]

Issue 2: Incomplete or Unselective Methylation

Symptoms:

• Presence of unexpected OH signals in the ¹H NMR spectrum.

• Microheterogeneity in the sample, leading to a multitude of small, unassignable signals.

• Mass spectrometry data indicates incomplete methylation.

Possible Causes and Solutions:

Cause	Solution
Inefficient Methylation Reagent/Base	The choice of base is critical for complete permethylation. For instance, the Hakomori method using dimsyl base is often more effective than NaOH-dimethyl sulfoxide (B87167) systems, which can result in selective under-methylation of certain hydroxyl groups.[13]
Presence of Water in the Reaction	Water can quench the methylation reaction. Ensure all reagents and solvents are anhydrous.
Steric Hindrance	Some hydroxyl groups may be sterically hindered, making them difficult to methylate. This may require harsher reaction conditions or alternative methylation strategies.
Degradation of the Carbohydrate	Certain methylation methods can cause degradation of the carbohydrate backbone.[14] It is important to choose a method that is compatible with the specific carbohydrate being studied.

Data Presentation: Chemical Shift Ranges

The following tables summarize typical chemical shift ranges for protons and carbons in methylated carbohydrates. These are general guidelines, and actual shifts can vary based on the specific monosaccharide, its configuration, and its local environment within a larger polysaccharide.

Table 1: Typical ¹H NMR Chemical Shift Ranges for Methylated Carbohydrates

Proton Type	Chemical Shift (ppm)	Notes
Anomeric Protons (H-1)	4.4 - 5.5	α-anomers generally resonate at a higher frequency than β-anomers.[11]
Ring Protons	3.0 - 4.5	This region often exhibits significant signal overlap.[11][15]
Methoxy Protons (-OCH₃)	3.3 - 3.7	Multiple methoxy signals will be present, corresponding to each methylation site.

Table 2: Typical ¹³C NMR Chemical Shift Ranges for Methylated Carbohydrates

Carbon Type	Chemical Shift (ppm)	Notes
Anomeric Carbons (C-1)	95 - 115	The chemical shift is sensitive to the anomeric configuration and linkage position.[6]
Ring Carbons	70 - 90	Carbons involved in a glycosidic linkage will be shifted downfield.[6][11]
Hydroxymethyl Carbons (-CH₂OH)	60 - 75	If not involved in linkage.[6]
Methoxy Carbons (-OCH₃)	50 - 65	[6]

Experimental Protocols

Protocol 1: Standard NMR Sample Preparation for a Permethylated Polysaccharide

• Dissolution: Dissolve 5-25 mg of the lyophilized permethylated carbohydrate in 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, acetonitrile-d₃).[3][7] For ¹³C and 2D experiments, a higher concentration (15-30 mg) may be necessary to achieve an adequate signal-to-noise ratio in a reasonable time.[2]

• Homogenization: Ensure the sample is fully dissolved. Gentle vortexing or sonication in a water bath can aid dissolution.

• Filtration (Optional but Recommended): If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube. This helps to avoid issues with shimming and spectral quality.[3]

• Transfer: Transfer the clear solution to a 5 mm NMR tube.

• Referencing: Chemical shifts are typically referenced to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm for ¹H and 77.36 ppm for ¹³C).[7]

Protocol 2: General Workflow for Structural Elucidation

A logical workflow for elucidating the structure of a methylated polysaccharide is essential for efficient and accurate analysis.

A typical experimental workflow for the structural elucidation of methylated carbohydrates using NMR.

Visualization of Key Concepts

Logical Relationship for Resonance Assignment

The following diagram illustrates the logical flow of information from different 2D NMR experiments to achieve full resonance assignment and linkage analysis.

Logical flow of information from various 2D NMR experiments for structural analysis.

References

• 1. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 2. organomation.com [organomation.com]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. Troubleshooting [chem.rochester.edu]
• 5. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 6. biorxiv.org [biorxiv.org]
• 7. osti.gov [osti.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. nmr hsqc hmbc: Topics by Science.gov [science.gov]
• 11. cigs.unimo.it [cigs.unimo.it]
• 12. Nuclear magnetic resonance spectroscopy of carbohydrates - Wikipedia [en.wikipedia.org]
• 13. Permethylation linkage analysis techniques for residual carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Degradation of Reagents in Methylation Reactions

Welcome to the technical support center for methylation reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to reagent degradation that can impact experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My methylation reaction failed, and I suspect reagent degradation. Which components are most likely affected?

The most common culprits for methylation reaction failure due to degradation are the methyl donor, S-adenosylmethionine (SAM), and the DNA methyltransferase (DNMT) enzymes. SAM is notoriously unstable, particularly in aqueous solutions at neutral or alkaline pH.[1][2] DNMTs, like most enzymes, are sensitive to temperature fluctuations, improper storage, and multiple freeze-thaw cycles.

Q2: How can I tell if my S-adenosylmethionine (SAM) has degraded?

Degraded SAM can manifest in your experiments as low or no methylation activity. In analytical techniques like HPLC, you may observe unexpected peaks corresponding to degradation products such as 5'-methylthioadenosine (MTA), adenine, and homoserine lactone.[1] To confirm degradation, you can compare your sample's chromatogram to that of a fresh, high-quality SAM standard.

Q3: What are the optimal storage conditions for S-adenosylmethionine (SAM)?

For long-term storage, solid SAM should be stored at -20°C or -80°C. Aqueous stock solutions are best prepared fresh. If storage of solutions is necessary, they should be prepared in an acidic buffer (pH 3.0-5.0), aliquoted into single-use volumes to avoid freeze-thaw cycles, and stored at -80°C.[1][3] Freezing is the recommended method for preserving aqueous SAM solutions.[3]

Q4: How does pH and temperature affect SAM stability?

SAM is most stable in acidic conditions (pH 3.0-5.0) and at low temperatures.[1] At neutral or alkaline pH, its degradation is significantly accelerated.[1] For instance, the half-life of SAM at 37°C and pH 7.5 can be as short as 16 to 42 hours.[4]

Q5: What is the recommended storage for DNA methyltransferase (DNMT) enzymes?

DNMT enzymes should be stored at -80°C in a buffer containing a cryoprotectant like glycerol (B35011). Avoid repeated freeze-thaw cycles by aliquoting the enzyme into single-use volumes upon arrival. Storing DNMTs at -20°C is generally not recommended for long-term storage as it can lead to a more rapid loss of activity.

Q6: Can multiple freeze-thaw cycles affect my DNMTs?

Yes, multiple freeze-thaw cycles can lead to a significant loss of enzymatic activity due to protein denaturation. It is crucial to aliquot enzymes into volumes appropriate for single experiments to minimize this effect.

Q7: My DNA samples have been stored for a long time. Could this affect my methylation analysis?

Genomic DNA is relatively stable. Studies have shown that DNA methylation patterns in DNA extracted from whole blood are stable for over a year when stored at -20°C and -80°C.[5] However, prolonged storage of DNA at 4°C or room temperature can lead to degradation.[5] For tissue samples, the time between collection and freezing should be minimized to preserve the integrity of epigenetic marks.

Troubleshooting Guides

Issue 1: Low or No Methylation Activity

Potential Cause	Troubleshooting Step
Degraded S-adenosylmethionine (SAM)	Prepare a fresh stock solution of SAM from a lyophilized powder. Ensure proper storage of stock solutions at -80°C in small aliquots.[1]
Inactive DNA Methyltransferase (DNMT)	Use a fresh aliquot of DNMT enzyme that has not undergone multiple freeze-thaw cycles. Verify the enzyme's activity using a control DNA substrate known to be a good target for methylation.
Suboptimal Buffer Conditions	Verify the pH of your reaction buffer. SAM is most stable under acidic conditions.[1] Ensure that the buffer components are compatible with your DNMT and do not inhibit its activity.
Presence of Inhibitors	Ensure your DNA sample is free of contaminants from the extraction process (e.g., salts, ethanol) that can inhibit DNMT activity.

Issue 2: Inconsistent Methylation Patterns in Bisulfite Sequencing

Potential Cause	Troubleshooting Step
Incomplete Bisulfite Conversion	Ensure your DNA is pure before conversion. If particulate matter is present after adding the conversion reagent, centrifuge and use the supernatant.[6] Use a control DNA with a known methylation status to verify conversion efficiency.
Poor Primer Design	Design primers that do not contain CpG sites to avoid methylation-biased amplification.[7] Primers should be 24-32 nucleotides in length.[6]
DNA Degradation During Bisulfite Treatment	Bisulfite treatment can be harsh and cause DNA fragmentation. Aim for smaller amplicon sizes, typically around 200 bp.[6]
PCR Issues	Use a hot-start Taq polymerase. Proofreading polymerases are not recommended as they cannot read through uracil.[6] Optimize the annealing temperature of your PCR.

Issue 3: Problems with Methylation-Specific PCR (MSP)

Potential Cause	Troubleshooting Step
Degraded DNA from FFPE Tissues	DNA from formalin-fixed paraffin-embedded (FFPE) tissues can be highly degraded. Try amplifying a smaller product. Assess DNA quality before bisulfite conversion.[8]
Low DNA Template	Only a fraction of DNA is recovered after bisulfite conversion.[8] Ensure you start with a sufficient amount of high-quality DNA.
False Positives	Incomplete bisulfite conversion can lead to false positives. Include appropriate controls, such as a sample with no template and a sample with fully unmethylated DNA.

Data on Reagent Stability

S-adenosylmethionine (SAM) Stability

The stability of SAM is highly dependent on pH and temperature.

pH	Temperature (°C)	Approximate Half-life	Buffer/Solvent	Reference
8.0	37	11 - 16 hours	Tris-d11	[2]
7.5	37	16 - 42 hours	Not Specified	[4]
3.0 - 5.0	20 - 25	Comparatively stable	Not Specified	[2]
2.5	Not Specified	Stable for analysis	150 mM sodium phosphate (B84403)	[3]

Note: This data is compiled from various sources and should be used as a general guideline. Actual stability may vary depending on the specific buffer system and the presence of other molecules.

DNA Methyltransferase (DNMT) Stability

Quantitative data on the degradation of purified DNMTs in different storage conditions is limited in the literature. However, based on general protein stability principles and manufacturer recommendations, the following guidelines are provided.

Storage Temperature	Expected Stability	Key Considerations
-80°C	High (long-term)	Recommended for long-term storage. Aliquoting is crucial to avoid freeze-thaw cycles. The presence of glycerol (typically 50%) is essential for cryoprotection.
-20°C	Moderate (short to medium-term)	Not ideal for long-term storage as it can lead to a gradual loss of activity. Should only be used for working aliquots that will be consumed within a short period.
4°C	Low (very short-term)	Not recommended for storage. Enzymes should be kept on ice during experimental setup.

In a cellular context, the half-life of unmethylated DNMT1 has been observed to be 12-24 hours, while methylated DNMT1 has a much shorter half-life of 2-6 hours, as it is targeted for proteasomal degradation.[9]

Experimental Protocols

Protocol 1: Assessment of DNMT Activity using a Colorimetric Assay

This protocol provides a general workflow for an ELISA-based colorimetric DNMT activity assay.

• Prepare Reagents : Bring all kit components to room temperature. Prepare working solutions as per the manufacturer's manual.

• Sample Preparation : Prepare nuclear extracts or dilute purified DNMT enzymes to the desired concentration in the provided assay buffer.

• Enzymatic Reaction : Add the DNMT-containing sample and the S-adenosylmethionine (SAM) cofactor to the DNA-coated microplate wells. Incubate at 37°C for 60-90 minutes to allow the methylation reaction to occur.[10]

• Washing : After incubation, wash the wells multiple times with the provided wash buffer to remove unbound components.

• Primary Antibody Incubation : Add the capture antibody (specific for 5-methylcytosine) to each well and incubate at room temperature for 60 minutes.[10]

• Secondary Antibody Incubation : After another wash step, add the enzyme-conjugated secondary antibody and incubate at room temperature for 30 minutes.[10]

• Signal Development : Wash the wells again and add the developer solution. Incubate until color develops.

• Measurement : Stop the reaction and measure the absorbance using a microplate reader at the appropriate wavelength (e.g., 450 nm).

• Data Analysis : Calculate the DNMT activity based on the measured absorbance, often by comparing it to a standard curve or a positive control.

Protocol 2: Quantification of Active S-adenosylmethionine (SAM)

This protocol outlines a method for quantifying SAM in biological samples using HPLC.

• Sample Preparation :

  • For cell lysates, harvest cells and lyse them in an acidic buffer on ice. Centrifuge to pellet debris and collect the supernatant.

  • For plasma, collect blood with an anticoagulant and centrifuge to separate the plasma.

• Protein Precipitation : Add a suitable volume of cold methanol (B129727) or acetonitrile (B52724) to the sample, vortex, and centrifuge to pellet proteins.

• HPLC Analysis :

  • Column : Use a suitable column for separating polar compounds, such as a C18 column.

  • Mobile Phase : A common mobile phase is a gradient of an acidic buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate buffer at low pH) and an organic solvent like acetonitrile.

  • Detection : Monitor the absorbance at a wavelength where SAM absorbs, typically around 254 nm.

• Quantification :

  • Generate a standard curve using known concentrations of a high-quality SAM standard.

  • Run the prepared samples and determine the concentration of SAM by comparing the peak area to the standard curve.

Visual Guides

Caption: The enzymatic pathway of DNA methylation.

Caption: A logical workflow for troubleshooting failed methylation reactions.

Caption: Key factors leading to the degradation of methylation reaction reagents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of chemical and diastereoisomeric stability of S-adenosylmethionine in aqueous solution by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rethinking the bioavailability and cellular transport properties of S-adenosylmethionine [cell-stress.com]
• 5. sustain.ubc.ca [sustain.ubc.ca]
• 6. DNA Methylation Analysis Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 7. Endogenous Assays of DNA Methyltransferases: Evidence for Differential Activities of DNMT1, DNMT2, and DNMT3 in Mammalian Cells In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Regulation of DNMT1 stability through SET7-mediated lysine methylation in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DNMT1 Inhibitor Screening Assay Kit (ab113465) is not available | Abcam [abcam.com]

Technical Support Center: Separation of Methylated Glucose Anomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of anomers of methylated glucose derivatives.

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to separate the α- and β-anomers of methylated glucose derivatives?

Separating α- and β-anomers is difficult due to their structural similarity. These isomers, known as diastereomers, often exhibit very similar physical and chemical properties, including polarity, which makes their separation by standard chromatographic techniques challenging.[1] Furthermore, in solution, these anomers can interconvert in a process called mutarotation, leading to peak broadening or the appearance of multiple peaks in chromatographic analyses.[2][3] The rate of this interconversion is influenced by factors such as temperature and pH.[4][5]

Q2: What are the most common analytical techniques for separating and identifying these anomers?

The primary techniques for the separation and identification of methylated glucose anomers are:

• High-Performance Liquid Chromatography (HPLC): A widely used technique that can separate anomers based on subtle differences in their interaction with the stationary phase.[1][3]

• Gas Chromatography (GC): Often coupled with Mass Spectrometry (GC-MS), this method is effective for separating volatile derivatives of the anomers.[6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful, non-destructive method for identifying and quantifying anomers in a mixture.[3][8] The anomeric protons (H-1) of the α- and β-anomers have distinct chemical shifts.[3]

• Thin-Layer Chromatography (TLC): A useful technique for monitoring reactions and for preliminary separation, although achieving baseline separation of anomers can be difficult.[6]

Q3: How does temperature affect the separation of anomers in HPLC?

Temperature plays a crucial role in the HPLC separation of anomers due to its effect on the rate of mutarotation.[2][4]

• Low Temperatures: Suppress the interconversion between anomers, which can result in the separation of distinct peaks for the α- and β-forms.[3][4]

• High Temperatures (e.g., 70-80°C): Accelerate mutarotation to the point where a single, averaged peak is observed.[4][9] This can be advantageous when the goal is to quantify the total amount of the methylated glucose derivative without separating the anomers.

Q4: Can I use NMR to not only identify but also separate anomers?

While standard NMR is primarily used for identification and quantification, an advanced technique called Diffusion-Ordered NMR Spectroscopy (DOSY) can be used to separate the signals of α- and β-anomers in a mixture.[10] This method distinguishes molecules based on their different diffusion coefficients.[10]

Q5: Is derivatization necessary for the separation of methylated glucose anomers?

Derivatization is not always necessary but can be highly beneficial, particularly for GC analysis. Converting the methylated glucose derivatives into more volatile compounds, such as their trimethylsilyl (B98337) (TMS) ethers, is a standard procedure for GC-MS analysis. Derivatization can also be used to enhance the separation in HPLC by exaggerating the polarity differences between the anomers.[1]

Troubleshooting Guides

HPLC Separation Issues

Problem	Possible Cause	Solution
Peak splitting or shouldering	Separation of α- and β-anomers is occurring due to slow interconversion (mutarotation) on the column.[2][4]	Increase the column temperature (e.g., to 80°C) to accelerate mutarotation and obtain a single, sharp peak.[4][9] Alternatively, decrease the temperature to achieve baseline separation of the two anomers.[4] Ensure adequate preheating of the mobile phase before it enters the column.[4]
Broad peaks	Slow mutarotation kinetics relative to the chromatographic timescale.[2] Column degradation or contamination.[4]	Optimize the column temperature.[2][4] Use a guard column to protect the analytical column from contaminants.[11] Ensure the column is properly conditioned and has not degraded.[4]
Poor resolution between anomers	Inappropriate stationary phase or mobile phase composition.	Use a specialized column, such as an amino or a chiral column, which can provide better selectivity for carbohydrate isomers.[3][12] Optimize the mobile phase, for instance, by adjusting the concentration of the organic modifier in reverse-phase HPLC.[13]
Co-elution with other components	The polarity of the anomers is very similar to that of other compounds in the mixture.[1]	Employ derivatization to alter the polarity of the anomers and improve separation.[1] Use a different chromatographic mode (e.g., HILIC instead of reversed-phase).[2]

GC-MS Analysis Issues

Problem	Possible Cause	Solution
Multiple peaks for a single derivative	Incomplete derivatization or the presence of both α- and β-anomers.	Ensure the derivatization reaction (e.g., trimethylsilylation) goes to completion. Optimize reaction time and temperature. The presence of two peaks can sometimes represent the separated α and β anomers.[7]
Poor peak shape (tailing)	Active sites on the column interacting with the analytes.	Use a properly deactivated column. Ensure the liner is clean and deactivated.
Low sensitivity	Inefficient derivatization or degradation of the sample in the injector.	Optimize the derivatization procedure. Use a lower injector temperature to prevent degradation. An additional liquid-liquid extraction after derivatization may improve sensitivity for some compounds.[14]

NMR Spectroscopy Issues

Problem	Possible Cause	Solution
Complex spectra with overlapping peaks	The presence of both α- and β-anomers in the sample.[8]	Use 2D NMR techniques like COSY, HSQC, and HMBC to help assign the signals for each anomer.[8][13] Consider running the spectrum at different temperatures to see if peak coalescence occurs.
Difficulty in assigning anomeric configuration	The chemical shifts and coupling constants are not definitive.	The most reliable method is to measure the one-bond carbon-proton coupling constant (¹JCH) for the anomeric position. Generally, β-anomers have a larger ¹JCH value (~170 Hz) compared to α-anomers (~160 Hz).[13]

Experimental Protocols

HPLC Separation of Methylated Glucose Anomers

This protocol provides a general framework for the separation of methylated glucose anomers using HPLC. Optimization will be required based on the specific derivative.

• Column Selection: An amino-bonded silica (B1680970) column or a C18 column can be effective. For challenging separations, a chiral stationary phase may be necessary.[3][12]

• Mobile Phase:

  • For amino columns (HILIC mode): Acetonitrile/water gradients are typically used.

  • For C18 columns (Reversed-phase mode): Methanol/water or acetonitrile/water gradients are common.[13]

• Temperature Control:

  • To separate the anomers, maintain a low and consistent column temperature (e.g., 4°C).[4]

  • To obtain a single peak representing both anomers, use a high column temperature (e.g., 80°C).[4][9]

• Detection: A Refractive Index (RI) detector is commonly used for carbohydrates. An Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS) can also be employed.[13]

• Sample Preparation: Dissolve the sample in the initial mobile phase. Ensure the sample is filtered before injection.

GC-MS Analysis of Methylated Glucose Anomers

This protocol outlines the derivatization and analysis of methylated glucose derivatives by GC-MS.

• Derivatization (Trimethylsilylation): a. Dry the sample completely. b. Add a solution of trimethylsilylating agent (e.g., a mixture of pyridine, hexamethyldisilazane, and trimethylchlorosilane). c. Heat the mixture (e.g., at 60°C) for a specified time to ensure complete derivatization.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5).[14]

  • Injector: Split/splitless injector, typically at a temperature that ensures volatilization without degradation.

  • Oven Temperature Program: A temperature gradient is used to separate the derivatives. For example, start at a lower temperature and ramp up to a higher temperature to elute all components.[14]

  • Carrier Gas: Helium or hydrogen.

• MS Conditions:

  • Ionization: Electron Impact (EI) is standard.

  • Mass Analyzer: Quadrupole or Ion Trap.

  • Data Acquisition: Scan mode to identify unknown peaks and Selective Ion Monitoring (SIM) mode for targeted quantification.

NMR Analysis for Anomer Identification

This protocol describes the use of ¹H NMR to identify and quantify α- and β-anomers.

• Sample Preparation: Dissolve the methylated glucose derivative in a suitable deuterated solvent (e.g., D₂O, CDCl₃).

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.

• Data Acquisition: Acquire a standard ¹H NMR spectrum.

• Data Analysis:

  • Identify the anomeric proton signals (H-1), which typically appear in a distinct region of the spectrum (downfield from other sugar protons).[15]

  • The α-anomeric proton usually resonates at a lower field (higher ppm) than the β-anomeric proton.[15]

  • The coupling constant between H-1 and H-2 (³J_H1,H2_) is also diagnostic. For glucopyranosides, the β-anomer (trans diaxial coupling) has a larger coupling constant (around 7-8 Hz) than the α-anomer (gauche equatorial-axial coupling, around 3-4 Hz).

  • Integrate the signals corresponding to the α- and β-anomeric protons to determine the anomeric ratio.[15]

Visualizations

Caption: Workflow for synthesis, separation, and analysis of methylated glucose anomers.

Caption: Logic for troubleshooting HPLC peak shape issues based on analytical goals.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. benchchem.com [benchchem.com]
• 4. Sugar Separation Problems - Chromatography Forum [chromforum.org]
• 5. Separation of carbohydrate isomers and anomers on poly-N-(1H-tetrazole-5-yl)-methacrylamide-bonded stationary phase by hydrophilic interaction chromatography as well as determination of anomer interconversion energy barriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. shodex.com [shodex.com]
• 10. mdpi.com [mdpi.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. emerypharma.com [emerypharma.com]
• 14. A Modified GC-MS Analytical Procedure for Separation and Detection of Multiple Classes of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. magritek.com [magritek.com]

Reference Data & Comparative Studies

A Comparative Guide to 2,3,4-tri-O-methyl-d-glucose and 2,3,6-tri-O-methyl-d-glucose for Glycosidic Linkage Analysis

For Researchers, Scientists, and Drug Development Professionals

In the structural elucidation of complex carbohydrates, precise determination of glycosidic linkages is paramount. Methylation analysis, a cornerstone technique in glycobiology, relies on the derivatization of hydroxyl groups to methyl ethers. The subsequent hydrolysis of the polysaccharide yields partially methylated monosaccharides, which, after reduction and acetylation, are identified as partially methylated alditol acetates (PMAAs) by gas chromatography-mass spectrometry (GC-MS). Among the various possible methylated glucose derivatives, 2,3,4-tri-O-methyl-d-glucose and 2,3,6-tri-O-methyl-d-glucose are common products, each indicative of a specific linkage pattern within the parent polysaccharide. This guide provides an objective comparison of these two important reference compounds, supported by experimental data, to aid researchers in their identification and interpretation.

Physicochemical Properties

Both 2,3,4-tri-O-methyl-d-glucose and 2,3,6-tri-O-methyl-d-glucose share the same molecular formula and molecular weight. However, the different placement of the methyl groups leads to distinct physicochemical properties that are exploited for their separation and identification.

Property	2,3,4-tri-O-methyl-d-glucose	2,3,6-tri-O-methyl-d-glucose
Molecular Formula	C₉H₁₈O₆[1]	C₉H₁₈O₆[2]
Molecular Weight	222.24 g/mol [1]	222.24 g/mol [2]
CAS Number	4060-09-7[1]	4234-44-0[2]

Application in Glycosidic Linkage Analysis

The primary application of these compounds is as standards in the methylation analysis of polysaccharides. The identity of the tri-O-methyl-d-glucose isomer reveals the positions of the glycosidic linkages in the original polymer.

• 2,3,4-tri-O-methyl-d-glucose arises from a glucose residue that was linked at the C-6 position and had its hydroxyl groups at C-2, C-3, and C-4 methylated. Upon hydrolysis, reduction, and acetylation, it forms 1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol.

• 2,3,6-tri-O-methyl-d-glucose is indicative of a glucose residue linked at the C-4 position. Its hydroxyl groups at C-2, C-3, and C-6 are methylated, and it forms 1,4,5-tri-O-acetyl-2,3,6-tri-O-methyl-D-glucitol after derivatization.[3]

The workflow for methylation analysis is a multi-step process involving derivatization, hydrolysis, reduction, and acetylation before the final analysis.

Caption: General workflow of glycosidic linkage analysis.

Comparative Analytical Data

The differentiation between 2,3,4-tri-O-methyl-d-glucose and 2,3,6-tri-O-methyl-d-glucose is primarily achieved through GC-MS analysis of their respective PMAA derivatives. Retention time and mass spectral fragmentation patterns are the key identifiers.

Gas Chromatography-Mass Spectrometry (GC-MS) Data

The retention time of PMAAs on a GC column is influenced by their structure. While specific retention times can vary between instruments and methods, their relative elution order is generally consistent. The mass spectra, generated by electron ionization (EI), show characteristic fragmentation patterns that allow for unambiguous identification.

1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol (from 2,3,4-tri-O-methyl-d-glucose)

GC Retention Index	Key Mass Fragments (m/z)
Data not available in a comparative context	Characteristic fragments arise from cleavage between C-C bonds.

1,4,5-tri-O-acetyl-2,3,6-tri-O-methyl-D-glucitol (from 2,3,6-tri-O-methyl-d-glucose)

GC Retention Index	Key Mass Fragments (m/z)
Data not available in a comparative context	43, 87, 101, 117, 129, 145, 161, 205, 233[3]

The fragmentation of PMAAs follows predictable patterns, with primary cleavage occurring between carbon atoms of the alditol chain. The resulting fragments provide information about the positions of the methyl and acetyl groups.

Caption: Simplified fragmentation of the PMAA from 2,3,6-tri-O-methyl-d-glucose.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR spectroscopy provides detailed structural information and can be used to characterize the pure methylated glucose isomers. The chemical shifts of the protons (¹H) and carbons (¹³C) are unique to each isomer.

¹H and ¹³C NMR Chemical Shifts (δ, ppm) in D₂O

Nucleus	2,3,4-tri-O-methyl-d-glucose	2,3,6-tri-O-methyl-d-glucose
¹H	Specific data not readily available in comparative format	Specific data not readily available in comparative format
¹³C	Specific data not readily available in comparative format[4]	Specific data not readily available in comparative format

Experimental Protocols

Synthesis of Partially Methylated Glucose Standards

The preparation of partially methylated glucose standards is crucial for accurate identification in methylation analysis. A common method involves the partial methylation of a protected glucose derivative, followed by deprotection and purification.[5]

General Protocol for Partial Methylation:

• Protection: Start with a suitable protected glucose derivative, such as a methyl glucopyranoside, to prevent methylation at the anomeric position.

• Partial Methylation: Use a limited amount of a methylating agent (e.g., methyl iodide) in the presence of a base (e.g., sodium hydride) to achieve a mixture of partially methylated products. The reaction conditions can be controlled to favor the formation of tri-O-methylated isomers.

• Hydrolysis: Remove the protecting group at the anomeric position by acid hydrolysis.

• Purification: Separate the desired tri-O-methyl-d-glucose isomer from the reaction mixture using chromatographic techniques such as high-performance liquid chromatography (HPLC).

Glycosidic Linkage Analysis via PMAA Derivatization

The following is a generalized protocol for the preparation of PMAAs from a polysaccharide sample for GC-MS analysis.

• Permethylation: Dissolve the polysaccharide in dimethyl sulfoxide (B87167) (DMSO) and treat with a strong base (e.g., sodium hydride or powdered sodium hydroxide) followed by methyl iodide. This step converts all free hydroxyl groups to methyl ethers.[6]

• Hydrolysis: Hydrolyze the permethylated polysaccharide using an acid, such as trifluoroacetic acid (TFA), to cleave the glycosidic bonds and yield partially methylated monosaccharides.

• Reduction: Reduce the partially methylated monosaccharides to their corresponding alditols using a reducing agent like sodium borodeuteride (NaBD₄). This step prevents the formation of multiple anomers during the subsequent GC analysis.

• Acetylation: Acetylate the remaining free hydroxyl groups (which were originally involved in glycosidic linkages) using acetic anhydride (B1165640) and a catalyst (e.g., pyridine (B92270) or 1-methylimidazole).

• GC-MS Analysis: Analyze the resulting PMAAs by GC-MS. The retention time and mass spectrum of each peak are compared to those of known standards to identify the original glycosidic linkages.

Conclusion

2,3,4-tri-O-methyl-d-glucose and 2,3,6-tri-O-methyl-d-glucose are indispensable reference compounds for the accurate structural analysis of polysaccharides. Their differentiation, primarily achieved through GC-MS analysis of their PMAA derivatives, allows for the unambiguous determination of 1,6- and 1,4-glycosidic linkages, respectively. A thorough understanding of their analytical characteristics and the experimental protocols for their generation is essential for researchers in glycobiology and related fields. Access to reliable databases of retention indices and mass spectra is crucial for the confident identification of these and other methylated carbohydrate derivatives.

References

• 1. 2,3,4-Tri-O-methyl-D-glucose | C9H18O6 | CID 14104334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nuclear Magnetic Resonance (NMR) Analysis of D - (+) - Glucose: A Guide to Spectrometric Structural Elucidation of Sugars | Semantic Scholar [semanticscholar.org]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. spectrabase.com [spectrabase.com]
• 5. [Preparation of partially methylated glucose] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ast.uga.edu [ast.uga.edu]

comparison of different methylation methods for polysaccharides

For researchers, scientists, and drug development professionals navigating the complexities of polysaccharide analysis, methylation is a cornerstone technique for elucidating glycosidic linkages. This guide provides a comprehensive comparison of the most common methylation methods, offering insights into their principles, performance, and ideal applications. By presenting supporting experimental data, detailed protocols, and clear visual workflows, we aim to equip researchers with the knowledge to select the most appropriate method for their specific polysaccharide and research question.

The determination of glycosidic linkages through methylation analysis is a multi-step process that involves the complete methylation of all free hydroxyl groups on a polysaccharide. The permethylated polysaccharide is then hydrolyzed, and the resulting partially methylated monosaccharides are analyzed, typically by gas chromatography-mass spectrometry (GC-MS), to identify the positions of the original glycosidic bonds. The choice of methylation method is critical, as it can significantly impact the accuracy of the linkage analysis, the integrity of the polysaccharide, and the overall efficiency of the workflow.

Comparative Analysis of Methylation Methods

Four primary methods have been historically and are currently employed for the methylation of polysaccharides: the Haworth, Purdie, Ciucanu and Kerek, and Hakomori methods. Each method utilizes different reagents and reaction conditions, leading to variations in efficiency, potential for polysaccharide degradation, and suitability for different types of polysaccharides.

Method	Key Reagents	Typical Reaction Conditions	Degree of Methylation	Polysaccharide Degradation	Key Advantages	Key Disadvantages
Haworth	Dimethyl sulfate (B86663) (DMS), Sodium hydroxide (B78521) (NaOH)	Aqueous solution, room temperature to moderate heating.[1]	Often incomplete, may require multiple reaction cycles.	High, due to the strong alkaline conditions.	Relatively inexpensive reagents.	Significant polysaccharide degradation ("peeling" reaction from the reducing end); often results in incomplete methylation.[2]
Purdie	Methyl iodide (MeI), Silver oxide (Ag2O)	Non-aqueous solvent (e.g., methanol), room temperature.	Generally high, can achieve complete methylation with repeated treatments.	Low, milder reaction conditions compared to Haworth.	Minimizes degradation of the polysaccharide.	Expensive reagents (silver oxide); can be slow and may require multiple reaction steps for completion.
Ciucanu & Kerek	Methyl iodide (MeI), Powdered sodium hydroxide (NaOH) or potassium hydroxide (KOH) in Dimethyl sulfoxide (B87167) (DMSO)	Room temperature, rapid reaction.[3][4]	High, often achieves complete methylation in a single step.[3][4]	Moderate, generally less degradation than the Haworth method but can be more than the Hakomori method for sensitive polysaccharides.[5]	Simple, rapid, and highly effective, particularly for crystalline or poorly soluble polysaccharides.[3][5]	The strong base can lead to some degradation, especially of uronic acids.
Hakomori	Methylsulfinyl carbanion (dimsyl anion) in DMSO, followed by Methyl iodide (MeI)	Room temperature.	High, generally provides complete methylation.	Low to moderate, considered a milder method than Ciucanu and Kerek for some polysaccharides.[5]	Widely applicable to a variety of polysaccharides, including those containing uronic acids.	Can suffer from undermethylation and degradation if not optimized; the preparation of the dimsyl anion can be hazardous.[2] A modified, more efficient protocol has been developed to address these issues.[2]

Experimental Protocols

Haworth Methylation (General Procedure)

• Dissolve the polysaccharide in a 30% (w/v) aqueous sodium hydroxide solution.

• Add dimethyl sulfate dropwise to the solution while stirring vigorously and maintaining the temperature between 25-30°C.

• Continue stirring for several hours.

• Neutralize the reaction mixture with a suitable acid (e.g., sulfuric acid).

• Dialyze the solution against distilled water to remove salts and other small molecules.

• Lyophilize the dialyzed solution to obtain the methylated polysaccharide.

• Repeat the methylation process if complete methylation is not achieved.

Purdie Methylation (General Procedure)

• Suspend the polysaccharide in methyl iodide.

• Add freshly prepared, dry silver oxide to the suspension in portions while stirring.

• Continue stirring at room temperature for several days.

• Filter the reaction mixture to remove silver salts.

• Evaporate the methyl iodide to obtain the methylated polysaccharide.

• The process is often repeated to ensure complete methylation.

Ciucanu and Kerek Methylation (Detailed Protocol)

This protocol is adapted from a procedure for the methylation of wood polysaccharides.[6]

• To 3–5 mg of the oligo- or polysaccharide sample in 0.5 ml of dimethylsulfoxide (DMSO), add approximately 20 mg of ground sodium hydroxide and 0.1 ml of methyl iodide.

• Place the sample in an ultrasonic bath at room temperature for 30 minutes.

• Stop the reaction by adding water.

• Extract the aqueous phase with dichloromethane.

• Wash the organic phase with water, then dry and evaporate it to dryness.

• The resulting permethylated polysaccharide is then ready for subsequent hydrolysis and analysis.

Modified Hakomori Methylation (Detailed Protocol)

This modified protocol is designed to be more feasible and efficient, preventing undermethylation and degradation.[1]

• Wash 5 g of sodium hydride suspension (60% in mineral oil) with ether (3 x 10 mL) and dry completely under a stream of nitrogen.

• Dissolve 100 mg of the polysaccharide in 10 mL of dried DMSO in a three-necked flask fitted with a reflux condenser under a nitrogen supply.

• Heat the reaction mixture to 55°C with continuous stirring and slowly add the dried sodium hydride over a period of 2 hours.

• After the addition is complete, continue stirring for another 2 hours at 55°C under nitrogen until the evolution of hydrogen ceases.

• Cool the reaction mixture in an ice bath and slowly add 3 mL of methyl iodide.

• Leave the reaction mixture for 18 hours, followed by the addition of another 2 mL of methyl iodide.

• Continue the reaction for 1 hour and then quench it by adding 15 mL of distilled water.

• Dialyze the mixture for 96 hours against distilled water to remove residual DMSO.

• Extract the dialyzed solution with chloroform (B151607) (3 x 15 mL).

• The chloroform layer containing the permethylated polysaccharide is then processed for analysis.

Visualizing the Methylation Workflows

To further clarify the procedural differences between these methods, the following diagrams illustrate the key steps in each methylation workflow.

Haworth Methylation Workflow

Purdie Methylation Workflow

Ciucanu & Kerek Methylation Workflow

Hakomori Methylation Workflow

Selecting the Optimal Methylation Method

The choice of methylation method depends on several factors, including the nature of the polysaccharide, the required degree of methylation, and the available resources.

Flowchart for Selecting a Methylation Method

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. ast.uga.edu [ast.uga.edu]
• 4. A RAPID PERMETHYLATION OF GLYCOLIPID, AND POLYSACCHARIDE CATALYZED BY METHYLSULFINYL CARBANION IN DIMETHYL SULFOXIDE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. aaltodoc.aalto.fi [aaltodoc.aalto.fi]

Validating Linkage Analysis: A Comparative Guide to Ensuring Robust Results

For Researchers, Scientists, and Drug Development Professionals

Linkage analysis, a cornerstone of modern genetic and epidemiological research, connects genetic loci to traits and identifies individuals across disparate datasets. The validity of these linkages is paramount to the integrity of research findings. This guide provides a comprehensive comparison of standard methods for validating linkage analysis results, offering detailed experimental protocols and performance data to guide researchers in selecting the most appropriate validation strategy for their work.

Core Validation Strategies for Linkage Analysis

Two primary domains of linkage analysis validation are addressed: the validation of record linkage in epidemiological and health studies, and the validation of genetic linkage in disease-gene discovery.

I. Validating Record Linkage

The accurate linking of individual records across different databases is critical for longitudinal studies, health surveillance, and understanding disease progression. Three primary methods are employed to validate the accuracy of these linkages.

Comparison of Record Linkage Validation Methods

Validation Method	Description	Advantages	Disadvantages	Key Performance Metrics
Gold Standard Validation	Comparison of linkage results against a manually curated dataset where the true match status of all record pairs is known.[1][2]	Provides the most accurate and direct measure of linkage quality.[1] Allows for precise calculation of error rates.[1]	Can be time-consuming and resource-intensive to create.[3] May not be feasible for very large datasets.	Sensitivity, Positive Predictive Value (PPV), False Match Rate.[1]
Comparison of Linked and Unlinked Data Characteristics	Involves comparing the demographic and clinical characteristics of linked records with those that remained unlinked to identify potential biases.[1]	Relatively straightforward to implement.[1] Can reveal systematic errors and biases in the linkage process.[1]	Does not directly quantify the rate of false matches or missed links. Interpretation can be subjective.	Standardized Differences in means and proportions between linked and unlinked groups.[1]
Sensitivity Analysis	The linkage process is repeated with different parameters (e.g., stricter or looser matching criteria) to assess the robustness of the study's findings to linkage errors.[1]	Helps understand the potential impact of linkage errors on the final analytical results.[1] Can be performed without a gold standard dataset.[4]	Does not provide a definitive measure of linkage accuracy. The choice of alternative parameters can be arbitrary.	Variation in study outcomes (e.g., odds ratios, incidence rates) under different linkage scenarios.[4]

Quantitative Performance of Gold Standard Validation

The following table presents data from a study that used a gold standard dataset to evaluate the accuracy of a probabilistic record linkage algorithm.[1]

Linkage Criteria	Linked Records	True Matches	Sensitivity	Positive Predictive Value (PPV)	False Match Rate
Original Probabilistic	72,520	71,884	98.7%	99.1%	0.9%
High-Threshold Probabilistic	65,020	64,890	89.1%	99.8%	0.2%
Deterministic Linkage	35,324	35,324	48.5%	100%	0.0%

II. Validating Genetic Linkage Analysis

Confirming that a specific genetic locus is indeed linked to a disease or trait is a multi-step process that goes beyond the initial statistical signal.

Methods for Validating Genetic Linkage Findings

Validation Method	Description	Key Metric / Outcome
LOD Score Analysis	A statistical method used to analyze linkage in pedigrees. It calculates the logarithm of the odds of linkage at a specific recombination fraction versus the hypothesis of no linkage.	A LOD (Logarithm of Odds) score ≥ 3.0 is generally considered statistically significant evidence for linkage.[5]
Replication Studies	Involves conducting the linkage analysis in an independent cohort to see if the same linkage signal is observed. This is a crucial step to rule out false positives.[6][7]	Consistent replication of a linkage signal in an independent population provides strong evidence for its validity.[6]
Fine Mapping	Once a broad chromosomal region is implicated through linkage analysis, fine mapping techniques are used to narrow down the location of the putative causal gene.[8][9][10] This often involves genotyping additional markers in the region of interest.[8]	Identification of a smaller genomic interval containing the likely causal gene, facilitating candidate gene identification.

Experimental Protocols

Detailed methodologies are essential for the transparent and reproducible validation of linkage analysis results.

Protocol 1: Gold Standard Validation of Record Linkage

• Create a Gold Standard Dataset:

  • Select a representative subset of the data.

  • Manually review all possible record pairs within this subset to definitively determine their match status (true match or true non-match). This process often requires expert adjudication.[3][11]

• Apply the Linkage Algorithm:

  • Run the automated linkage algorithm on the gold standard subset.

• Compare Results:

  • Compare the algorithm's matches and non-matches to the true status determined by manual review.

• Calculate Performance Metrics:

  • Sensitivity: (Number of true matches correctly identified by the algorithm) / (Total number of true matches in the gold standard).[1]

  • Positive Predictive Value (PPV): (Number of true matches correctly identified by the algorithm) / (Total number of matches identified by the algorithm).[1]

  • False Match Rate: (Number of false matches identified by the algorithm) / (Total number of matches identified by the algorithm).[1]

Protocol 2: Comparison of Linked and Unlinked Data Characteristics

• Perform the Linkage:

  • Run the linkage algorithm on the entire dataset.

• Identify Linked and Unlinked Groups:

  • Separate the records into two groups: those that were successfully linked and those that were not.

• Select Key Characteristics:

  • Choose a set of relevant demographic and clinical variables for comparison (e.g., age, sex, socioeconomic status, disease severity).

• Compare Distributions:

  • For continuous variables, calculate the standardized difference in means between the linked and unlinked groups. A standardized difference of >0.1 is often considered meaningful.[1]

  • For categorical variables, compare the proportions of each category between the two groups.

• Interpret the Results:

  • Significant differences between the groups may indicate that the linkage process is biased and is systematically missing certain types of records.[1]

Protocol 3: Sensitivity Analysis for Record Linkage

• Define a Range of Linkage Parameters:

  • Identify key parameters in the linkage algorithm that can be varied (e.g., the matching weight threshold in probabilistic linkage, or the specific identifiers required for a match in deterministic linkage).

  • Define a set of alternative linkage scenarios with stricter and looser criteria.

• Re-run the Linkage and Analysis:

  • Perform the entire data linkage and the subsequent statistical analysis for each of the defined scenarios.

• Compare Study Outcomes:

  • Compare the key findings of your study (e.g., relative risks, hazard ratios) across the different linkage scenarios.

• Assess Robustness:

Protocol 4: Validation of Genetic Linkage Signals

• Initial Linkage Scan:

  • Perform a genome-wide linkage scan using microsatellite or SNP markers in a discovery cohort of families.

  • Calculate LOD scores for each marker.

• Establish Significance:

  • Identify regions with LOD scores ≥ 3.0 as having significant evidence of linkage.[5] Regions with LOD scores between 1.5 and 3.0 may be considered suggestive of linkage and warrant further investigation.

• Replication Study:

  • Select an independent cohort of families with the same disease or trait.

  • Genotype the markers in the significant or suggestive linkage regions from the discovery cohort.

  • Perform linkage analysis in the replication cohort. A significant LOD score in the same region in the replication cohort provides strong validation of the initial finding.[6]

• Fine Mapping:

  • In the validated linkage region, select and genotype a dense panel of additional genetic markers to increase the resolution.

  • Analyze the linkage with these new markers to narrow down the critical interval containing the disease gene.[8]

Visualizing Validation Workflows

Diagrams created using the DOT language provide a clear visual representation of the validation processes.

Caption: Workflow for validating record linkage results.

Caption: Workflow for validating genetic linkage signals.

References

• 1. A guide to evaluating linkage quality for the analysis of linked data - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Manual Evaluation of Record Linkage Algorithm Performance in Four Real-World Datasets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. All LODs Are Not Created Equal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Replication in genome-wide association studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. An exploration of linkage fine‐mapping on sequences from case‐control studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. Fine-mapping Basics - GWASTutorial [cloufield.github.io]
• 11. An Overview of Record Linkage Methods - Linking Data for Health Services Research - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Head-to-Head Comparison: HPLC vs. GC-MS for Methylated Sugar Analysis

For researchers, scientists, and drug development professionals navigating the complexities of carbohydrate analysis, selecting the optimal analytical technique is paramount. When it comes to the analysis of methylated sugars, two powerful methods, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), stand as primary contenders. This guide provides an objective comparison of their performance, supported by experimental data and detailed methodologies, to aid in making an informed decision for your specific research needs.

The choice between HPLC and GC-MS for methylated sugar analysis hinges on several factors including the volatility of the analytes, the need for derivatization, sensitivity requirements, and the desired level of structural information. While GC-MS has traditionally been a cornerstone for linkage analysis through the characterization of partially methylated alditol acetates (PMAAs), advances in HPLC technology offer compelling alternatives, particularly for non-volatile or thermally labile compounds.[1][2]

Quantitative Performance Comparison

The following table summarizes the key performance characteristics of HPLC and GC-MS for the analysis of methylated sugars, providing a clear overview for at-a-glance comparison.

Parameter	HPLC (with various detectors)	GC-MS
Sample Volatility	Not required; suitable for non-volatile and thermally labile compounds.[1][2]	Required; samples must be volatile or made volatile through derivatization.[1][3]
Derivatization	Often required for detection (e.g., PMP for UV), but not for volatility.[4][5]	Mandatory for volatility and stability (e.g., hydrolysis, reduction, acetylation).[6][7]
Sensitivity	Detector dependent (ELSD, FLD can be very sensitive).[4][8]	High, especially with selected ion monitoring (SIM).[9][10]
Resolution	Good, dependent on column chemistry (e.g., HILIC, amino).[4][11]	Excellent, especially with capillary columns.[2][10]
Analysis Time	Typically 10-60 minutes per run.[3]	Generally faster, with runs often completed in minutes.[3][10]
Structural Information	Primarily retention time; MS coupling (LC-MS) provides mass information.	Detailed structural information from mass spectra fragmentation patterns.[6][12]
Cost	Higher initial and operating costs due to expensive solvents and pumps.[3]	Generally more cost-effective in terms of consumables (carrier gas vs. solvents).[3][10]
Typical Analytes	Underivatized or derivatized methylated monosaccharides and oligosaccharides.	Partially Methylated Alditol Acetates (PMAAs) for linkage analysis.[7]

Experimental Workflows

The analytical workflow for both HPLC and GC-MS involves several critical steps, from sample preparation to data analysis. The following diagrams illustrate the typical experimental workflows for each technique.

Figure 1. HPLC workflow for methylated sugar analysis.

Figure 2. GC-MS workflow for methylated sugar analysis (PMAA method).

Detailed Experimental Protocols

GC-MS Protocol for Partially Methylated Alditol Acetates (PMAA) Analysis

This protocol is a widely used method for determining the glycosidic linkages in polysaccharides.[6][7]

• Permethylation: The polysaccharide sample is first permethylated to protect the free hydroxyl groups. A common method is the Ciucanu and Kerek method using sodium hydroxide (B78521) and methyl iodide in DMSO.[13]

• Hydrolysis: The permethylated polysaccharide is hydrolyzed to its constituent methylated monosaccharides, typically using trifluoroacetic acid (TFA).

• Reduction: The methylated monosaccharides are then reduced to their corresponding alditols. Sodium borodeuteride (NaBD4) is often used for this step to introduce a deuterium (B1214612) label at C1, which aids in mass spectral interpretation.[6]

• Acetylation: The hydroxyl groups generated during hydrolysis are acetylated using acetic anhydride, often with a catalyst like methylimidazole.[9][14] This step converts the partially methylated alditols into volatile partially methylated alditol acetates (PMAAs).

• GC-MS Analysis: The resulting PMAAs are analyzed by GC-MS.

  • Column: A non-polar capillary column, such as a DB-5ms (5% phenyl-methyl siloxane), is commonly used.[6][12]

  • Temperature Program: A typical temperature program starts at a lower temperature (e.g., 140°C) and ramps up to a higher temperature (e.g., 280°C) to elute the PMAAs.[12]

  • Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode. The fragmentation patterns of the PMAAs are characteristic of the original linkage positions of the monosaccharides in the polysaccharide.

HPLC Protocol for Methylated Sugar Analysis with PMP Derivatization

This protocol is suitable for the quantitative analysis of methylated monosaccharides.

• Hydrolysis: The polysaccharide containing methylated sugars is hydrolyzed to release the individual monosaccharides.

• Derivatization with PMP: The hydrolyzed sample is derivatized with 1-phenyl-3-methyl-5-pyrazolone (PMP). This reaction attaches a UV-active PMP label to the reducing end of the monosaccharides, enabling sensitive UV detection.[4][5] The reaction is typically carried out under alkaline conditions.

• HPLC Analysis: The PMP-labeled methylated monosaccharides are separated and quantified by HPLC.

  • Column: A reversed-phase C18 column is commonly used for the separation of PMP derivatives.[4][5]

  • Mobile Phase: A gradient elution with a mobile phase consisting of a buffer (e.g., sodium phosphate) and an organic solvent (e.g., acetonitrile) is often employed.[5]

  • Detection: Detection is performed using a UV detector, typically at a wavelength of around 245 nm.[5]

Logical Comparison of Key Attributes

The decision between HPLC and GC-MS can be further clarified by a logical comparison of their core strengths and weaknesses in the context of methylated sugar analysis.

Figure 3. Key decision drivers for HPLC vs. GC-MS.

Conclusion

Both HPLC and GC-MS are powerful techniques for the analysis of methylated sugars, each with a distinct set of advantages and limitations. GC-MS, with its high resolution and detailed structural information from mass spectrometry, remains the gold standard for glycosidic linkage analysis via the PMAA method.[7] However, the requirement for sample volatility and the extensive derivatization process can be a drawback.

On the other hand, HPLC offers greater versatility in terms of sample compatibility, readily accommodating non-volatile and thermally sensitive methylated sugars.[1][2] While it may require derivatization for sensitive detection, the derivatization procedures are often simpler than those for GC-MS. The development of advanced column technologies, such as HILIC, has significantly improved the separation of carbohydrates by HPLC.[4][11]

Ultimately, the choice between HPLC and GC-MS will be dictated by the specific goals of the analysis. For comprehensive structural elucidation and linkage determination, GC-MS is often the superior choice. For quantitative analysis of a known set of methylated sugars, particularly those that are non-volatile, HPLC provides a robust and reliable alternative. In many research settings, the two techniques are used in a complementary fashion to gain a more complete understanding of complex carbohydrate structures.

References

• 1. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Monosaccharide Analysis Methods: HPLC, GC-MS & NMR - Creative Biolabs [creative-biolabs.com]
• 5. Development and Validation of HPLC-DAD Method with Pre-Column PMP Derivatization for Monomeric Profile Analysis of Polysaccharides from Agro-Industrial Wastes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methylation and GC-MS analyses [bio-protocol.org]
• 7. pstorage-wellington-7594921145.s3.amazonaws.com [pstorage-wellington-7594921145.s3.amazonaws.com]
• 8. youtube.com [youtube.com]
• 9. mdpi.com [mdpi.com]
• 10. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 11. Improved Analysis of Simple Sugars Using apHera™ NH2 HPLC Columns [sigmaaldrich.com]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. researchgate.net [researchgate.net]
• 14. Sugar and methylation analysis and determination of the absolute configuration [bio-protocol.org]

Differentiating Tri-O-Methyl-D-Glucose Isomers: A Comparative Guide to their Spectral Data

For researchers, scientists, and drug development professionals, the precise structural elucidation of carbohydrate derivatives is paramount. This guide provides a comparative analysis of the spectral data for 2,3,4-tri-O-methyl-d-glucose and its isomers, offering a valuable resource for the unambiguous identification of these closely related compounds.

The strategic methylation of hydroxyl groups in glucose yields a variety of isomers with distinct chemical properties. Distinguishing between these isomers, such as 2,3,4-, 2,3,6-, 2,4,6-, and 3,4,6-tri-O-methyl-d-glucose, can be challenging due to their identical mass and similar chromatographic behavior. However, detailed analysis of their Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data reveals characteristic differences that enable their definitive identification. This guide presents a summary of the key spectral features of these isomers, supported by experimental protocols for data acquisition.

Comparative Analysis of Spectral Data

The differentiation of tri-O-methyl-d-glucose isomers relies on subtle but significant variations in their NMR chemical shifts and the fragmentation patterns observed in mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H and 13C NMR spectra of monosaccharide isomers are highly sensitive to the substitution pattern of the methyl groups. The presence or absence of a methyl group at a specific position influences the chemical environment of the neighboring protons and carbons, resulting in unique chemical shifts and coupling constants for each isomer.

While a complete, publicly available, and directly comparable dataset for all tri-O-methyl-d-glucose isomers is challenging to compile from existing literature, the following tables provide representative 1H and 13C NMR data for key isomers and related compounds. It is important to note that spectral data can be influenced by the solvent, temperature, and spectrometer frequency. The data presented here is intended to serve as a reference for comparison.

Table 1: 1H NMR Chemical Shift Data (ppm) for selected Tri-O-Methyl-D-Glucose Isomers and Related Compounds

Proton	2,3,6-tri-O-methyl-d-glucose unit (in tri-O-methylcellulose)	3-O-methyl-d-glucose (α-anomer)	3-O-methyl-d-glucose (β-anomer)
H-1	4.35 (d)	5.23 (d)	4.60 (d)
H-2	3.25 (dd)	3.58 (dd)	3.29 (dd)
H-3	3.55 (t)	3.65 (t)	3.40 (t)
H-4	3.35 (t)	3.42 (t)	3.42 (t)
H-5	3.45 (m)	3.80 (ddd)	3.45 (ddd)
H-6a	3.80 (dd)	3.85 (dd)	3.92 (dd)
H-6b	3.65 (dd)	3.75 (dd)	3.72 (dd)
OMe-2	3.60 (s)	-	-
OMe-3	3.58 (s)	3.62 (s)	3.61 (s)
OMe-6	3.40 (s)	-	-

Note: Data for the 2,3,6-isomer is derived from the repeating unit of tri-O-methylcellulose.

Table 2: 13C NMR Chemical Shift Data (ppm) for selected Tri-O-Methyl-D-Glucose Isomers and Related Compounds

Carbon	2,3,6-tri-O-methyl-d-glucose unit (in tri-O-methylcellulose)	3-O-methyl-d-glucose (α-anomer)	3-O-methyl-d-glucose (β-anomer)
C-1	104.5	93.2	97.0
C-2	82.5	72.5	75.1
C-3	84.0	83.8	86.6
C-4	80.0	70.7	70.9
C-5	75.5	72.4	76.8
C-6	71.0	61.8	61.9
OMe-2	61.0	-	-
OMe-3	60.8	60.7	60.7
OMe-6	59.0	-	-

Note: Data for the 2,3,6-isomer is derived from the repeating unit of tri-O-methylcellulose.

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-MS) of partially methylated alditol acetates (PMAAs) is a powerful technique for determining the linkage positions in carbohydrates, which directly translates to identifying the positions of the methyl ethers in these isomers. The electron ionization (EI) mass spectra of these derivatives exhibit characteristic fragmentation patterns.

The primary fragmentation of PMAAs occurs via cleavage of the carbon-carbon backbone. The resulting fragment ions are diagnostic for the positions of the methyl and acetyl groups. The key to differentiating the isomers lies in analyzing the m/z values of these fragments. For instance, the fragmentation pattern will clearly differ depending on whether a hydroxyl group at a specific carbon was originally free (and is now acetylated) or methylated.

Table 3: Expected Key EI-MS Fragments (m/z) for the Alditol Acetate (B1210297) Derivatives of Tri-O-Methyl-D-Glucose Isomers

Isomer	Expected Key Primary Fragments (m/z)
1,5-di-O-acetyl-2,3,4-tri-O-methyl-D-glucitol	Fragments indicating methylation at C2, C3, and C4.
1,4,5-tri-O-acetyl-2,3,6-tri-O-methyl-D-glucitol	Fragments indicating methylation at C2, C3, and C6.
1,3,5-tri-O-acetyl-2,4,6-tri-O-methyl-D-glucitol	Fragments indicating methylation at C2, C4, and C6.
1,2,5-tri-O-acetyl-3,4,6-tri-O-methyl-D-glucitol	Fragments indicating methylation at C3, C4, and C6.

Experimental Protocols

NMR Spectroscopy

A general protocol for the NMR analysis of tri-O-methyl-d-glucose isomers is as follows:

• Sample Preparation: Dissolve 5-10 mg of the purified tri-O-methyl-d-glucose isomer in approximately 0.6 mL of a suitable deuterated solvent (e.g., D2O, CDCl3, or DMSO-d6). The choice of solvent will depend on the solubility of the specific isomer. Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS) for organic solvents or 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) for D2O, for chemical shift referencing.

• Data Acquisition: Acquire 1H and 13C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • 1H NMR: Utilize a standard single-pulse experiment. Key parameters include a spectral width of approximately 10-12 ppm, an acquisition time of 2-4 seconds, a relaxation delay of 1-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • 13C NMR: Employ a standard proton-decoupled pulse sequence. Key parameters include a spectral width of approximately 200-220 ppm, an acquisition time of 1-2 seconds, a relaxation delay of 2-10 seconds, and a larger number of scans due to the lower natural abundance and sensitivity of the 13C nucleus.

  • 2D NMR: To aid in the complete and unambiguous assignment of all proton and carbon signals, it is highly recommended to perform two-dimensional NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

• Data Processing and Analysis: Process the acquired data using appropriate NMR software. This includes Fourier transformation, phase correction, baseline correction, and referencing to the internal standard. The processed spectra can then be integrated and the chemical shifts and coupling constants measured and assigned to the specific protons and carbons of the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS) of Partially Methylated Alditol Acetates (PMAAs)

The following protocol outlines the derivatization of tri-O-methyl-d-glucose isomers to their corresponding partially methylated alditol acetates for GC-MS analysis:

• Hydrolysis: Hydrolyze the tri-O-methyl-d-glucose sample (typically 1-5 mg) with an acid, such as 2 M trifluoroacetic acid (TFA), at 121°C for 1-2 hours to cleave the glycosidic linkages (if any) and open the pyranose ring.

• Reduction: After removing the acid, reduce the resulting partially methylated monosaccharides with a reducing agent like sodium borohydride (B1222165) (NaBH4) or sodium borodeuteride (NaBD4) in a basic solution (e.g., 1 M NH4OH). The use of NaBD4 introduces a deuterium (B1214612) label at C-1, which can aid in spectral interpretation. This step converts the aldehyde/ketone group to a primary alcohol, forming the alditol.

• Acetylation: Acetylate the free hydroxyl groups of the partially methylated alditol using an acetylating agent such as acetic anhydride (B1165640) with a catalyst like pyridine (B92270) or 1-methylimidazole. This reaction converts the hydroxyl groups to acetate esters.

• Workup and Extraction: After the reaction is complete, quench the excess acetic anhydride and extract the PMAA derivative into an organic solvent like dichloromethane (B109758) or chloroform. Wash the organic layer with water to remove any residual reagents.

• GC-MS Analysis: Analyze the purified PMAA derivative by GC-MS.

  • Gas Chromatography: Use a capillary column suitable for separating carbohydrate derivatives (e.g., a column with a mid-polarity stationary phase). Program the oven temperature with a gradient to ensure good separation of the isomers.

  • Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode. Acquire mass spectra over a suitable m/z range (e.g., 40-500).

• Data Analysis: Identify the PMAA derivatives based on their retention times and by interpreting their mass spectral fragmentation patterns. Compare the obtained spectra with known fragmentation patterns for PMAAs to determine the positions of the methyl and acetyl groups, thus identifying the original tri-O-methyl-d-glucose isomer.

Visualization of the Analytical Workflow

The logical flow for the comparative analysis of tri-O-methyl-d-glucose isomers can be visualized as follows:

A Researcher's Guide to Partially Methylated Alditol Acetates: Comparing Relative Retention Times for Glycosidic Linkage Analysis

For researchers, scientists, and professionals in drug development, the precise structural elucidation of complex carbohydrates is a critical step in understanding biological processes and developing novel therapeutics. One of the most powerful and widely used techniques for determining the glycosidic linkage patterns in polysaccharides and glycoconjugates is the analysis of partially methylated alditol acetates (PMAAs) by gas chromatography-mass spectrometry (GC-MS).

This guide provides a comparative overview of the relative retention times of various PMAA derivatives on different gas chromatography (GC) columns, supported by experimental data. Understanding these retention time differences is crucial for the accurate identification of monosaccharide linkages. We also present a detailed, consolidated experimental protocol for the preparation of PMAAs and a workflow diagram to visualize the analytical process.

Comparative Analysis of Relative Retention Times

The separation of PMAAs by gas chromatography is highly dependent on the polarity of the stationary phase of the GC column. Different columns will exhibit varying selectivities for the diverse range of PMAA derivatives, resulting in different elution orders and relative retention times. The data presented below, primarily compiled from the comprehensive work of Stenutz, illustrates the relative retention times of various PMAAs on four commonly used packed and capillary GC columns: ECNSS-M, OV-225, OS-138, and SP-1000. Additional data for a DB-225 capillary column is also included for comparison.

It is important to note that retention times are relative to a specific standard, and absolute retention times can vary between instruments and laboratories. Therefore, the use of an internal standard and comparison to established data on the same or similar columns is essential for accurate peak assignment.

Table 1: Relative Retention Times of Partially Methylated Alditol Acetates (PMAAs) of Common Monosaccharides on Various GC Columns.

Partially Methylated Alditol Acetate (PMAA)	Methyl Groups	Acetyl Groups	ECNSS-M	OV-225	OS-138	SP-1000	DB-225
From D-Glucose
1,5-di-O-acetyl-2,3,4,6-tetra-O-methyl-D-glucitol	2,3,4,6	1,5	1.00	1.00	1.00	1.00	1.00
1,4,5-tri-O-acetyl-2,3,6-tri-O-methyl-D-glucitol	2,3,6	1,4,5	2.18	1.96	1.88	2.14	2.19
1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-glucitol	2,3,4	1,5,6	1.62	1.50	1.52	1.60	-
1,3,5-tri-O-acetyl-2,4,6-tri-O-methyl-D-glucitol	2,4,6	1,3,5	2.05	1.88	1.84	2.00	-
1,2,5-tri-O-acetyl-3,4,6-tri-O-methyl-D-glucitol	3,4,6	1,2,5	1.95	1.80	1.76	1.88	-
From D-Galactose
1,5-di-O-acetyl-2,3,4,6-tetra-O-methyl-D-galactitol	2,3,4,6	1,5	1.05	1.02	1.03	1.04	1.09
1,4,5-tri-O-acetyl-2,3,6-tri-O-methyl-D-galactitol	2,3,6	1,4,5	2.30	2.05	1.95	2.25	2.13
1,3,5-tri-O-acetyl-2,4,6-tri-O-methyl-D-galactitol	2,4,6	1,3,5	2.15	1.95	1.88	2.08	-
1,5,6-tri-O-acetyl-2,3,4-tri-O-methyl-D-galactitol	2,3,4	1,5,6	1.70	1.58	1.55	1.65	-
From D-Mannose
1,5-di-O-acetyl-2,3,4,6-tetra-O-methyl-D-mannitol	2,3,4,6	1,5	0.88	0.90	0.91	0.89	-
1,4,5-tri-O-acetyl-2,3,6-tri-O-methyl-D-mannitol	2,3,6	1,4,5	1.90	1.75	1.68	1.88	2.05
1,3,5-tri-O-acetyl-2,4,6-tri-O-methyl-D-mannitol	2,4,6	1,3,5	1.80	1.68	1.62	1.78	-
1,2,5-tri-O-acetyl-3,4,6-tri-O-methyl-D-mannitol	3,4,6	1,2,5	1.72	1.60	1.55	1.68	-

Data for ECNSS-M, OV-225, OS-138, and SP-1000 columns are adapted from Stenutz, 2010.[1] Data for the DB-225 column is compiled from various sources and presented as a general reference.

Experimental Protocols

The successful analysis of PMAAs relies on a meticulous and multi-step derivatization procedure. The following is a consolidated protocol based on established methodologies.

I. Permethylation of the Polysaccharide

This step is crucial for methylating all free hydroxyl groups on the sugar residues. The Hakomori method or a modification thereof is commonly employed.

• Sample Preparation: Dissolve 1-5 mg of the dried polysaccharide sample in 1 mL of anhydrous dimethyl sulfoxide (B87167) (DMSO). Sonication may be required to aid dissolution.

• Base Addition: Add a strong base, such as sodium hydride (NaH) or a freshly prepared slurry of powdered sodium hydroxide (B78521) in DMSO, to the sample solution under an inert atmosphere (e.g., nitrogen or argon).

• Methylation: Add methyl iodide (CH₃I) dropwise to the reaction mixture. The reaction is typically stirred at room temperature for several hours to overnight.

• Quenching and Extraction: Quench the reaction by the slow addition of water. Extract the permethylated polysaccharide into an organic solvent such as dichloromethane (B109758) or chloroform. Wash the organic phase several times with water to remove residual base and salts. Dry the organic phase over anhydrous sodium sulfate (B86663) and evaporate the solvent.

II. Hydrolysis of the Permethylated Polysaccharide

This step cleaves the glycosidic linkages, releasing the partially methylated monosaccharides.

• Acid Hydrolysis: Add 2 M trifluoroacetic acid (TFA) to the dried permethylated sample.

• Incubation: Heat the sample at 121°C for 2 hours in a sealed tube.

• Solvent Removal: After cooling, remove the TFA by evaporation under a stream of nitrogen or by lyophilization.

III. Reduction of Partially Methylated Monosaccharides

The aldehyde groups of the partially methylated monosaccharides are reduced to hydroxyl groups to form alditols. This prevents the formation of multiple anomeric peaks in the subsequent GC analysis.

• Reduction: Dissolve the dried hydrolysate in a solution of sodium borohydride (B1222165) (NaBH₄) or sodium borodeuteride (NaBD₄) in a suitable solvent (e.g., a mixture of ethanol (B145695) and water or 1 M ammonium (B1175870) hydroxide). The use of NaBD₄ is advantageous as it introduces a deuterium (B1214612) label at the C1 position, which can aid in mass spectral interpretation.

• Incubation: Allow the reaction to proceed at room temperature for at least 2 hours.

• Quenching: Quench the reaction by the dropwise addition of acetic acid until the effervescence ceases.

• Borate (B1201080) Removal: Remove the borate salts formed during the reaction by co-evaporation with methanol (B129727) containing a small amount of acetic acid. This step should be repeated several times.

IV. Acetylation of Partially Methylated Alditols

The newly formed hydroxyl groups (from the reduction of the aldehyde and the original linkage positions) are acetylated to increase the volatility of the derivatives for GC analysis.

• Acetylation: Add acetic anhydride (B1165640) and a catalyst, such as pyridine (B92270) or 1-methylimidazole, to the dried alditols.

• Incubation: Heat the reaction mixture at 100°C for 1-2 hours.

• Workup: After cooling, add water to the reaction mixture and extract the partially methylated alditol acetates into an organic solvent like dichloromethane. Wash the organic phase with water and then dry it over anhydrous sodium sulfate.

• Final Preparation: Evaporate the solvent and redissolve the final PMAA products in a suitable solvent (e.g., acetone (B3395972) or hexane) for GC-MS analysis.

V. GC-MS Analysis

The prepared PMAAs are then separated and identified using a gas chromatograph coupled to a mass spectrometer.

• GC Column: A variety of capillary columns can be used, with mid-polarity columns such as those with a (50%-cyanopropylphenyl)-methylpolysiloxane stationary phase (e.g., DB-225, SP-2330) being common choices.

• Temperature Program: A typical temperature program starts at a low temperature (e.g., 80°C), holds for a few minutes, then ramps up to a high temperature (e.g., 240-280°C) at a rate of 2-10°C/min.

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

• Mass Spectrometry: The mass spectrometer is usually operated in the electron ionization (EI) mode. The resulting fragmentation patterns are characteristic of the positions of the methyl and acetyl groups, allowing for the determination of the original glycosidic linkage.

Visualization of the Analytical Workflow

The following diagram illustrates the key stages in the preparation and analysis of partially methylated alditol acetates.

Caption: Workflow for PMAA analysis.

This guide provides a foundational understanding of the comparative analysis of partially methylated alditol acetates. For specific applications, optimization of the derivatization and GC-MS conditions may be necessary to achieve the best results. Researchers are encouraged to consult the primary literature for more detailed information and specific protocols tailored to their carbohydrate of interest.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Structural Confirmation of Synthetic 2,3,4-tri-O-methyl-d-glucose

For Researchers, Scientists, and Drug Development Professionals

The precise structural elucidation of synthetic carbohydrate derivatives is paramount in drug development and glycobiology research. This guide provides a comparative analysis of analytical techniques used to confirm the structure of synthetic 2,3,4-tri-O-methyl-d-glucose, with a particular focus on distinguishing it from its positional isomer, 2,3,6-tri-O-methyl-d-glucose. This comparison is supported by experimental data and detailed methodologies for key analytical techniques.

Distinguishing Isomers: The Analytical Challenge

2,3,4-tri-O-methyl-d-glucose and 2,3,6-tri-O-methyl-d-glucose, as positional isomers, present a significant analytical challenge due to their identical mass and similar physical properties. However, their distinct substitution patterns can be unequivocally determined through a combination of spectroscopic and chromatographic methods. The primary techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Gas Chromatography (GC), often in a hyphenated setup like GC-MS.

Comparative Analysis of Spectroscopic and Chromatographic Data

The structural confirmation of 2,3,4-tri-O-methyl-d-glucose relies on the careful interpretation of data from various analytical methods and comparison with data from known isomers, such as 2,3,6-tri-O-methyl-d-glucose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique that provides detailed information about the chemical environment of atomic nuclei, such as hydrogen (¹H) and carbon-¹³ (¹³C). The chemical shifts (δ) of these nuclei are highly sensitive to their local electronic environment, allowing for the differentiation of isomers.

Table 1: Comparative ¹H and ¹³C NMR Chemical Shifts (ppm) for Tri-O-methyl-d-glucose Isomers

Compound	Nucleus	Position 1 (α/β)	Position 2	Position 3	Position 4	Position 5	Position 6	Methyl Groups (O-Me)
2,3,4-tri-O-methyl-d-glucose	¹H	~5.2 (α) / ~4.6 (β)	~3.3-3.5	~3.5-3.7	~3.4-3.6	~3.7-3.9	~3.7-3.8	~3.4-3.6 (multiple signals)
¹³C	~92 (α) / ~97 (β)	~84	~86	~80	~72	~62	~60-61 (multiple signals)
2,3,6-tri-O-methyl-d-glucose	¹H	~5.1 (α) / ~4.5 (β)	~3.2-3.4	~3.5-3.6	~3.3-3.5	~3.6-3.8	~3.5-3.7	~3.3-3.5 (multiple signals)
¹³C	~93 (α) / ~98 (β)	~83	~85	~71	~75	~72	~59-60 (multiple signals)

Note: The exact chemical shifts can vary depending on the solvent and experimental conditions. The data presented here are approximate values based on typical ranges for methylated glucose derivatives.

The key differentiating features in the NMR spectra will be the chemical shifts of the carbons and their attached protons at the positions where methylation differs (C4 and C6). In 2,3,4-tri-O-methyl-d-glucose, the C4 carbon will show a chemical shift indicative of being attached to a methoxy (B1213986) group, while the C6 carbon will have a chemical shift typical of a primary alcohol. Conversely, in 2,3,6-tri-O-methyl-d-glucose, the C4 carbon will have a chemical shift of a secondary alcohol, and the C6 carbon will be part of a methoxy group.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique used to separate and identify volatile compounds. For carbohydrate analysis, a derivatization step is necessary to increase the volatility of the sugar molecules. Common derivatization methods include the formation of alditol acetates or trimethylsilyl (B98337) (TMS) ethers. The separated derivatives are then fragmented in the mass spectrometer, producing a unique fragmentation pattern that serves as a molecular fingerprint.

Table 2: Comparative GC-MS Data for Derivatized Tri-O-methyl-d-glucose Isomers

Derivative	Compound	Relative Retention Time	Key Mass Fragments (m/z)
Partially Methylated Alditol Acetate (PMAA)	2,3,4-tri-O-methyl-1,5,6-tri-O-acetyl-d-glucitol	1.00 (Reference)	117, 161, 233, and molecular ion fragments
2,3,6-tri-O-methyl-1,4,5-tri-O-acetyl-d-glucitol	Varies depending on column and conditions	117, 161, 205, and molecular ion fragments
Trimethylsilyl (TMS) Ether	Per-O-TMS-2,3,4-tri-O-methyl-d-glucose	Varies depending on column and conditions	73, 147, 204, 217, 361, and molecular ion
Per-O-TMS-2,3,6-tri-O-methyl-d-glucose	Varies depending on column and conditions	73, 147, 204, 217, 319, and molecular ion

The retention time in GC is influenced by the volatility and interaction of the derivative with the stationary phase of the column. While retention times are instrument-specific, the elution order of isomers can be a reliable differentiating factor under consistent conditions. The mass fragmentation patterns are crucial for confirmation. For PMAA derivatives, the fragmentation occurs at the C-C bonds of the alditol chain, and the resulting fragments are indicative of the original positions of the methyl and acetyl groups. For TMS derivatives, characteristic fragments arise from the cleavage of TMS groups and the sugar backbone.

Experimental Protocols

NMR Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of the synthetic 2,3,4-tri-O-methyl-d-glucose in approximately 0.5 mL of a suitable deuterated solvent (e.g., D₂O, CDCl₃, or DMSO-d₆).

• Add a small amount of an internal standard (e.g., TMS or TMSP) for chemical shift referencing.

• Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

• Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• For ¹H NMR, standard parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• For ¹³C NMR, a proton-decoupled sequence is typically used with a 45° pulse angle and a longer relaxation delay (2-5 seconds).

• Two-dimensional NMR experiments, such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), can be performed to aid in the complete assignment of all proton and carbon signals.

Gas Chromatography-Mass Spectrometry (GC-MS) as Partially Methylated Alditol Acetates (PMAAs)

Derivatization:

• Hydrolysis: Hydrolyze approximately 1 mg of the methylated glucose sample with 2 M trifluoroacetic acid (TFA) at 121°C for 2 hours.

• Reduction: After cooling, evaporate the TFA under a stream of nitrogen. Reduce the resulting monosaccharides with sodium borohydride (B1222165) (NaBH₄) in 1 M ammonium (B1175870) hydroxide (B78521) at room temperature for 1 hour.

• Acetylation: Acetylate the resulting alditols with acetic anhydride (B1165640) and a catalyst (e.g., 1-methylimidazole) at room temperature for 30 minutes.

• Extraction: Quench the reaction with water and extract the PMAAs into an organic solvent (e.g., dichloromethane). Wash the organic layer with water and dry it over anhydrous sodium sulfate.

GC-MS Analysis:

• Inject an aliquot of the extracted PMAA solution into a GC-MS system equipped with a suitable capillary column (e.g., a mid-polarity column like a DB-17 or equivalent).

• Use a temperature program that allows for the separation of the different PMAA derivatives (e.g., initial temperature of 150°C, ramped to 250°C at 5°C/min).

• The mass spectrometer should be operated in electron ionization (EI) mode, scanning a mass range of m/z 40-500.

Experimental Workflow

The following diagram illustrates the logical workflow for the structural confirmation of synthetic 2,3,4-tri-O-methyl-d-glucose.

Workflow for the structural confirmation of synthetic 2,3,4-tri-O-methyl-d-glucose.

Conclusion

The definitive structural confirmation of synthetic 2,3,4-tri-O-methyl-d-glucose necessitates a multi-faceted analytical approach. By combining the detailed structural insights from NMR spectroscopy with the separation and fragmentation data from GC-MS, researchers can confidently distinguish it from its isomers. The provided protocols and comparative data serve as a valuable resource for scientists and professionals in the field, ensuring the accuracy and reliability of their research and development endeavors.

A Guide to Inter-Laboratory Comparison of Polysaccharide Methylation Analysis

For Researchers, Scientists, and Drug Development Professionals

The structural elucidation of polysaccharides is critical for understanding their biological functions and for the development of carbohydrate-based therapeutics and materials. Methylation analysis is a cornerstone technique for determining the glycosidic linkages in polysaccharides. However, the complexity of this multi-step procedure can lead to variability in results between different laboratories and methodologies. This guide provides an objective comparison of common methods for polysaccharide methylation analysis, supported by experimental data, to aid researchers in selecting and implementing robust and reproducible protocols.

Introduction to Polysaccharide Methylation Analysis

Glycosidic linkage analysis is a fundamental tool for determining the types and compositions of monosaccharide linkages within polysaccharides.[1] The process typically involves permethylation of all free hydroxyl groups, followed by hydrolysis, reduction, and acetylation to produce partially methylated alditol acetates (PMAAs). These derivatives are then analyzed by gas chromatography-mass spectrometry (GC-MS) to identify the linkage positions of each monosaccharide residue.[1][2]

While the principles of methylation analysis are well-established, variations in experimental protocols can significantly impact the accuracy and reproducibility of the results. Inter-laboratory studies on glycosylation analysis have consistently revealed significant variability in the results obtained by different laboratories, even when analyzing the same sample.[3] This highlights the need for standardized procedures and a thorough understanding of the critical steps in the workflow.

Comparison of Permethylation Methodologies

The initial permethylation step is crucial for the success of the entire analysis. Incomplete methylation can lead to the generation of ambiguous fragments and an inaccurate representation of the polysaccharide structure. Two primary approaches to permethylation are commonly employed: in-solution and solid-phase methods.

Feature	In-Solution Permethylation	Solid-Phase Permethylation
Principle	The polysaccharide is dissolved in a solvent (typically DMSO) and reacts with a methylating agent (e.g., methyl iodide) in the presence of a strong base (e.g., sodium hydroxide).[4]	The reaction is carried out in a micro-spin column or capillary packed with sodium hydroxide (B78521) beads, through which the glycan and reagent mixture is passed.[4][5]
Advantages	Established and widely used method.	Facile, rapid, and reproducible. Minimizes oxidative degradation and peeling reactions. Suitable for small sample amounts (sub-microgram).[5]
Disadvantages	Can be prone to side reactions, especially with small sample quantities. Requires extensive clean-up steps.[4][5]	May require optimization to ensure complete reaction due to limited contact time with the solid base.
Reported Reproducibility	Can be variable, highly dependent on technique and sample purity.	High permethylation efficiency and reproducibility have been demonstrated, even for small sample amounts.[5]

Experimental Protocols

In-Solution Permethylation (Ciucanu and Kerek Method)

This is a widely used protocol for glycan permethylation.[4]

Materials:

• Polysaccharide sample

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sodium hydroxide (NaOH), powdered

• Methyl iodide (CH₃I)

• Chloroform (B151607)

• Water

• Vortex mixer

• Centrifuge

Procedure:

• Dissolve the polysaccharide sample in anhydrous DMSO.

• Add freshly powdered NaOH to the solution and vortex thoroughly.

• Add methyl iodide to the mixture and vortex for an extended period (e.g., 1 hour) at room temperature to ensure complete methylation.

• Quench the reaction by carefully adding water.

• Extract the permethylated polysaccharide by adding chloroform and water, vortexing, and centrifuging to separate the layers.

• Collect the lower chloroform layer containing the permethylated product.

• Wash the chloroform layer multiple times with water to remove residual reagents.

• Evaporate the chloroform to obtain the dried permethylated polysaccharide.

Solid-Phase Permethylation

This method offers a more rapid and streamlined approach.[5]

Materials:

• Polysaccharide sample

• Micro-spin columns or micro-reactors

• Sodium hydroxide (NaOH) beads

• Methyl iodide (CH₃I) in DMSO (with a trace of water)

• Centrifuge

Procedure:

• Pack a micro-spin column with NaOH beads.

• Prepare a mixture of the glycan sample and methyl iodide in DMSO.

• Apply the mixture to the top of the NaOH-packed column.

• Incubate for a short period (e.g., 1 minute).

• Elute the permethylated glycans from the column by centrifugation.

• The eluted sample is then ready for subsequent hydrolysis and derivatization steps.

Workflow for Polysaccharide Methylation Analysis

The following diagram illustrates the typical workflow for polysaccharide methylation analysis, from the initial permethylation to the final analysis of partially methylated alditol acetates (PMAAs) by GC-MS.

Caption: General workflow for polysaccharide methylation analysis.

Logical Flow for Data Interpretation

Interpreting the data from GC-MS analysis is a critical step in determining the glycosidic linkages. The following diagram outlines the logical flow for this process.

Caption: Logical flow for the interpretation of GC-MS data.

Conclusion

The choice of methodology for polysaccharide methylation analysis can have a significant impact on the quality and reproducibility of the results. While traditional in-solution methods are well-established, solid-phase techniques offer advantages in terms of speed, sample throughput, and suitability for small sample sizes. Regardless of the method chosen, careful attention to detail at each step of the protocol is essential for obtaining accurate and reliable data. This guide provides a starting point for researchers to compare and select the most appropriate methods for their specific research needs, with the ultimate goal of improving the consistency and comparability of polysaccharide structural analysis across different laboratories.

References

• 1. mdpi.com [mdpi.com]
• 2. Linkage Analysis of Oligosaccharides and Polysaccharides: A Tutorial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Analysis of Permethylated Glycan by Liquid Chromatography (LC) and Mass Spectrometry (MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solid-phase permethylation of glycans for mass spectrometric analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards in Monosaccharide Quantification: 2,3,4-tri-O-methyl-d-glucose vs. Stable Isotope-Labeled Glucose

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of monosaccharides, the choice of an appropriate internal standard is paramount for achieving accurate and reproducible results. This guide provides an objective comparison between the use of a chemically modified standard, 2,3,4-tri-O-methyl-d-glucose, and the gold standard, a stable isotope-labeled (SIL) analogue, for the quantification of glucose by Gas Chromatography-Mass Spectrometry (GC-MS).

The primary function of an internal standard (IS) in quantitative analysis is to correct for the variability inherent in the analytical workflow, from sample preparation to instrumental analysis. By adding a known amount of an IS to all samples, standards, and quality controls, the ratio of the analyte signal to the IS signal is used for quantification. This ratiometric approach significantly enhances the precision and accuracy of the results.

Performance Comparison: Accuracy and Precision

The ideal internal standard co-elutes with the analyte and exhibits identical ionization efficiency, ensuring that any variations affect both compounds equally. Due to their near-identical chemical and physical properties to the analyte, SIL internal standards generally provide superior performance compared to structural analogs like methylated sugars.

Performance Metric	3-O-methyl-D-glucose	D-[U-13C]glucose	D-[6,6-2H2]glucose
Intra-assay Coefficient of Variation (CV %)	0.1%	0.5%	0.8%
Inter-assay Coefficient of Variation (CV %)	3.7%	4.0%	1.0%

Note: Data is derived from a study quantifying glucose kinetics and represents the precision of measuring each compound within the same analytical run. Lower CV values indicate higher precision.

The data indicates that while a methylated glucose standard can achieve high precision, stable isotope-labeled standards also provide excellent and reliable performance. The choice between them may also depend on factors like cost and commercial availability.

Advantages of 2,3,4-tri-O-methyl-d-glucose as a Standard

• Structural Similarity: As a methylated derivative of glucose, it shares structural similarities with the analyte, leading to comparable behavior during derivatization and chromatographic separation.

• Commercial Availability: It is a readily available and cost-effective option compared to custom-synthesized stable isotope-labeled standards.

• Metabolic Inertness: In many biological systems, O-methylation at these positions prevents the molecule from being metabolized, a crucial characteristic for an internal standard[2].

Advantages of Stable Isotope-Labeled (SIL) Glucose as a Standard

• Gold Standard for Accuracy: SIL standards are considered the gold standard in quantitative mass spectrometry[3]. They have nearly identical physicochemical properties to the analyte, ensuring they are affected in the same way by matrix effects, extraction losses, and derivatization inefficiencies.

• Co-elution with Analyte: SIL standards co-elute with the unlabeled analyte, which is the ideal scenario for an internal standard, providing the most accurate correction for variations during the analysis.

• Minimization of Matrix Effects: The most significant advantage of SIL standards is their ability to compensate for matrix-induced ion suppression or enhancement, a common challenge in complex biological samples.

Experimental Protocols

Detailed methodologies for the use of both 2,3,4-tri-O-methyl-d-glucose and a stable isotope-labeled glucose as internal standards in a GC-MS workflow for monosaccharide analysis are provided below.

Protocol 1: Monosaccharide Analysis using 2,3,4-tri-O-methyl-d-glucose as Internal Standard

This protocol is adapted from a validated method for the quantitative distinction of methylated hexoses[4].

1. Sample Preparation and Hydrolysis:

• To 20 µL of the sample, add 20 µL of a 5 mg/mL solution of myo-inositol (as an injection standard) and 20 µL of a known concentration of 2,3,4-tri-O-methyl-d-glucose solution as the internal standard.
• Add 1 mL of 2 M trifluoroacetic acid (TFA).
• Heat the mixture at 121°C for 2 hours to hydrolyze polysaccharides into monosaccharides.
• After cooling, evaporate the TFA under a stream of nitrogen.

2. Reduction:

• Dissolve the dried residue in 1 mL of a 20 mg/mL solution of sodium borodeuteride in 2 M ammonia (B1221849) solution.
• Incubate at 40°C for 1.5 hours.
• Stop the reaction by adding concentrated acetic acid.

3. Acetylation:

• Add 2 mL of acetic anhydride (B1165640) and 200 µL of methyl-imidazole as a catalyst.
• Allow the reaction to proceed at room temperature for 10 minutes.
• Add 5 mL of water to stop the reaction.
• Extract the resulting alditol acetates with dichloromethane.
• Wash the organic phase with water and dry it over anhydrous sodium sulfate.

4. GC-MS Analysis:

• Inject 1 µL of the final solution into the GC-MS.
• GC Column: DB-5 silica (B1680970) capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).
• Carrier Gas: Helium.
• Oven Temperature Program: Initial temperature of 140°C for 1 minute, ramp at 2°C/min to 218°C, then ramp at 10°C/min to 280°C, hold for 2 minutes[5].
• MS Detection: Use selected ion monitoring (SIM) mode for quantification.

Protocol 2: Monosaccharide Analysis using Stable Isotope-Labeled Glucose as Internal Standard

This protocol is a standard method for quantitative monosaccharide analysis using isotope dilution mass spectrometry[5][6].

1. Sample Preparation and Internal Standard Spiking:

• To a known volume or weight of the sample, add a precise amount of a stable isotope-labeled glucose standard solution (e.g., D-[U-13C]glucose or D-[6,6-2H2]glucose). The amount of the SIL standard should be close to the expected amount of the analyte.

2. Hydrolysis:

• Add 2 M HCl/methanol solution.
• Heat the sample at 80°C for 16 hours for methanolysis[5].
• Evaporate the solution to dryness under a stream of nitrogen.

3. Derivatization (Trimethylsilylation):

• To the dried residue, add a silylation reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).
• Heat at 70°C for 30 minutes.

4. GC-MS Analysis:

• Inject 1 µL of the derivatized sample into the GC-MS.
• GC Column: DB-5ms capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).
• Carrier Gas: Helium.
• Oven Temperature Program: Initial temperature of 150°C for 2 minutes, ramp at 10°C/min to 280°C, hold for 10 minutes.
• MS Detection: Monitor the appropriate mass-to-charge (m/z) ratios for the unlabeled and labeled glucose derivatives in SIM mode.

Visualizations

Caption: Experimental workflow for monosaccharide analysis by GC-MS.

Caption: Comparison of internal standard types for GC-MS analysis.

References

• 1. Quantitative measurement of 3-O-methyl-D-glucose by gas chromatography-mass spectrometry as a measure of glucose transport in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. MASONACO - Mono- and disaccharides (GC-MS) [masonaco.org]
• 5. Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 2,3,4-tri-O-methyl-d-glucose: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals is paramount to ensuring a safe work environment and maintaining regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the disposal of 2,3,4-tri-O-methyl-d-glucose, a methylated derivative of D-glucose. In the absence of a specific Safety Data Sheet (SDS) for this compound, a conservative approach, treating it as a chemical waste, is recommended.

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to wear appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety glasses or goggles, a lab coat, and chemical-resistant gloves. All handling of 2,3,4-tri-O-methyl-d-glucose should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data Summary

Property	D-(+)-Glucose	2,3,4-tri-O-methyl-d-glucose
GHS Classification	Not classified as hazardous[1]	No data available
Oral LD50 (Rat)	No data available	No data available
Flash Point	Not applicable[1]	No data available
Water Solubility	Soluble[1]	No data available

Disposal Protocol

The primary step in the disposal of any laboratory chemical is to consult your institution's specific waste disposal guidelines and Chemical Hygiene Plan. These documents will provide the definitive procedures for your location.

Step 1: Waste Characterization

• Consult Institutional Guidelines: Your organization's Environmental Health and Safety (EHS) department is the ultimate authority on chemical waste disposal. Always adhere to their protocols.

• Assess for Contamination: Determine if the 2,3,4-tri-O-methyl-d-glucose waste is mixed with any other solvents, reagents, or hazardous substances. If it is, the entire mixture must be treated as hazardous waste, following the disposal guidelines for the most hazardous component.

Step 2: Non-Hazardous Waste Disposal (If Permitted by EHS)

If your institution has explicitly classified pure 2,3,4-tri-O-methyl-d-glucose as non-hazardous, the following procedures may apply. Do not proceed with these steps without direct approval from your EHS department.

• Solid Waste:

  • Ensure the material is in a solid, dry form.

  • Place the dry solid waste into a designated, clearly labeled "Non-Hazardous Chemical Waste" container.

  • Do not dispose of this material in the regular municipal trash unless explicitly permitted by your EHS department.

• Aqueous Solutions:

  • For small quantities of dilute aqueous solutions, some institutions may permit drain disposal with copious amounts of running water. Crucially, verify if your local wastewater regulations and institutional policies allow for this practice. Many municipalities have strict limits on the types and quantities of chemicals that can be disposed of via the sanitary sewer.

  • If drain disposal is not permitted, collect the aqueous waste in a designated, sealed, and clearly labeled "Non-Hazardous Aqueous Waste" container.

Step 3: Hazardous Waste Disposal

In the absence of a definitive non-hazardous classification, or if the 2,3,4-tri-O-methyl-d-glucose is contaminated with hazardous materials, it must be disposed of as hazardous waste.

• Containerization: Place the waste in a chemically compatible, leak-proof container with a secure screw-top lid.

• Labeling: The container must be labeled with a "Hazardous Waste" tag. The label must include:

  • The full chemical name: "2,3,4-tri-O-methyl-d-glucose"

  • The names of all other components in the waste mixture.

  • The approximate percentages of each component.

  • The date the waste was first added to the container.

  • The relevant hazard pictograms (e.g., flammable, corrosive) if other hazardous materials are present.

• Storage: Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation Area (SAA). Ensure that it is stored separately from incompatible chemicals.

• Collection: Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed professional waste disposal service.

Experimental Workflow for Disposal

Caption: Disposal decision workflow for 2,3,4-tri-O-methyl-d-glucose.

References

• 1. mmbio.byu.edu [mmbio.byu.edu]

Personal protective equipment for handling 2,3,4-tri-O-methyl-d-glucose

Essential Safety and Handling Guide for 2,3,4-tri-O-methyl-d-glucose

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 2,3,4-tri-O-methyl-d-glucose. Adherence to these procedures is essential for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 2,3,4-tri-O-methyl-d-glucose, wearing appropriate personal protective equipment is the first line of defense against potential exposure.

Protection Type	Recommended Equipment	Specifications & Notes
Eye/Face Protection	Safety glasses with side shields or safety goggles	Must conform to EN 166 (EU) or NIOSH (US) standards.
Hand Protection	Disposable nitrile gloves	Provides adequate protection against incidental contact. For prolonged or direct contact, consider double-gloving or using thicker, chemical-resistant gloves. Gloves must be inspected prior to use and disposed of in accordance with laboratory practices.
Body Protection	Laboratory coat	A standard lab coat should be worn to protect against minor splashes and spills. Ensure it is clean and fully buttoned.
Respiratory Protection	Generally not required under normal handling conditions in a well-ventilated area.	If there is a risk of generating dust or aerosols, especially in a poorly ventilated space, a NIOSH-approved N95 respirator or equivalent should be used.

Operational Plan: Handling and Storage

Proper handling and storage are critical to prevent contamination and ensure the stability of the compound.

Handling:

• Ventilation: Always handle 2,3,4-tri-O-methyl-d-glucose in a well-ventilated area. For procedures with a higher risk of aerosol or dust formation, a chemical fume hood is recommended.

• Preventing Exposure: Avoid direct contact with skin and eyes. Do not inhale dust or aerosols.

• Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.

Storage:

• Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

• Incompatible Materials: Keep away from strong oxidizing agents.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• After Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical attention.

• After Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and plenty of water.

• After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

• After Swallowing: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention. Never give anything by mouth to an unconscious person.

Disposal Plan

Chemical waste must be disposed of responsibly to protect the environment and comply with regulations.

Step-by-Step Disposal Protocol:

• Waste Characterization: While D-glucose is generally considered non-hazardous, methylated derivatives should be treated as chemical waste. Consult your institution's environmental health and safety (EHS) guidelines for specific classification.

• Containerization: Place waste 2,3,4-tri-O-methyl-d-glucose in a clearly labeled and securely sealed container. If it is mixed with solvents or other chemicals, the entire mixture should be disposed of as hazardous waste, with all components listed on the label.[1]

• Labeling: The waste container must be labeled with the full chemical name, "2,3,4-tri-O-methyl-d-glucose," and any other constituents.

• Collection: Arrange for the collection of the chemical waste by your institution's EHS department or a licensed chemical waste disposal service. Do not dispose of this chemical down the drain or in regular trash.[1]

Visualizing the Workflow

The following diagram illustrates the standard operational workflow for safely handling 2,3,4-tri-O-methyl-d-glucose in a laboratory setting.

Caption: Standard workflow for handling 2,3,4-tri-O-methyl-d-glucose.

References

• 1. benchchem.com [benchchem.com]